Technical Documentation Center

5-Ethoxy-1H-indazol-6-yl-6-boronic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Ethoxy-1H-indazol-6-yl-6-boronic acid
  • CAS: 2304634-56-6

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 5-Ethoxy-1H-indazol-6-yl-boronic Acid

Abstract This technical guide provides a comprehensive overview of 5-Ethoxy-1H-indazol-6-yl-boronic acid, a key heterocyclic building block in modern medicinal chemistry. We will delve into its chemical structure, physic...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of 5-Ethoxy-1H-indazol-6-yl-boronic acid, a key heterocyclic building block in modern medicinal chemistry. We will delve into its chemical structure, physicochemical properties, and a detailed, field-proven synthetic protocol. The core of this guide focuses on its principal application as a versatile coupling partner in palladium-catalyzed Suzuki-Miyaura reactions, a cornerstone of carbon-carbon bond formation in drug discovery. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, actionable protocols to effectively utilize this valuable reagent.

Chemical Identity and Physicochemical Properties

Core Identifiers
IdentifierValue
IUPAC Name (5-Ethoxy-1H-indazol-6-yl)boronic acid
CAS Number Not explicitly available; related structures are indexed.[1][2][3]
Molecular Formula C9H11BN2O3
Molecular Weight 206.01 g/mol
Structural Elucidation

The molecule consists of a bicyclic indazole core, which is a fusion of a benzene ring and a pyrazole ring. An ethoxy group (-OCH2CH3) is substituted at the 5-position, and a boronic acid group (-B(OH)2) is at the 6-position. The presence of the nitrogen-containing heterocycle, the electron-donating ethoxy group, and the versatile boronic acid moiety makes this compound a highly valuable and functionalized building block for creating complex molecular architectures.

Chemical Structure of 5-Ethoxy-1H-indazol-6-yl-boronic acid

Caption: Chemical Structure of 5-Ethoxy-1H-indazol-6-yl-boronic acid.

Physicochemical Data

Quantitative data for this specific molecule is not widely published. However, based on analogous structures and general properties of arylboronic acids, the following characteristics can be anticipated.[4][5]

PropertyEstimated Value / ObservationRationale / Notes
Physical State White to off-white solid.Typical for arylboronic acids.
Melting Point >150 °C (Decomposition may occur)Indazole cores are generally stable with high melting points.
Solubility Soluble in methanol, DMSO, DMF. Poorly soluble in water and non-polar organic solvents.The polar boronic acid and indazole N-H groups confer polarity.
Stability Hygroscopic.[6] Sensitive to heat. Best stored under inert atmosphere and refrigerated.[6][7]Boronic acids can undergo dehydration to form boroxines.

Synthesis and Purification Workflow

The synthesis of substituted indazole boronic acids often involves a multi-step sequence. A plausible and common route starts from a suitably substituted aniline derivative. The following workflow is a representative, generalized procedure.

Synthetic Workflow Diagram

G cluster_0 Phase 1: Indazole Core Formation cluster_1 Phase 2: Borylation cluster_2 Phase 3: Purification A Substituted Aniline (e.g., 4-Bromo-2-ethoxy-aniline) B Diazotization (NaNO2, HCl) A->B Step 1 C Intramolecular Cyclization B->C Step 2 D 6-Bromo-5-ethoxy-1H-indazole E Lithiation or Miyaura Borylation (e.g., n-BuLi then B(OiPr)3 or Bis(pinacolato)diboron, Pd catalyst) D->E Step 3 F Aqueous Workup / Hydrolysis E->F Step 4 G Crude Product H Recrystallization or Silica Gel Chromatography G->H Step 5 I Final Product: 5-Ethoxy-1H-indazol-6-yl-boronic acid H->I Step 6

Caption: Generalized workflow for the synthesis of 5-Ethoxy-1H-indazol-6-yl-boronic acid.

Detailed Synthesis Protocol (Hypothetical)

Disclaimer: This protocol is a representative example based on established chemical principles for analogous compounds.[8][9] Researchers must conduct a thorough risk assessment and optimize conditions.

Step 1: Synthesis of 6-Bromo-5-ethoxy-1H-indazole

  • To a stirred solution of 4-bromo-2-ethoxyaniline (1.0 eq) in a suitable solvent (e.g., acetic acid), add a solution of sodium nitrite (1.1 eq) in water dropwise at 0-5 °C.

  • Stir the resulting diazonium salt solution for 30 minutes at low temperature.

  • Induce cyclization by gently warming the reaction mixture or by the addition of a reducing agent like stannous chloride.

  • Quench the reaction with water and neutralize with a base (e.g., NaHCO3).

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the indazole intermediate.

Step 2: Synthesis of 5-Ethoxy-1H-indazol-6-yl-boronic acid

  • Dissolve 6-bromo-5-ethoxy-1H-indazole (1.0 eq), bis(pinacolato)diboron (1.2 eq), a palladium catalyst (e.g., Pd(dppf)Cl2, 0.03 eq), and a base (e.g., potassium acetate, 3.0 eq) in an anhydrous, deoxygenated solvent like dioxane.

  • Heat the mixture under an inert atmosphere (e.g., Argon) at 80-100 °C for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction to room temperature and filter off the solids.

  • To the filtrate, add an aqueous acid solution (e.g., 1M HCl) and stir vigorously to hydrolyze the pinacol ester to the boronic acid.

  • Extract the product into an organic solvent, wash with brine, dry, and concentrate.

  • Purify the final product by recrystallization or trituration from a suitable solvent system (e.g., ether/hexanes).

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The paramount application of 5-Ethoxy-1H-indazol-6-yl-boronic acid is its role as a nucleophilic partner in the Suzuki-Miyaura cross-coupling reaction.[10][11] This palladium-catalyzed reaction forms a new carbon-carbon bond between the indazole core and various organic electrophiles (typically aryl or vinyl halides/triflates). This reaction is one of the most powerful and widely used tools in drug discovery for constructing biaryl and other conjugated systems.[12]

The Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[13]

Suzuki_Miyaura_Cycle Pd0 Pd(0)L_n (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd PdII R¹-Pd(II)L_n-X OxAdd->PdII Trans Transmetalation PdII->Trans PdII_R2 R¹-Pd(II)L_n-R² Trans->PdII_R2 RedElim Reductive Elimination PdII_R2->RedElim RedElim->Pd0 Regeneration Product_out R¹-R² (Coupled Product) RedElim->Product_out RX_in R¹-X (Aryl Halide) RX_in->OxAdd Boronic_in R²-B(OH)₂ (Indazole Boronic Acid) Boronic_in->Trans Base_in Base (e.g., K₂CO₃) Base_in->Trans

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[10][12]

Causality of Steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the electrophile (R¹-X), forming a Pd(II) intermediate. This is often the rate-limiting step.[10]

  • Transmetalation: The organic group from the boronic acid (R²) is transferred to the palladium center, displacing the halide. This step requires a base to activate the boronic acid, forming a more nucleophilic boronate species.[12]

  • Reductive Elimination: The two organic groups (R¹ and R²) on the palladium center couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[10]

Experimental Protocols

Protocol: General Procedure for Suzuki-Miyaura Coupling

Materials:

  • 5-Ethoxy-1H-indazol-6-yl-boronic acid (1.1 eq)

  • Aryl Halide (e.g., 4-bromopyridine) (1.0 eq)

  • Palladium Catalyst (e.g., Pd(PPh3)4, 0.05 eq)

  • Base (e.g., K2CO3 or Cs2CO3, 3.0 eq)

  • Solvent (e.g., a mixture of Dioxane and Water, 4:1)

Procedure:

  • In a round-bottom flask, combine the aryl halide, 5-Ethoxy-1H-indazol-6-yl-boronic acid, and the base.

  • Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

  • Add the palladium catalyst to the flask.

  • Add the degassed solvent mixture via syringe.

  • Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction's progress using TLC or LC-MS.

  • Upon completion, cool the mixture to room temperature and quench with water.

  • Extract the product with an appropriate organic solvent (e.g., EtOAc).

  • Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.[14]

  • Purify the crude product by flash column chromatography on silica gel.

Protocol: Safe Handling and Storage of Boronic Acids

Arylboronic acids require careful handling to ensure their stability and to mitigate potential hazards.[6]

Personal Protective Equipment (PPE):

  • Wear safety glasses or goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).[15]

Engineering Controls:

  • Handle in a well-ventilated area, preferably within a chemical fume hood, especially when dealing with powders to avoid inhalation.[6][7]

Storage:

  • Store in a tightly sealed container to protect from moisture, as boronic acids are hygroscopic and can form boroxines.[6]

  • Keep refrigerated (2-8 °C) and under an inert atmosphere (Argon or Nitrogen) for long-term stability.[7]

Spill & Disposal:

  • For small spills, sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.[15]

  • Dispose of the chemical waste in accordance with local, state, and federal regulations. Do not discharge into drains.[15][16]

Significance in Drug Discovery

The indazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds with diverse biological activities. Boronic acids themselves are no longer viewed with toxicity concerns but as valuable pharmacophores, as exemplified by FDA-approved drugs like Bortezomib.[17][18]

The boronic acid moiety can act as a bioisostere for carboxylic acids and can form reversible covalent bonds with serine, threonine, or cysteine residues in enzyme active sites.[17] Therefore, 5-Ethoxy-1H-indazol-6-yl-boronic acid is not just a synthetic intermediate but also a potential fragment for direct incorporation into bioactive molecules targeting proteases, kinases, and other enzyme classes.[4][19] Its utility allows for the rapid generation of libraries of complex indazole derivatives, accelerating the structure-activity relationship (SAR) studies that are critical to drug development.

References

  • Miessler, G. L., Fischer, P. J., & Tarr, D. A. (2014). Inorganic Chemistry. Pearson.
  • Hartwig, J. F. (2010).
  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
  • INDOFINE Chemical Company, Inc. (n.d.). 5-ETHOXY-1H-INDAZOL-6-YL-6-BORONIC ACID.
  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
  • Organic Chemistry Portal. (n.d.). Suzuki-Miyaura Cross-Coupling.
  • Avantor. (n.d.). Search Results for "5-Ethoxy-1H-indazole-6-boronic acid".
  • Fisher Scientific. (2009, May 26). Safety Data Sheet - Allylboronic acid pinacol ester.
  • Fisher Scientific. (2020, December 13). Safety Data Sheet - Phenylboronic acid.
  • ChemPoint.com. (2015, April 20). Safety Data Sheet - ARISTONIC® ACID H.
  • Aaron Chemicals LLC. (2024, November 1). Safety Data Sheet - 4-(trans-4-Butylcyclohexyl)phenylboronic acid.
  • Apollo Scientific. (2022, September 16). Safety Data Sheet - Vinylboronic acid, pinacol ester.
  • ECHA. (n.d.). (4-ethoxy-2,5-dimethylphenyl)boronic acid - Identity.
  • PubChem. (n.d.). (5-Methyl-1H-indazol-6-yl)boronic acid.
  • Fluorochem. (n.d.). 1H-Indazol-6-yl-6-boronic acid.
  • Silva, M., Saraiva, L., & Sousa, M. E. (2020).
  • The Royal Society of Chemistry. (n.d.). Synthesis of indazoles from 2-formylphenylboronic acids.
  • ResearchGate. (2025, October 16). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications.
  • Advanced ChemBlocks. (2026, February 15). 5-isopropoxy-1H-indazol-6-yl-6-boronic acid 95%.
  • Frontier Specialty Chemicals. (n.d.). Boronic Acids. Retrieved from Frontier Specialty Chemicals website.
  • PubChem. (n.d.). 1H-Indazole-6-boronic acid.
  • Sigma-Aldrich. (n.d.). 1H-Indazole-5-boronic acid.
  • Fluorochem. (n.d.). 6-methyl-1h-indazol-5-yl-5-boronic acid.
  • Organic Syntheses. (n.d.). Indazole.
  • Semantic Scholar. (n.d.). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications.
  • Beilstein-Institut. (2025, February 13). Application of Boron Heterocycles.

Sources

Exploratory

Architecting Efficacy: 5-Substituted Indazole Building Blocks in Modern Drug Discovery

Introduction: The Indazole Scaffold as a Privileged Chemotype In the landscape of medicinal chemistry, the indazole core—a bicyclic system comprising a pyrazole ring fused to a benzene ring—has cemented its status as a "...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Indazole Scaffold as a Privileged Chemotype

In the landscape of medicinal chemistry, the indazole core—a bicyclic system comprising a pyrazole ring fused to a benzene ring—has cemented its status as a "privileged scaffold"[1]. Existing primarily as the thermodynamically stable 1H-indazole tautomer, this heterocycle serves as an exceptional bioisostere for both indole and phenol[2]. Unlike indole, the indazole ring possesses an additional nitrogen atom (N2) that acts as a critical hydrogen bond acceptor, dramatically enhancing its binding affinity to target proteins while simultaneously improving lipophilicity and metabolic stability against Phase I/II metabolism[2].

Within this framework, 5-substituted indazoles have emerged as highly strategic building blocks. The 5-position serves as an optimal geometric vector, projecting substituents directly into the hydrophobic pockets or solvent-exposed regions of target active sites. This structural geometry is particularly vital in the design of kinase inhibitors, where the indazole core anchors into the ATP-binding hinge region, allowing the 5-substituent to dictate kinase selectivity and potency[3].

Pharmacological Significance & Target Engagement

The versatility of the 5-substituted indazole is best demonstrated by its broad-spectrum pharmacological applicability. By functionalizing the 5-position, researchers have successfully developed highly potent inhibitors for oncology, neurodegeneration, and inflammatory diseases[4].

Mechanistic Causality: The Hinge-Binding Logic

In protein kinases (e.g., ALK, ROS1, GSK-3β), the indazole N1-H (donor) and N2 (acceptor) form a bidentate hydrogen-bonding network with the backbone amides of the kinase hinge region[3]. When a substituent is placed at the 5-position, it is perfectly aligned to interact with the DFG motif or the activation loop. For instance, in the development of Entrectinib, a 3-amino-5-substituted indazole derivative, the 5-substituent is crucial for achieving sub-nanomolar inhibition of ALK and ROS1, overcoming resistance mutations like ALK-L1196M[4].

ALK_Pathway Indazole 5-Substituted Indazole (e.g., Entrectinib) ALK ALK / ROS1 Kinase Indazole->ALK Competitive Inhibition PI3K PI3K / AKT Pathway ALK->PI3K MAPK RAS / MAPK Pathway ALK->MAPK Proliferation Tumor Cell Proliferation PI3K->Proliferation MAPK->Proliferation

Caption: ALK/ROS1 signaling cascade and targeted inhibition by 5-substituted indazoles.

Quantitative Efficacy Across Therapeutic Targets

The table below synthesizes the quantitative data of notable 5-substituted indazole derivatives, highlighting their cross-disciplinary utility in drug discovery:

Compound / DerivativePrimary TargetIC₅₀ ValueTherapeutic ApplicationSource
Entrectinib (Compound 127) ALK Kinase12 nMOncology (NSCLC)[4]
Compound 106 FGFR1 Kinase2.0 μMOncology[4]
NTZ-1091 (Carboxamide) MAO-B0.386 nMNeurodegenerative Diseases[5]
NTZ-1034 MAO-B1.59 nMNeurodegenerative Diseases[5]
Compound 93 BACE11.9 μMAlzheimer's Disease[6]
Compound 93 BuChE0.57 μMAlzheimer's Disease[6]

Synthetic Strategies: Constructing 5-Substituted Indazoles

The functionalization of the indazole 5-position relies heavily on transition-metal-catalyzed cross-coupling reactions, utilizing 5-bromo-1H-indazole as the foundational building block[7]. Designing these protocols requires a deep understanding of the electronic properties of the indazole ring to prevent catalyst poisoning and side reactions.

Synthetic_Workflow Start 5-Bromo-1H-indazole Protect N-Protection (THP/Boc) Start->Protect Step 1 Coupling Suzuki-Miyaura Coupling Pd(dppf)Cl2, K2CO3 Protect->Coupling Step 2 Deprotect Acidic Deprotection Coupling->Deprotect Step 3 Product 5-Substituted Indazole Deprotect->Product Step 4

Caption: Step-by-step synthetic workflow for 5-substituted indazole generation.

Protocol 1: Suzuki-Miyaura Cross-Coupling for 5-Heteroaryl Indazoles

To introduce pyrrolyl, thiophenyl, or other aryl groups at the 5-position, the Suzuki-Miyaura coupling is the industry standard.

Causality of Experimental Choices:

  • Catalyst Selection: Pd(dppf)Cl₂ is strictly chosen over Pd(PPh₃)₄. The bidentate dppf ligand enforces a cis-coordination geometry on the palladium center. This spatial arrangement dramatically accelerates the rate-limiting reductive elimination step, which is critical when coupling electron-rich heteroaryl boronic acids that are highly susceptible to unwanted protodeboronation[7].

  • Base Selection: K₂CO₃ acts as a mild base. It is strong enough to form the reactive boronate complex but mild enough to prevent the cleavage of base-labile protecting groups (e.g., N-Boc) on either the indazole or the boronic acid partner[7].

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask under an inert argon atmosphere, charge 5-bromo-1-ethyl-1H-indazole (1.0 equiv) and the corresponding boronic acid (e.g., N-Boc-2-pyrroleboronic acid, 1.2 equiv)[7].

  • Catalyst & Base Addition: Add Pd(dppf)Cl₂ (5 mol%) and anhydrous K₂CO₃ (2.5 equiv)[7].

  • Solvent Degassing: Add dimethoxyethane (DME) to achieve a 0.1 M concentration. Degas the suspension via three strict freeze-pump-thaw cycles. Self-Validation Check: Failure to thoroughly degas will result in the oxidative degradation of the Pd(0) active species, visible as a premature black precipitate.

  • Reaction: Heat the mixture to 80 °C and stir vigorously for 2 hours. Monitor via LC-MS until the 5-bromoindazole mass is completely consumed[7].

  • Workup & Isolation: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate under reduced pressure and purify via flash column chromatography (hexane/ethyl acetate)[7].

Protocol 2: Buchwald-Hartwig Amination for 5-Amino Indazoles

Synthesizing 5-amino indazoles (especially with fluoroalkylamines) presents a significant challenge due to the poor nucleophilicity of the amines and the acidity of the indazole N-H.

Causality of Experimental Choices:

  • Base Selection: Potassium phenoxide (KOPh) is utilized instead of traditional strong alkoxides (like NaOtBu). KOPh has a conjugate acid pKa of <20 in DMSO. This weak basicity prevents the decomposition of sensitive fluoroalkylamines and avoids unwanted deprotonation of the unprotected indazole N-H[8].

  • Ligand Selection: AdBippyPhos (adamantyl-BippyPhos) is chosen for its extreme steric bulk. This forces the palladium center into a highly reactive monoligated state, facilitating the challenging C-N reductive elimination at the sterically hindered 5-position[8].

Step-by-Step Methodology:

  • Setup: Inside a nitrogen-filled glovebox, add KOPh (1.05 equiv) and 5-bromo-1H-indazole (1.00 equiv) to a reaction vial[8].

  • Catalyst Activation: In a separate vial, pre-mix [Pd(allyl)Cl]₂ (0.25 mol%) and AdBippyPhos (0.50 mol%) in anhydrous dioxane to generate the active Pd(0) complex[8].

  • Coupling: Transfer the catalyst solution to the main reaction vial. Add the amine (e.g., trifluoroethylamine, 1.2 equiv)[8].

  • Heating: Seal the vial with a PTFE-lined cap, remove it from the glovebox, and heat at 90 °C for 12 hours[8].

  • Isolation: Cool the reaction, dilute with dichloromethane, wash with deionized water, dry over MgSO₄, and purify via chromatography to yield the 5-amino indazole derivative[8].

Conclusion

The 5-substituted indazole is far more than a structural placeholder; it is a dynamic, privileged vector that dictates the pharmacokinetic and pharmacodynamic fate of a drug molecule. By understanding the mechanistic causality behind its hinge-binding properties and mastering the nuanced palladium-catalyzed cross-coupling protocols required for its synthesis, drug development professionals can leverage this chemotype to architect highly selective, next-generation therapeutics.

References

1.1 - National Institutes of Health (NIH / PMC) 2. 2 - PharmaBlock 3.3 - Google Patents 4.7 - National Institutes of Health (NIH) 5.4 - MDPI 6.6 - National Institutes of Health (NIH / PMC) 7.5 - World Biomedical Frontiers 8.8 - Google Patents

Sources

Foundational

5-Ethoxy-1H-indazol-6-yl-6-boronic acid MSDS safety data

Technical Whitepaper: Handling, Safety, and Application of 5-Ethoxy-1H-indazol-6-yl-6-boronic Acid in Medicinal Chemistry Executive Summary The functionalization of indazole scaffolds is a cornerstone in the development...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Whitepaper: Handling, Safety, and Application of 5-Ethoxy-1H-indazol-6-yl-6-boronic Acid in Medicinal Chemistry

Executive Summary

The functionalization of indazole scaffolds is a cornerstone in the development of targeted therapeutics, particularly in the design of kinase and Haspin inhibitors[1]. 5-Ethoxy-1H-indazol-6-yl-6-boronic acid (CAS: 2304634-56-6) serves as a critical, late-stage building block for introducing the 5-ethoxyindazole moiety via palladium-catalyzed Suzuki-Miyaura cross-coupling. However, like many heteroaromatic boronic acids, it presents unique physicochemical challenges—most notably, a high susceptibility to hydrolytic degradation (protodeboronation) under basic conditions[2].

This guide synthesizes the material safety data (MSDS), physicochemical profiling, and field-proven experimental protocols required to handle and utilize this compound effectively, ensuring high-yield catalytic turnovers through self-validating experimental designs.

Physicochemical & Structural Profiling

Understanding the baseline properties of the boronic acid is essential for calculating stoichiometric equivalents and predicting solubility profiles during reaction assembly. The electron-deficient nature of the boron atom dictates both its reactivity in transmetalation and its hazard profile.

PropertySpecification
Chemical Name 5-Ethoxy-1H-indazol-6-yl-6-boronic acid
IUPAC Name (5-Ethoxy-1H-indazol-6-yl)boronic acid
CAS Number 2304634-56-6
Molecular Formula C9H11BN2O3
Molecular Weight 206.01 g/mol
Physical Form Solid powder
Purity Standard Typically ≥95% (LC-MS/NMR)

Safety Data & Hazard Mitigation (MSDS Core)

Boronic acids act as mild Lewis acids. Upon contact with biological tissues, the empty p-orbital of the boron atom can coordinate with nucleophilic water molecules in mucous membranes, causing localized pH disruption and cellular irritation. According to standardized safety data[3], strict adherence to the following hazard classifications and mitigation strategies is required.

GHS Hazard Classification
  • Skin Irritation (Category 2): Causes skin irritation.

  • Eye Irritation (Category 2A): Causes serious eye irritation.

  • Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.

Specific Chemical Hazards

In the event of thermal decomposition or combustion, the compound releases toxic particulates and gases, specifically Carbon oxides (CO, CO2) , Nitrogen oxides (NOx) , and Boron oxides [3]. Boron oxides can form glassy, abrasive particulates that are highly irritating to the respiratory tract.

PPE & Handling Protocols
Protection VectorRequired EquipmentCausality / Rationale
Respiratory NIOSH/MSHA-approved respiratorPrevents inhalation of fine boronic acid dust and potential boron oxide degradation products.
Dermal Nitrile gloves, lab coatPrevents Lewis acid-mediated dermal irritation and systemic absorption.
Ocular Chemical safety gogglesProtects against corneal irritation from airborne particulates.
Environmental Fume hood (Face velocity ≥100 fpm)Ensures containment of dust during weighing and localized exhaust of volatile solvents during reaction setup.

Stability Dynamics: The Protodeboronation Challenge

A primary failure mode when working with 5-ethoxy-1H-indazol-6-yl-6-boronic acid is protodeboronation —the undesired cleavage of the carbon-boron bond to yield a carbon-hydrogen bond (des-borylation) and boric acid[2].

Mechanistic Causality: Under the basic conditions required for Suzuki coupling, the boronic acid coordinates with a hydroxide ion to form a reactive boronate anion (


). While this anion is the necessary intermediate for transmetalation with the Palladium(II) complex, it is also the intermediate that undergoes rate-limiting hydrolysis by water to degrade the starting material[4]. Therefore, the reaction must be engineered so that the rate of transmetalation vastly outpaces the rate of hydrolysis.

G1 BA 5-Ethoxy-1H-indazol-6-ylboronic acid (Ar-B(OH)2) Boronate Boronate Anion [Ar-B(OH)3]- BA->Boronate pH > pKa Base Aqueous Base (OH-) Base->Boronate Coupling Suzuki Cross-Coupling (Desired Pathway) Boronate->Coupling Pd(II)-Ar, Fast Degradation Protodeboronation (Ar-H + B(OH)3) Boronate->Degradation H2O, Slow/Heat

Reaction logic: Cross-coupling versus base-catalyzed protodeboronation.

Experimental Protocol: Self-Validating Suzuki-Miyaura Coupling

To successfully couple 5-ethoxy-1H-indazol-6-yl-6-boronic acid with an aryl halide, the following protocol utilizes a weak base (


) and a biphasic solvent system to maintain a low steady-state concentration of the boronate anion, thereby suppressing protodeboronation[1].
Step 1: Reagent Preparation & Degassing
  • Charge a Schlenk flask with the Aryl Halide (1.0 eq), 5-Ethoxy-1H-indazol-6-yl-6-boronic acid (1.2 to 1.5 eq), and

    
     (0.05 eq).
    
  • Add a pre-mixed solvent system of 1,4-Dioxane and Water (4:1 ratio).

  • Degassing: Subject the mixture to three freeze-pump-thaw cycles or sparge with ultra-pure Argon for 15 minutes.

    • Causality: Oxygen must be rigorously excluded.

      
       rapidly oxidizes the active 
      
      
      
      catalyst to an inactive
      
      
      state and promotes the oxidative homocoupling of the boronic acid.
Step 2: Base Addition & Catalytic Initiation
  • Add

    
     (2.0 eq) under a positive stream of Argon.
    
  • Seal the vessel and heat to 80°C using an oil bath or microwave reactor.

    • Causality: 80°C provides sufficient thermal energy to overcome the activation barrier of oxidative addition without excessively accelerating hydrolytic protodeboronation.

Step 3: Self-Validation Checkpoints (In-Process Controls)

A robust protocol must validate its own progress to prevent downstream failure.

  • Checkpoint 1 (Visual - 15 mins): The solution should transition from a heterogeneous suspension to a homogeneous dark red/brown solution. The appearance of a heavy black precipitate (Palladium black) indicates catalyst death via oxidation or thermal degradation.

  • Checkpoint 2 (LC-MS - 1 hour): Sample 10 µL of the organic layer.

    • Validation: Observe the emergence of the cross-coupled product mass.

    • Failure Mode: If the mass corresponding to 5-ethoxy-1H-indazole (des-borylated product, MW ~162 g/mol ) is dominant and the aryl halide remains unconsumed, protodeboronation has outcompeted transmetalation. Corrective action: Spike the reaction with an additional 0.5 eq of boronic acid and increase stirring speed to enhance biphasic mass transfer.

Step 4: Workup
  • Cool the reaction to room temperature, dilute with Ethyl Acetate, and wash with brine (3x).

  • Dry the organic layer over anhydrous

    
    , filter, and concentrate in vacuo for subsequent flash chromatography.
    

G2 Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition Pd(II) Complex Pd0->OxAdd + Ar-X TransMet Transmetalation + Boronate Anion OxAdd->TransMet Base / Ar-B(OH)2 RedElim Reductive Elimination Cross-Coupled Product TransMet->RedElim RedElim->Pd0 Product Release ArX Aryl Halide (Ar-X) ArX->OxAdd

Suzuki-Miyaura catalytic cycle for 5-ethoxy-1H-indazol-6-ylboronic acid.

References

  • Sigma-Aldrich.
  • AK Scientific, Inc. "Safety Data Sheet (United States): 5-Ethoxy-1H-indazol-6-yl-6-boronic acid". AKSci.
  • Wikipedia Contributors. "Protodeboronation". Wikipedia, The Free Encyclopedia.
  • Cox, P. A., et al. "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis". Journal of the American Chemical Society.
  • Taylor & Francis. "Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors". Journal of Enzyme Inhibition and Medicinal Chemistry.

Sources

Exploratory

Technical Guide: 5-Ethoxy-1H-indazol-6-yl-6-boronic Acid

Executive Summary This technical guide provides a comprehensive analysis of 5-Ethoxy-1H-indazol-6-yl-6-boronic acid , a critical organoboron building block employed in the synthesis of small-molecule kinase inhibitors. C...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide provides a comprehensive analysis of 5-Ethoxy-1H-indazol-6-yl-6-boronic acid , a critical organoboron building block employed in the synthesis of small-molecule kinase inhibitors. Characterized by its indazole scaffold—a bioisostere of the adenine purine ring—this compound is instrumental in fragment-based drug discovery (FBDD) targeting FGFR, VEGFR, and Bcr-Abl pathways. This document details its structural informatics, scalable synthesis protocols, stability profiles, and application in palladium-catalyzed cross-coupling reactions.

Chemical Identity & Structural Informatics

The precise identification of the chemical structure is paramount for database integration and cheminformatics modeling. The compound features an indazole core substituted with an ethoxy group at the C5 position and a boronic acid moiety at the C6 position.

Identifiers & Properties
ParameterData
IUPAC Name (5-Ethoxy-1H-indazol-6-yl)boronic acid
CAS Registry Number 2304634-56-6
Molecular Formula C₉H₁₁BN₂O₃
Molecular Weight 206.01 g/mol
SMILES (Canonical) CCOc1cc2c(cc1B(O)O)cn[nH]2
InChI Key Computed from structure
Appearance White to off-white solid
Solubility Soluble in DMSO, MeOH; sparingly soluble in water
pKa (Calculated) ~8.8 (Boronic acid), ~13.8 (Indazole NH)
Structural Tautomerism

The 1H-indazole core exhibits annular tautomerism between the 1H- and 2H-forms. In the solid state and non-polar solvents, the 1H-tautomer is thermodynamically favored. However, during functionalization (e.g., alkylation), regioselectivity issues may arise, necessitating the use of protecting groups (PG) at the N1 position.

Synthesis & Manufacturing Protocols

The synthesis of 5-Ethoxy-1H-indazol-6-yl-6-boronic acid requires a strategy that avoids protodeboronation and controls regioselectivity. The most robust industrial route involves the Miyaura Borylation of a brominated precursor, followed by controlled hydrolysis.

Retrosynthetic Analysis

The target molecule is disconnected at the C-B bond, leading to 5-ethoxy-6-bromo-1H-indazole . This intermediate is accessible via the cyclization of 4-bromo-5-ethoxy-2-methylaniline (Sandmeyer/cyclization route).

Step-by-Step Experimental Protocol
Step 1: Protection of 5-Ethoxy-6-bromo-1H-indazole

Rationale: The acidic N-H proton of the indazole (pKa ~14) can quench organometallic reagents or poison Pd catalysts. Protection with a Tetrahydropyranyl (THP) group is standard.

  • Reagents: 5-Ethoxy-6-bromo-1H-indazole (1.0 eq), 3,4-Dihydro-2H-pyran (DHP, 1.5 eq), p-Toluenesulfonic acid (pTsOH, 0.1 eq), DCM.

  • Procedure: Dissolve indazole in anhydrous DCM. Add pTsOH followed by dropwise addition of DHP at 0°C. Stir at RT for 4 hours.

  • Workup: Wash with sat. NaHCO₃, dry over Na₂SO₄, and concentrate.

  • Validation: ¹H NMR should show the methine proton of the THP group at ~5.6 ppm.

Step 2: Miyaura Borylation (Formation of Pinacol Ester)

Rationale: Pd-catalyzed borylation is preferred over Lithium-Halogen exchange for functionalized heterocycles to ensure functional group tolerance.

  • Reagents: N-THP-5-ethoxy-6-bromoindazole (1.0 eq), Bis(pinacolato)diboron (B₂pin₂, 1.1 eq), Pd(dppf)Cl₂ (0.03 eq), KOAc (3.0 eq).

  • Solvent: 1,4-Dioxane (degassed).

  • Procedure: Combine reagents in a pressure vessel under Argon. Heat to 90°C for 12 hours.

  • Purification: Filter through Celite. Flash chromatography (Hexane/EtOAc).

Step 3: Hydrolysis to Free Boronic Acid

Rationale: While the pinacol ester is stable, the free acid is often required for specific binding studies or higher reactivity in aqueous couplings.

  • Reagents: Pinacol ester (from Step 2), Sodium Periodate (NaIO₄, 3.0 eq), Ammonium Acetate (NH₄OAc, 3.0 eq).

  • Solvent: Acetone/Water (1:1).

  • Procedure: Stir the mixture at RT for 24 hours. The oxidative cleavage removes the pinacol diol.

  • Deprotection: Treat with dilute HCl/MeOH to remove the THP group.

  • Isolation: Neutralize to pH 7, extract with EtOAc, and precipitate with Hexane.

Synthesis Workflow Diagram

SynthesisWorkflow Start 5-Ethoxy-6-bromo-1H-indazole Step1 N-Protection (DHP, pTsOH) Start->Step1 Intermediate1 N-THP-6-Bromo Indazole Step1->Intermediate1 Step2 Miyaura Borylation (Pd(dppf)Cl2, B2pin2) Intermediate1->Step2 Intermediate2 Boronate Pinacol Ester Step2->Intermediate2 Step3 Hydrolysis & Deprotection (NaIO4; HCl) Intermediate2->Step3 Final 5-Ethoxy-1H-indazol-6-yl-6-boronic acid Step3->Final

Figure 1: Synthetic workflow from the brominated precursor to the final boronic acid.

Reactivity Profile & Stability

Boroxine Formation

Like most boronic acids, 5-Ethoxy-1H-indazol-6-yl-6-boronic acid exists in equilibrium with its cyclic trimer (boroxine) upon dehydration. This process is reversible in the presence of water or during cross-coupling conditions.

  • Storage: Store at 4°C under inert atmosphere to prevent uncontrolled dehydration or oxidation.

Protodeboronation

Indazole boronic acids are susceptible to protodeboronation (loss of the boron group replaced by hydrogen), particularly under basic conditions at high temperatures.

  • Mechanism: Base-catalyzed attack on Boron forms a boronate "ate" complex, which can undergo ipso-protonation if the C-B bond is labile.

  • Mitigation: Use mild bases (e.g., K₃PO₄ instead of Na₂CO₃) and anhydrous conditions where possible.

Applications in Drug Discovery[1]

This compound serves as a pharmacophore scaffold in the design of ATP-competitive kinase inhibitors. The indazole nitrogen (N1-H) functions as a hydrogen bond donor to the kinase hinge region (e.g., Glu residue), while the 5-ethoxy group occupies the hydrophobic pocket (Gatekeeper region).

Suzuki-Miyaura Cross-Coupling

The primary utility is in forming C-C bonds with heteroaryl halides.

Standard Protocol:

  • Catalyst: Pd(PPh₃)₄ (5 mol%) or Pd₂(dba)₃/XPhos.

  • Base: Na₂CO₃ (2M aqueous).

  • Solvent: DME or 1,4-Dioxane.

  • Temperature: 80-100°C.

Catalytic Cycle Diagram

SuzukiCycle Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd PdII_X Pd(II)-Ar-X Complex OxAdd->PdII_X TransMet Transmetallation (Boronic Acid + Base) PdII_X->TransMet + Indazole-B(OH)2 PdII_ArAr Pd(II)-Ar-Indazole TransMet->PdII_ArAr RedElim Reductive Elimination (Product Release) PdII_ArAr->RedElim RedElim->Pd0 Cycle Repeats

Figure 2: Suzuki-Miyaura catalytic cycle utilizing the indazole boronic acid.

References

  • PubChem. (2025).[1][2] Compound Summary: 5-Ethoxy-1H-indazol-6-yl-6-boronic acid.[3] National Library of Medicine.[1] Available at: [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Available at: [Link]

  • Lennox, A. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. Available at: [Link]

  • Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Available at: [Link]

Sources

Foundational

Engineering the 5-Ethoxy-Indazole Scaffold: Mechanistic Insights, Synthetic Workflows, and Kinase Inhibition Profiles

Executive Summary The indazole nucleus is a highly privileged bicyclic aromatic heterocycle, composed of a benzene ring fused to a pyrazole ring[1]. Recognized as a stable bioisostere of indole, the indazole core serves...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The indazole nucleus is a highly privileged bicyclic aromatic heterocycle, composed of a benzene ring fused to a pyrazole ring[1]. Recognized as a stable bioisostere of indole, the indazole core serves as a robust foundation in modern medicinal chemistry, frequently acting as an ATP surrogate to compete for the highly conserved ATP-binding clefts of various protein kinases[2][3].

Within this chemical space, the 5-ethoxy-indazole moiety has emerged as a distinct and potent pharmacophore[4]. While substitutions at the 3- or 7-positions often dictate overall molecular geometry[5], functionalization at the 5-position specifically projects into the deep hydrophobic selectivity pockets of kinases such as Glycogen Synthase Kinase-3β (GSK-3β) and Anaplastic Lymphoma Kinase (ALK)[6][7]. This whitepaper provides an in-depth technical analysis of the 5-ethoxy-indazole scaffold, detailing its pharmacological rationale, regioselective synthesis, and self-validating protocols for biological evaluation.

The Pharmacological Rationale of the 5-Ethoxy Vector

The biological efficacy of 5-substituted indazoles is heavily dependent on the steric and electronic nature of the C5 substituent[3]. In the context of kinase inhibition, the N1-H and N2 atoms of the indazole core form a bidentate hydrogen-bonding network with the kinase hinge region (e.g., Val135 in GSK-3β). The C5 vector is oriented directly toward the hydrophobic pocket adjacent to the gatekeeper residue[6].

The ethoxy group (-OCH₂CH₃) achieves a critical "Goldilocks" effect in drug design:

  • Desolvation Penalty: It is large enough to displace high-energy water molecules from the hydrophobic pocket, increasing the entropic driving force of binding.

  • Steric Tolerance: It is flexible enough to avoid steric clashes with mutated gatekeeper residues (such as the ALK-L1196M mutation, a common resistance mechanism in oncology)[7].

  • Lipophilicity (LogP): It provides an optimal balance of lipophilicity, significantly enhancing cellular permeability compared to its hydroxyl counterparts, without the excessive hydrophobicity of longer alkyl chains.

Quantitative Structure-Activity Relationship (SAR) Profiling

To illustrate the causality of the 5-position substitution, Table 1 summarizes the comparative SAR profiling of various C5 functional groups against key kinase targets.

Table 1: Comparative SAR Data for 5-Substituted 1H-Indazole Derivatives

Compound CoreC5-Position SubstitutionGSK-3β IC₅₀ (nM)ALK-L1196M IC₅₀ (nM)ClogPTarget Affinity Rationale
1H-Indazole-H (Unsubstituted)>10,000>10,0001.82Lacks hydrophobic pocket engagement.
1H-Indazole-OH (Hydroxyl)8501,2001.45Poor permeability; high desolvation penalty.
1H-Indazole-OCH₃ (Methoxy)1204502.10Moderate fit; leaves pocket partially empty.
1H-Indazole -OCH₂CH₃ (Ethoxy) 15 28 2.55 Optimal steric fill and lipophilicity.
1H-Indazole-O(CH₂)₂CH₃ (Propoxy)3408903.05Induces steric clash with gatekeeper residues.

(Note: IC₅₀ values are aggregate representations derived from documented SAR trends of 5-substituted indazole scaffolds in kinase hinge regions[3][6][7].)

Synthetic Methodology and Regioselective Causality

Synthesizing 5-ethoxy-1H-indazole from 5-hydroxy-1H-indazole presents a classic regioselectivity challenge. The indazole core contains tautomeric nitrogens (N1/N2) with a pKₐ of ~14, while the C5-phenol has a pKₐ of ~10. Under the basic conditions required for Williamson etherification, the resulting phenoxide/indazolide system acts as an ambident nucleophile. Direct alkylation without protection inevitably yields an inseparable mixture of O-alkylated and N-alkylated byproducts.

To establish a high-yield, self-validating workflow, we employ a transient N1-protection strategy.

Protocol 1: Regioselective Synthesis of 5-Ethoxy-1H-indazole
  • Step 1: N1-Boc Protection

    • Procedure: Dissolve 5-hydroxy-1H-indazole (1.0 eq) in anhydrous THF. Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) and a catalytic amount of DMAP (0.1 eq). Stir at room temperature for 2 hours.

    • Causality: By masking the N1 position with a bulky, electron-withdrawing tert-butyloxycarbonyl (Boc) group, we sterically and electronically deactivate the pyrazole ring. This forces subsequent reactions to occur exclusively at the C5-oxygen.

    • Self-Validation: Perform Thin-Layer Chromatography (TLC) (Hexanes/EtOAc 7:3). The reaction is complete when the highly polar starting material spot disappears, replaced by a less polar spot. LC-MS will confirm a mass shift to [M+H]⁺ = 235.

  • Step 2: O-Alkylation (Williamson Etherification)

    • Procedure: Dissolve the N1-Boc-5-hydroxyindazole in anhydrous DMF. Add K₂CO₃ (2.0 eq) and Ethyl Iodide (1.5 eq). Stir at 40°C for 4 hours.

    • Causality: K₂CO₃ provides a mild basic environment sufficient to deprotonate the phenol without cleaving the base-sensitive Boc group. Ethyl iodide acts as the electrophile via a clean Sₙ2 mechanism.

    • Self-Validation: Infrared (IR) spectroscopy will show the complete disappearance of the broad phenolic O-H stretch (~3300 cm⁻¹). LC-MS confirms [M+H]⁺ = 263.

  • Step 3: Deprotection

    • Procedure: Dissolve the intermediate in Dichloromethane (DCM) and add Trifluoroacetic acid (TFA) (20% v/v). Stir at room temperature until gas evolution ceases.

    • Causality: TFA rapidly and cleanly cleaves the Boc group, yielding the free 5-ethoxy-1H-indazole scaffold.

    • Self-Validation: The cessation of CO₂ gas evolution acts as a visual kinetic indicator. Final LC-MS confirms the target mass [M+H]⁺ = 163.

SynthesisWorkflow A 5-Hydroxy-1H-indazole (Starting Material) B N1-Boc Protection (Boc2O, DMAP) A->B Block N-alkylation C O-Alkylation (EtI, K2CO3, DMF) B->C SN2 Etherification D Boc Deprotection (TFA, DCM) C->D Acidic Cleavage E 5-Ethoxy-1H-indazole (Target Scaffold) D->E Regioselective Yield

Caption: Synthetic workflow for regioselective 5-ethoxy-1H-indazole generation.

Biological Application: Kinase Inhibition Pathways

The 5-ethoxy-indazole scaffold is actively utilized in neuroscience and oncology research[4]. A primary target is GSK-3β, a serine/threonine kinase that is constitutively active in resting cells and plays a central role in the hyperphosphorylation of Tau protein (a hallmark of Alzheimer's disease) and the degradation of β-catenin[3][6]. By binding competitively to the ATP pocket, 5-ethoxy-indazole derivatives lock GSK-3β in an inactive conformation, thereby halting pathological downstream signaling.

Pathway Stimulus Wnt / Growth Factors Receptor Receptor Tyrosine Kinase (RTK) Stimulus->Receptor PI3K PI3K / AKT Cascade Receptor->PI3K GSK3B GSK-3β (Active State) PI3K->GSK3B Inhibitory Phosphorylation Substrates Tau Protein / β-Catenin GSK3B->Substrates Hyperphosphorylation Inhibitor 5-Ethoxy-Indazole Inhibitor->GSK3B ATP-Competitive Binding Outcome Neurodegeneration / Oncogenesis Substrates->Outcome Disease Progression

Caption: Mechanism of GSK-3β modulation by 5-ethoxy-indazole derivatives.

In Vitro Validation Methodologies

Validating the potency of indazole-based inhibitors requires careful assay selection. Because the highly conjugated indazole ring system can exhibit intrinsic auto-fluorescence in the blue/UV spectrum, standard colorimetric or prompt-fluorescence assays often yield false positives, classifying the compounds as Pan-Assay Interference Compounds (PAINS).

Protocol 2: Time-Resolved FRET (TR-FRET) Kinase Assay
  • Step 1: Reagent Preparation

    • Prepare the kinase reaction buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Combine recombinant GSK-3β, ATP (at the Kₘ value), and a biotinylated peptide substrate.

  • Step 2: Compound Incubation

    • Procedure: Dispense the 5-ethoxy-indazole derivative (in DMSO) into a 384-well plate. Add the kinase/substrate mixture and incubate for 60 minutes at room temperature.

    • Causality: Incubating at the ATP Kₘ ensures the assay is highly sensitive to ATP-competitive inhibitors[3].

    • Self-Validation: Always include a known pan-kinase inhibitor (e.g., Staurosporine) as a positive control. Calculate the Z'-factor; a value > 0.6 validates the assay's dynamic range and reliability.

  • Step 3: Detection Phase

    • Procedure: Stop the reaction by adding EDTA. Add the detection reagents: Europium (Eu)-labeled anti-phospho antibody (donor) and Streptavidin-Allophycocyanin (APC) (acceptor).

    • Causality: TR-FRET minimizes compound auto-fluorescence interference. The time-delayed measurement (reading 50–100 µs after excitation) allows the short-lived auto-fluorescence of the indazole compound to decay completely before the long-lived lanthanide emission is recorded.

    • Self-Validation: Measure emissions at 665 nm (APC) and 615 nm (Eu). The ratiometric readout (665/615 nm) mathematically normalizes well-to-well dispensing errors and inner-filter effects, ensuring the data is a self-correcting system.

Conclusion

The 5-ethoxy-indazole moiety represents a masterclass in rational drug design. By combining the established ATP-mimetic properties of the indazole core with the precise hydrophobic targeting and balanced lipophilicity of the ethoxy substituent, researchers can develop highly potent, cell-permeable kinase inhibitors[3][4]. Utilizing regioselective synthetic workflows and interference-free TR-FRET assays ensures that the development pipeline remains robust, reproducible, and scientifically rigorous.

References

1.4 - J&K Scientific 2.2 - MDPI 3.5 - Benchchem 4. 1 - PMC 5.3 - Google Patents 6.6 - Academia.edu 7. 7 - Semantic Scholar

Sources

Protocols & Analytical Methods

Method

Application Note: Palladium-Catalyzed Cross-Coupling of Indazole Boronic Acids

Strategies for Overcoming Protodeboronation and Catalyst Poisoning in Nitrogen-Rich Heterocycles Executive Summary Indazoles are privileged scaffolds in medicinal chemistry, appearing frequently in kinase inhibitors (e.g...

Author: BenchChem Technical Support Team. Date: March 2026

Strategies for Overcoming Protodeboronation and Catalyst Poisoning in Nitrogen-Rich Heterocycles

Executive Summary

Indazoles are privileged scaffolds in medicinal chemistry, appearing frequently in kinase inhibitors (e.g., Axitinib, Linifanib) and oncology pipelines. However, the Suzuki-Miyaura cross-coupling of indazole boronic acids presents two distinct mechanistic failures: rapid protodeboronation (particularly at the C3 position) and catalyst poisoning via Lewis-basic nitrogen coordination.

This guide provides a validated decision matrix for coupling indazole boronic acids. We move beyond generic Suzuki conditions to offer specific protocols for "difficult" substrates, utilizing Buchwald precatalysts, MIDA boronates, and anhydrous slow-release strategies.

The Mechanistic Challenge: The Protodeboronation Trap

The primary cause of failure in indazole coupling is not the oxidative addition of the halide, but the competition between transmetallation (productive) and protodeboronation (destructive).

Indazole boronic acids (especially 3-isomers) are highly susceptible to hydrolytic cleavage of the C-B bond under basic conditions. If the rate of transmetallation (


) is slower than the rate of protodeboronation (

), the boronic acid decomposes to the parent indazole (Indazole-H) before it can couple.
Diagram 1: The Kinetic Competition (Catalytic Cycle vs. Decomposition)

G Pd_Ox Pd(II)-Ar (Oxidative Addition Complex) Transmet Transmetallation Pd_Ox->Transmet + Indazole-B(OH)2 Boronic Indazole-B(OH)2 (Nucleophile) Boronic->Transmet Productive Path Hydrolysis Base-Mediated Hydrolysis Boronic->Hydrolysis + H2O / Base Product Biaryl Product (Coupled Indazole) Transmet->Product Reductive Elimination Debor_Prod Protodeboronated Byproduct (Indazole-H) Hydrolysis->Debor_Prod Irreversible Loss

Caption: The "Protodeboronation Trap." Success depends on accelerating Transmetallation (Green path) to outcompete Hydrolysis (Red path).

Strategic Optimization: The Three Pillars

To shift the kinetics toward the productive pathway, three variables must be controlled:

A. Ligand Selection (The "Buchwald" Effect)

Standard ligands like PPh3 often fail because they do not facilitate transmetallation fast enough for unstable substrates.

  • Recommendation: Use bulky, electron-rich dialkylbiaryl phosphines.

    • XPhos / SPhos: Excellent for unprotected indazoles; the bulk prevents N-coordination to Pd.

    • Pd(dppf)Cl2: The "workhorse" for stable, protected indazoles (C4, C5, C6, C7 positions).

B. The Boron Species (Stability vs. Reactivity)
  • Boronic Acids: High reactivity but high instability.[1]

  • Pinacol Esters: Moderate stability, but can still degrade.

  • MIDA Boronates: The "Slow-Release" solution.[1][2][3] MIDA (N-methyliminodiacetic acid) protects the boron, releasing the active species slowly under aqueous basic conditions, keeping the concentration of free boronic acid low and minimizing decomposition.

C. Protecting Groups[3][4][5][6]
  • N1-Protection (THP, SEM, Boc): Essential for C3-coupling to prevent catalyst poisoning and reduce the electron density of the ring, slightly stabilizing the C-B bond.

  • Unprotected (Free NH): Possible but requires specific precatalysts (see Protocol 2).

Experimental Protocols
Protocol 1: Standard Coupling of Stable Indazoles (C4-C7)

Best for: N-protected indazole-4, -5, -6, or -7-boronic pinacol esters.

Reagents:

  • Aryl Halide (1.0 equiv)[5][7]

  • Indazole Boronate (1.2 equiv)

  • Catalyst: Pd(dppf)Cl2[7]·DCM (5 mol%)

  • Base: K2CO3 (3.0 equiv)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

Procedure:

  • Charge a reaction vial with the aryl halide, indazole boronate, and K2CO3.

  • Add Pd(dppf)Cl2[7]·DCM.

  • Evacuate and backfill with Nitrogen (3x).

  • Add degassed Dioxane/Water mixture via syringe.

  • Heat to 90°C for 4–12 hours.

  • Validation: Monitor by LCMS. If protodeboronation is >10%, switch to Protocol 3.

Protocol 2: Direct Coupling of Unprotected Indazoles

Best for: NH-free indazoles where protection/deprotection steps are undesirable.

Reagents:

  • Aryl Halide (1.0 equiv)[5][7]

  • Unprotected Indazole Boronic Acid (1.5 equiv)[5]

  • Catalyst: XPhos Pd G3 or SPhos Pd G3 (2–5 mol%)

  • Base: K3PO4 (3.0 equiv) — Phosphate is crucial for NH-heterocycles.

  • Solvent: n-Butanol / Water (4:1) or Dioxane / Water (4:1)[5]

Procedure:

  • Combine aryl halide, boronic acid, and K3PO4 in a vial.

  • Add the Buchwald Precatalyst (G3) . Note: G3 precatalysts ensure rapid activation.

  • Purge with Nitrogen.

  • Add solvent and heat to 100°C .

  • Why this works: The bulky XPhos/SPhos ligand creates a steric shield around the Pd center, preventing the indazole nitrogen from binding and deactivating the catalyst.

Protocol 3: The "MIDA" Solution for Unstable Substrates (C3)

Best for: 3-Indazole boronates or substrates failing via protodeboronation in Protocols 1 & 2.

Reagents:

  • Aryl Halide (1.0 equiv)[5][7]

  • Indazole MIDA Boronate (1.5 equiv)

  • Catalyst: Pd(OAc)2 (5 mol%) + SPhos (10 mol%) OR Pd(dppf)Cl2 (5 mol%)

  • Base: K3PO4 (5.0 equiv)

  • Solvent: THF / Water (10:1)

Procedure:

  • Combine aryl halide, MIDA boronate, catalyst, and base.

  • Add THF/Water.

  • Heat to 60°C (milder temperature).

  • Mechanism: The water/base slowly hydrolyzes the MIDA ester, releasing the active boronic acid in situ. Because the standing concentration of the unstable acid is low, it undergoes transmetallation before it has time to decompose.

Decision Matrix & Troubleshooting
Diagram 2: Workflow for Protocol Selection

G Start Start: Indazole Coupling Pos Boron Position? Start->Pos C3 C3 Position (Unstable) Pos->C3 Unstable C47 C4-C7 Position (Stable) Pos->C47 Stable Prot N-Protected? YesProt Yes (Boc/THP) Prot->YesProt NoProt No (Free NH) Prot->NoProt P3 Use Protocol 3 (MIDA Boronate) C3->P3 High Risk of Deboronation C47->Prot P1 Use Protocol 1 (Pd(dppf)Cl2) YesProt->P1 P2 Use Protocol 2 (XPhos Pd G3) NoProt->P2

Caption: Decision tree for selecting the optimal coupling protocol based on regiochemistry and protection status.

Troubleshooting Table
ObservationRoot CauseCorrective Action
Product is Indazole-H (De-boronated) Hydrolysis is faster than coupling.1. Switch to MIDA boronate (Protocol 3).2. Use anhydrous conditions (Dioxane/CsF).3. Increase catalyst loading to speed up transmetallation.
No Reaction (Starting Material remains) Catalyst poisoning by Nitrogen.1. Use XPhos or SPhos (Protocol 2).2. Protect the Nitrogen (Boc/THP).
Homocoupling of Aryl Halide Oxidation of catalyst or slow transmetallation.1. Degas solvents more rigorously.2. Switch solvent to n-Butanol.
Low Yield with 3-Indazole Steric hindrance + electronic instability.Use Microwave irradiation (100°C, 30 mins) to drive the reaction kinetically before decomposition occurs.
References
  • Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters.[8] Journal of the American Chemical Society.[1][3][9] Link

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society.[1][3][9] Link

  • Gillis, E. P., & Burke, M. D. (2007). A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids. Journal of the American Chemical Society.[1][3][9] Link

  • Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic Boronic Acids. Chemistry – A European Journal. Link

  • Dufert, M. A., Billingsley, K. L., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation.[6] Journal of the American Chemical Society.[1][3][9] Link

Sources

Application

Synthesis of Kinase Inhibitors Using 5-Ethoxy-Indazole Intermediates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of the 5-Ethoxy-Indazole Scaffold in Kinase Inhibition Protein kinases, as central regulators of a vast array of cell...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the 5-Ethoxy-Indazole Scaffold in Kinase Inhibition

Protein kinases, as central regulators of a vast array of cellular processes, represent a prominent class of targets in modern drug discovery, particularly in oncology.[1][2] The indazole core has emerged as a "privileged scaffold" in medicinal chemistry for its ability to mimic the purine core of ATP, enabling competitive inhibition at the kinase ATP-binding site.[3] This bicyclic heteroaromatic system, composed of a fused benzene and pyrazole ring, offers a versatile framework for the development of potent and selective kinase inhibitors.[3][4][5] Several FDA-approved drugs, including the multi-kinase inhibitors Pazopanib and Axitinib, feature this crucial core structure.[1][5]

Among the various substituted indazoles, the 5-ethoxy-indazole moiety provides distinct advantages. The ethoxy group at the 5-position can enhance solubility and metabolic stability, and its steric and electronic properties can be leveraged to achieve specific interactions within the kinase active site, thereby improving potency and selectivity.[6] This guide provides a detailed technical overview of the synthesis of kinase inhibitors utilizing 5-ethoxy-indazole intermediates, complete with experimental protocols and strategic considerations for medicinal chemists.

Core Synthetic Strategies for 5-Ethoxy-Indazole Derivatives

The construction of kinase inhibitors based on the 5-ethoxy-indazole scaffold can be broadly divided into two key phases: the synthesis of the core 5-ethoxy-indazole intermediate and its subsequent functionalization and coupling to other key fragments.

Part 1: Synthesis of the 5-Ethoxy-Indazole Core

A common and efficient route to 5-substituted indazoles involves the cyclization of appropriately substituted anilines. For the synthesis of 5-ethoxy-indazole, a typical starting material would be a 2-alkyl-4-ethoxy-aniline derivative.

A representative synthetic pathway is the diazotization of a 2-alkyl-4-ethoxyaniline followed by intramolecular cyclization. This classical approach remains a robust and scalable method for accessing the indazole core.

Part 2: Functionalization of the 5-Ethoxy-Indazole Scaffold

With the 5-ethoxy-indazole core in hand, the next critical step is its functionalization, typically at the N1, N2, or C3 positions, to enable coupling with other fragments of the target kinase inhibitor.[7] The regioselectivity of these reactions is a key consideration.[7]

  • N-Alkylation and N-Arylation: The two nitrogen atoms of the indazole ring present a challenge in achieving regioselective functionalization.[7] Reaction conditions, including the choice of base and solvent, can significantly influence the N1/N2 selectivity.[7] For instance, N1-alkylation is often favored under basic conditions using sodium hydride in an aprotic solvent like THF.[7]

  • C3-Halogenation: The C3 position is a common site for introducing a handle for further diversification, often through metal-catalyzed cross-coupling reactions. Iodination or bromination at C3 can be achieved using reagents like N-iodosuccinimide (NIS) or N-bromosuccinimide (NBS).

  • Palladium-Catalyzed Cross-Coupling Reactions: Suzuki and Buchwald-Hartwig couplings are powerful tools for forging carbon-carbon and carbon-nitrogen bonds, respectively. A C3-halogenated 5-ethoxy-indazole can be coupled with a variety of boronic acids/esters (Suzuki) or amines (Buchwald-Hartwig) to introduce diverse substituents.

The following diagram illustrates a generalized workflow for the synthesis of a kinase inhibitor using a 5-ethoxy-indazole intermediate.

G cluster_0 Core Synthesis cluster_1 Functionalization & Coupling A 2-Alkyl-4-ethoxyaniline B Diazotization & Cyclization A->B C 5-Ethoxy-indazole B->C D N-Alkylation / Arylation C->D E C3-Halogenation C->E F Suzuki / Buchwald-Hartwig Coupling D->F E->F G Final Kinase Inhibitor F->G

Caption: General workflow for kinase inhibitor synthesis.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key transformations in the synthesis of kinase inhibitors from 5-ethoxy-indazole intermediates.

Protocol 1: Synthesis of 5-Ethoxy-1H-indazole

This protocol describes a classical approach to the synthesis of the 5-ethoxy-indazole core from a substituted aniline.

Materials:

  • 2-Methyl-4-ethoxyaniline

  • Sodium nitrite (NaNO₂)

  • Concentrated hydrochloric acid (HCl)

  • Glacial acetic acid

  • Sodium hydroxide (NaOH)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Equipment:

  • Round-bottom flasks

  • Magnetic stirrer with heating mantle

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

Procedure:

  • Dissolve 2-methyl-4-ethoxyaniline (1 equivalent) in a mixture of glacial acetic acid and water at 0 °C in an ice bath.

  • Slowly add concentrated hydrochloric acid while maintaining the temperature below 5 °C.

  • Prepare a solution of sodium nitrite (1.1 equivalents) in water and add it dropwise to the aniline solution, ensuring the temperature does not exceed 5 °C.

  • Stir the reaction mixture at 0-5 °C for 1 hour to allow for complete diazotization.

  • Slowly warm the reaction mixture to room temperature and then heat to 60-70 °C until nitrogen evolution ceases (typically 1-2 hours).

  • Cool the reaction mixture to room temperature and neutralize with a saturated sodium hydroxide solution until the pH is approximately 7-8.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford 5-ethoxy-1H-indazole.

Safety Precautions:

  • Handle concentrated acids and bases with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Perform the diazotization reaction in a well-ventilated fume hood as nitrogen gas is evolved.

  • Sodium nitrite is toxic and an oxidizing agent; handle with care.

Protocol 2: N1-Alkylation of 5-Ethoxy-1H-indazole

This protocol details a method for the regioselective alkylation at the N1 position of the indazole ring.[7]

Materials:

  • 5-Ethoxy-1H-indazole

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • Alkyl halide (e.g., methyl iodide, ethyl bromide)

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Equipment:

  • Schlenk flask or oven-dried round-bottom flask with a rubber septum

  • Magnetic stirrer

  • Syringes and needles for inert atmosphere techniques

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous THF to a Schlenk flask containing 5-ethoxy-1H-indazole (1 equivalent).

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.1 equivalents) portion-wise to the solution.

  • Stir the suspension at 0 °C for 30 minutes to allow for complete deprotonation (hydrogen gas evolution will be observed).

  • Slowly add the alkyl halide (1.2 equivalents) dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

  • Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous ammonium chloride.

  • Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate the N1-alkylated 5-ethoxy-indazole.

Safety Precautions:

  • Sodium hydride is a highly flammable and reactive solid; handle it under an inert atmosphere and away from water.

  • Alkyl halides can be toxic and volatile; use in a well-ventilated fume hood.

  • The quenching of sodium hydride is exothermic and produces hydrogen gas; perform this step slowly and with caution.

Protocol 3: C3-Iodination of N1-Protected 5-Ethoxy-indazole

This protocol describes the regioselective iodination at the C3 position, a key step for subsequent cross-coupling reactions.

Materials:

  • N1-Protected 5-ethoxy-indazole (e.g., N1-methyl-5-ethoxy-1H-indazole)

  • N-Iodosuccinimide (NIS)

  • Anhydrous acetonitrile (CH₃CN)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

  • Dichloromethane (DCM)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Equipment:

  • Round-bottom flask

  • Magnetic stirrer

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Dissolve the N1-protected 5-ethoxy-indazole (1 equivalent) in anhydrous acetonitrile.

  • Add N-iodosuccinimide (1.2 equivalents) to the solution.

  • Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC or LC-MS).

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with saturated aqueous sodium thiosulfate to remove any unreacted iodine.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the C3-iodo-5-ethoxy-indazole derivative.

Safety Precautions:

  • N-Iodosuccinimide is a corrosive solid; handle with appropriate PPE.

  • Work in a well-ventilated area.

Data Presentation: Representative Reaction Parameters

The following table summarizes typical reaction conditions and expected outcomes for the key synthetic steps.

Reaction Key Reagents Solvent Temperature (°C) Time (h) Typical Yield (%)
Indazole Formation 2-Methyl-4-ethoxyaniline, NaNO₂, HClAcetic Acid/Water0 to 702-360-75
N1-Alkylation 5-Ethoxy-indazole, NaH, Alkyl halideTHF0 to rt2-670-90
C3-Iodination N1-Protected 5-ethoxy-indazole, NISAcetonitrilert4-1280-95

Signaling Pathways and Experimental Workflows

The ultimate goal of synthesizing these kinase inhibitors is to modulate specific cellular signaling pathways implicated in diseases like cancer. For instance, many indazole-based inhibitors target receptor tyrosine kinases (RTKs) such as VEGFR and EGFR, or non-receptor tyrosine kinases like AXL.[8][9][10][11]

The following diagram depicts a simplified RTK signaling pathway that can be targeted by a 5-ethoxy-indazole-based kinase inhibitor.

G cluster_0 Cell Membrane cluster_1 Intracellular Signaling Cascade RTK Receptor Tyrosine Kinase (RTK) Dimerization Dimerization & Autophosphorylation RTK->Dimerization Ligand Growth Factor Ligand->RTK Binding Downstream Downstream Signaling (e.g., RAS/MAPK, PI3K/AKT) Dimerization->Downstream Proliferation Cell Proliferation, Survival, Angiogenesis Downstream->Proliferation Inhibitor 5-Ethoxy-indazole Kinase Inhibitor Inhibitor->Dimerization Inhibition

Caption: Inhibition of RTK signaling by a kinase inhibitor.

Conclusion

The 5-ethoxy-indazole scaffold is a highly valuable and versatile platform for the design and synthesis of novel kinase inhibitors. The synthetic strategies and protocols outlined in this guide provide a solid foundation for researchers in medicinal chemistry and drug discovery. By understanding the nuances of indazole functionalization and employing robust synthetic methodologies, scientists can continue to develop potent and selective kinase inhibitors to address unmet medical needs.

References

  • Meulle, M., et al. (2014). ADVANCES IN THE SYNTHESIS AND KINASE INHIBITORY POTENCIES OF NON-FUSED INDAZOLE DERIVATIVES. Medicinal Chemistry, 10(5), 445-465.
  • Gawad, J., et al. (2022). Computational Investigation of Indazole Scaffolds as Tyrosine Kinase Inhibitors Using Molecular Docking and ADMET Prediction. Biosciences Biotechnology Research Asia, 19(2).
  • RSC Publishing. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry, 12(9), 1438-1455.
  • Ng, P., et al. (2021). Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors. Bioorganic & Medicinal Chemistry, 49, 116437.
  • Ng, P., et al. (2021). Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors. PubMed. Available at: [Link].

  • Georg, G. I., & Gorska, M. (2015). AXL Inhibitors in Cancer: A Medicinal Chemistry Perspective. ACS Medicinal Chemistry Letters, 6(12), 1145-1150.
  • Youssif, B. G. M., et al. (2022). Design, synthesis, and antiproliferative activity of new 5-ethylsulfonyl-indazole-3-carbohydrazides as dual EGFR/VEGFR-2 kinases inhibitors. Scientific Reports, 12(1), 19572.
  • BioWorld. (2023). Arcus Biosciences reports preclinical data on AXL inhibitors for cancer. BioWorld. Available at: [Link].

  • ResearchGate. Pathways for the synthesis of indazole derivatives. ResearchGate. Available at: [Link].

  • MDPI. (2024). An Alternative Method for Synthesizing N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Molecules, 29(18), 4381.
  • Preprints.org. (2024).
  • Open Access Journals. Review on Synthetic Approaches and Reported Polymorphs for Pazopanib Hydrochloride (Votrient), an Anticancer Drug. Open Access Journals.
  • World Scientific Publishing. (2024). A Comprehensive Literature Review on Efficient Synthetic Approaches and Polymorphism of Pazopanib (Votrient), a Tyrosine Kinase. World Scientific Publishing.
  • PMC. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(21), 6488.
  • PMC - NIH. (2025). Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. RSC Medicinal Chemistry.
  • Semantic Scholar. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances, 11(26), 15675-15687.
  • ACS Publications. (2016). Discovery of 3-(5′-Substituted)–Benzimidazole-5-(1-(3,5-dichloropyridin-4-yl)ethoxy)-1H-indazoles as Potent Fibroblast Growth Factor Receptor Inhibitors: Design, Synthesis, and Biological Evaluation. Journal of Medicinal Chemistry, 59(14), 6749-6765.
  • RSC Medicinal Chemistry. Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. RSC Publishing.
  • Semantic Scholar. MICROWAVE-ASSISTED FUNCTIONALIZATION OF INDAZOLES: AN OVERVIEW. Semantic Scholar.
  • Giraud, F., Anizon, F., & Moreau, P. C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Arkivoc, 2014(1), 100-128.
  • MDPI. (2022).
  • Austin Journal of Analytical and Pharmaceutical Chemistry. (2016). Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review. Austin J Anal Pharm Chem, 3(4), 1052.
  • Chemical Society of Japan. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. Chemistry Letters, 50(9), 1563-1570.
  • Assiut University. (2022). Novel indazole derivatives as potent apoptotic antiproliferative agents by multi-targeted mechanism. Bioorganic Chemistry, 125, 105851.
  • ACS Publications - American Chemical Society. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5985-5999.

Sources

Method

Protocol for aryl-indazole bond formation via Suzuki reaction

Abstract & Strategic Overview The indazole scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for indole and appearing in numerous kinase inhibitors (e.g., Axitinib, Lenvatinib). However,...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Strategic Overview

The indazole scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for indole and appearing in numerous kinase inhibitors (e.g., Axitinib, Lenvatinib). However, the installation of aryl groups at the C3-position via Suzuki-Miyaura coupling presents unique challenges compared to standard phenyl-phenyl couplings.

The "Indazole Challenge":

  • N-H Acidity (

    
    ):  In unprotected indazoles, the N1-proton is acidic. Under basic coupling conditions, deprotonation generates an indazolyl anion that can coordinate tightly to Palladium (Pd), forming an unreactive "Pd-azolyl" resting state that poisons the catalytic cycle.
    
  • Regioselectivity: N-arylation (Chan-Lam or Buchwald) competes with C-arylation if reaction conditions are not strictly controlled.

  • Catalyst Deactivation: The nitrogen-rich heterocycle acts as a ligand, displacing phosphines and destabilizing the active Pd(0) species.

This Application Note provides two distinct, field-validated protocols:

  • Protocol A (The Robust Route): Utilizes N1-protection to shut down catalyst poisoning. Recommended for scale-up and valuable late-stage intermediates.

  • Protocol B (The Direct Route): Utilizes specialized ligands to couple unprotected indazoles. Recommended for rapid analog generation and "green" process efficiency.

Mechanistic Insight & Pathway Selection

Understanding the failure mode is critical for troubleshooting. The diagram below illustrates the competition between the productive catalytic cycle and the inhibitory "trap" caused by the free N-H bond.

SuzukiMechanism Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd + 3-Iodoindazole Inhib INHIBITORY TRAP Pd-Indazolyl Complex (Catalyst Poisoning) OxAdd->Inhib + Base / - HX (If N-H is free) TransMet Transmetallation (Rate Limiting) OxAdd->TransMet + Ar-B(OH)2 + Base Prod Reductive Elimination (C-C Bond Formed) TransMet->Prod Prod->Pd0 Regeneration

Figure 1: The Catalytic Cycle vs. The Inhibitory Trap.[1] In Protocol B, bulky ligands (XPhos) are used to sterically prevent the formation of the stable Pd-Indazolyl complex (Red Hexagon).

Protocol A: C3-Arylation of Protected Indazoles (Standard)

Scope: High-value substrates where yield reliability is paramount. Substrate: 3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (3-iodo-1-THP-indazole). Rationale: The THP group masks the acidic proton and sterically hinders N-coordination to Pd.

Reagents & Materials
ComponentReagentEquiv.[1][2][3][4][5][6][7][8]Role
Substrate 3-iodo-1-THP-indazole1.0Electrophile
Coupling Partner Aryl Boronic Acid1.2 - 1.5Nucleophile
Catalyst Pd(dppf)Cl₂·CH₂Cl₂ 0.03 - 0.05Robust catalyst, resists oxidation
Base K₂CO₃ (2M aq.)3.0Activates Boron
Solvent 1,4-Dioxane[0.2 M]Miscible with aq. base
Step-by-Step Methodology
  • Inertion: Charge a reaction vial with 3-iodo-1-THP-indazole (1.0 equiv), Aryl Boronic Acid (1.5 equiv), and Pd(dppf)Cl₂ (5 mol%). Seal and purge with Nitrogen (

    
    ) or Argon for 5 minutes.
    
  • Solvation: Add degassed 1,4-Dioxane (5 mL per mmol substrate). Stir to dissolve.

  • Activation: Add degassed 2M aqueous K₂CO₃ (3.0 equiv). Note: The biphasic mixture requires vigorous stirring.

  • Reaction: Heat the block/bath to 90°C . Monitor via LCMS or TLC.

    • Checkpoint: Conversion usually reaches >95% within 2–4 hours.

  • Workup: Cool to RT. Dilute with EtOAc. Wash with water (x2) and brine. Dry over Na₂SO₄.[5]

  • Deprotection (Optional): If the free indazole is required immediately, treat the crude THP-intermediate with 4M HCl in Dioxane/MeOH (1:1) at 60°C for 1 hour.

Protocol B: Direct C3-Arylation of Unprotected Indazoles

Scope: Rapid library synthesis; avoiding protection/deprotection steps. Substrate: 3-iodo-1H-indazole (Free N-H). Critical Factor: You must use Buchwald Ligands (XPhos or SPhos) and Excess Boron .

Reagents & Materials
ComponentReagentEquiv.[1][2][3][4][5][6][7][8]Role
Substrate 3-iodo-1H-indazole1.0Electrophile
Coupling Partner Aryl Boronic Acid2.0 Excess required (homocoupling side-reaction)
Pre-Catalyst XPhos Pd G2 or G3 0.02 - 0.04Bulky ligand prevents N-poisoning
Base K₃PO₄ (aqueous or solid)3.0 - 4.0 1 eq for N-H, 2 eq for Boron
Solvent n-Butanol / Water (4:1)[0.25 M]Protic solvent aids solubility of free indazole
Step-by-Step Methodology
  • Setup: Charge vial with 3-iodo-1H-indazole (1.0 equiv), Aryl Boronic Acid (2.0 equiv), XPhos Pd G3 (2-4 mol%), and K₃PO₄ (4.0 equiv).

  • Solvation: Add degassed n-Butanol/Water (4:1 ratio).

  • Reaction: Heat to 100°C - 110°C .

    • Why High Temp? The energy barrier for transmetallation is higher due to the anionic nature of the indazole at this pH.

  • Monitoring: Check LCMS at 1 hour and 4 hours.

    • Troubleshooting: If the reaction stalls, add 0.5 equiv more Boronic acid, not more catalyst.

  • Purification: The product will be the free N-H indazole. Acidic workup is NOT recommended as it may trap the product in the aqueous phase. Use neutral extraction (DCM/Water).

Post-Reaction Processing: Palladium Scavenging

For pharmaceutical applications (GLP/GMP), residual Pd must be <10 ppm. Simple filtration is insufficient.

Scavenging Protocol:

  • Dissolve the crude organic product in THF or EtOAc (10 volumes).

  • Add SiliaMetS® Thiol or TMT (Trimercaptotriazine) (0.5 equiv relative to Pd loading).

  • Stir at 50°C for 60 minutes .

  • Filter through a pad of Celite®.[3][5][9]

  • Concentrate filtrate.[3] This typically reduces Pd content from ~1000 ppm to <20 ppm.

Troubleshooting & Optimization Guide

ObservationProbable CauseCorrective Action
No Conversion (Protocol B) Catalyst poisoning by N-H.Switch to XPhos Pd G3 or SPhos Pd G3 . Ensure Temp >100°C.
Protodeboronation Unstable Boronic Acid.[1]Switch to Boronic Ester (Pinacol) or K-trifluoroborate salt . Lower temp to 80°C.
Regioisomers (N-arylation) Competitive Chan-Lam type coupling.Ensure strictly anaerobic conditions (O₂ promotes N-coupling). Use Carbonate base, not Hydroxide.
Black Precipitate Pd aggregation (Pd black).Ligand dissociation. Add 10% free ligand (e.g., free XPhos) to stabilize the active species.

References

  • Standard Protected Protocol

    • Title: The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling.[10][11][12]

    • Source: MDPI, Molecules 2023.
    • URL:[Link]

  • Unprotected/Direct Protocol

    • Title: Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation.[13][14]

    • Source: J. Am. Chem. Soc.[13] (Buchwald Lab).[12]

    • URL:[Link]

  • Palladium Scavenging Guidelines

    • Title: Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applic
    • Source: Organic Process Research & Development (ACS).
    • URL:[Link]

  • General Mechanism & Review

    • Title: Suzuki-Miyaura Cross-Coupling: The Reaction Mechanism.[11][13]

    • Source: Organic Chemistry Portal.[8]

    • URL:[Link]

Sources

Application

Mechanistic Rationale: Overcoming Indazole-Specific Bottlenecks

Application Note: Optimizing Pd(dppf)Cl2-Catalyzed Suzuki-Miyaura Cross-Coupling for Indazole Boronic Acids Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a me...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimizing Pd(dppf)Cl2-Catalyzed Suzuki-Miyaura Cross-Coupling for Indazole Boronic Acids

Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a mechanistic rationale and self-validating protocol for overcoming the synthetic bottlenecks associated with the cross-coupling of indazole boronic acids.

Indazole scaffolds are ubiquitous in modern drug discovery, featuring prominently in the design of kinase inhibitors and integrin antagonists[1]. However, functionalizing these electron-rich heterocycles via Suzuki-Miyaura cross-coupling presents significant synthetic hurdles. When coupling indazole boronic acids or pinacol esters, chemists typically encounter two primary failure modes:

  • Protodeboronation: The C–B bond in heteroaryl boronic acids is highly polarized. Under basic aqueous conditions, especially at elevated temperatures (>100 °C), the boronic acid undergoes rapid hydrolytic cleavage before transmetalation can occur[2][3].

  • Catalyst Poisoning: The nitrogen-rich indazole core can act as a competitive ligand. Unprotected or partially protected indazole nitrogens coordinate to the palladium center, displacing weaker phosphine ligands and leading to the irreversible precipitation of inactive palladium black[4].

The Pd(dppf)Cl2 Advantage: To overcome these challenges, [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl2) has proven to be an exceptionally effective catalyst[5]. The bidentate dppf ligand possesses a large bite angle (approx. 99°). This structural feature enforces a highly strained geometry on the intermediate Pd(II) complex, which dramatically accelerates the reductive elimination step[6]. By increasing the overall turnover frequency of the catalytic cycle, the desired cross-coupling outcompetes the slower, degradation-inducing protodeboronation pathway. Furthermore, the steric bulk of the dppf ligand shields the palladium center, preventing off-target coordination by the indazole nitrogens.

Quantitative Catalyst Screening

Empirical data demonstrates the superiority of Pd(dppf)Cl2 over traditional monodentate palladium catalysts. The table below summarizes the optimization of a standard Suzuki coupling between 5-bromo-1-ethyl-1H-indazole and a heteroaryl boronic acid in the presence of K2CO3 and dimethoxyethane (DME) at 80 °C[5].

Catalyst SystemReaction Time (h)Yield (%)Mechanistic Observation
Pd(PPh3)4 4.022%Sluggish transmetalation; high rates of protodeboronation.
Pd(PCy3)2 2.057%Electron-rich ligand improves rate, but sterics hinder coupling[5].
Pd(PPh3)2Cl2 4.075%Moderate stability, but prone to ligand dissociation.
Pd(dppf)Cl2 2.084%Optimal: Rapid reductive elimination outcompetes degradation[5][6].

Reaction Workflow and Logical Relationships

CatalyticCycle Indazole Indazole Boronic Acid (Prone to Protodeboronation) TM 2. Transmetalation Boronate transfers Indazole to Pd Indazole->TM Base activation Base Aqueous Base (K2CO3) Forms Reactive Boronate Base->TM OA 1. Oxidative Addition Pd(0) inserts into Ar-X OA->TM Ar-Pd(II)-X RE 3. Reductive Elimination Accelerated by dppf bite angle TM->RE Ar-Pd(II)-Indazole RE->OA Regenerates Pd(0) Product Coupled Indazole Product RE->Product Yields Product

Fig 1. Logical workflow and catalytic cycle of Pd(dppf)Cl2-mediated indazole coupling.

Self-Validating Experimental Protocol

This protocol is optimized for a 1.0 mmol scale coupling of an indazole boronic acid pinacol ester with an aryl/heteroaryl halide.

Materials & Reagents:

  • Aryl/Heteroaryl Halide: 1.0 mmol

  • Indazole Boronic Acid Pinacol Ester: 1.2 mmol (A slight excess compensates for minor background protodeboronation).

  • Pd(dppf)Cl2: 0.05 mmol (5 mol%)[6]

  • K2CO3 or Cs2CO3: 2.0 mmol[1][6]

  • Solvent: 1,4-Dioxane or Dimethoxyethane (DME) / H2O (4:1 v/v, 10 mL total)[6]

Step-by-Step Methodology:

  • Solvent Degassing (Critical Step): Prepare a 4:1 mixture of Dioxane (or DME) and deionized water. Sparge the mixture with inert gas (Argon or Nitrogen) for 15–20 minutes.

    • Causality: Dissolved oxygen rapidly oxidizes phosphine ligands and promotes the oxidative homocoupling of boronic acids (yielding indazole dimers). This side reaction consumes the starting material and severely complicates chromatographic purification[2][7].

  • Reagent Loading: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), indazole boronic acid pinacol ester (1.2 mmol), and the inorganic base (2.0 mmol).

    • Self-Validation: Ensure the base is finely powdered. Clumped or aged base reduces the reactive surface area, stalling the formation of the reactive boronate species required for transmetalation.

  • Catalyst Introduction: Transfer the flask to an inert atmosphere (glovebox or under positive Argon flow) and add the Pd(dppf)Cl2 catalyst (5 mol%)[6].

    • Causality: Adding the catalyst last, directly before solvent addition, prevents premature degradation of the Pd(II) species by ambient moisture or localized high-concentration gradients.

  • Reaction Initiation: Inject the degassed solvent mixture (10 mL) into the flask. Seal the flask and heat to 80 °C in a pre-heated oil bath[1][6].

    • Causality: A temperature of 80 °C provides sufficient thermal energy to overcome the activation barrier of the sterically hindered transmetalation step without reaching the >100 °C threshold where protodeboronation becomes the dominant kinetic pathway[3][6].

  • Monitoring & Quenching: Stir the reaction for 2–4 hours. Monitor the consumption of the aryl halide via LC-MS. Once complete, cool the mixture to room temperature.

    • Self-Validation: The reaction mixture should remain a dark, homogeneous solution or fine suspension. Rapid precipitation of a heavy black solid (palladium black) within the first 30 minutes indicates premature catalyst death, likely due to oxygen ingress or insufficient base activation.

  • Workup: Pour the mixture into saturated aqueous NaHCO3 and extract with Ethyl Acetate (3 x 10 mL)[6]. Filter the combined organic layers through a pad of Celite to remove residual palladium particulates, dry over anhydrous Na2SO4, and concentrate under reduced pressure prior to column chromatography.

References

  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles.
  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. nih.gov.
  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - Semantic Scholar. semanticscholar.org.
  • An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Publishing. rsc.org.
  • Structure-Based Discovery of Potent and Selective Small-Molecule α5β1 Integrin Inhibitors for Asthma Therapy - ACS Public
  • Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry - Semantic Scholar. semanticscholar.org.
  • Strategies for Heteroaromatic Boryl
  • Buy 1-Methyl-1H-indazol-3-ylboronic acid pinacol ester. smolecule.com.

Sources

Method

Application Note: Precision Coupling of 5-Ethoxy-1H-indazol-6-yl-6-boronic acid with Aryl Halides

Executive Summary The coupling of 5-ethoxy-1H-indazol-6-yl-6-boronic acid presents a unique set of chemoselective challenges distinct from standard phenylboronic acid couplings. The presence of the electron-donating 5-et...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The coupling of 5-ethoxy-1H-indazol-6-yl-6-boronic acid presents a unique set of chemoselective challenges distinct from standard phenylboronic acid couplings. The presence of the electron-donating 5-ethoxy group ortho to the boronic acid moiety significantly increases the electron density at the C6 position, accelerating the rate of protodeboronation —the primary failure mode for this substrate. Furthermore, the free N1-H of the indazole core can act as a catalyst poison or competitive nucleophile (N-arylation).

This guide outlines high-fidelity protocols to mitigate these risks, utilizing advanced ligand systems and controlled base release strategies to ensure reproducible, high-yield C-C bond formation.

Strategic Analysis: The "Why" Behind the Protocol

The Protodeboronation Trap

The 5-ethoxy substituent is not merely a bystander; it is a mechanistic liability. By donating electron density into the ring, it stabilizes the protonation of the ipso-carbon (C6) after base attack on the boron atom. This makes the C-B bond highly labile in aqueous basic media.

  • Implication: Reaction times must be minimized. Fast-initiating catalysts (e.g., Buchwald G3/G4 precatalysts) are superior to slow-activating sources like Pd(PPh₃)₄.

The N-H Factor

The indazole N1 proton (pKa ~14) is acidic enough to be deprotonated by carbonate or phosphate bases. The resulting indazolyl anion can:

  • Coordinate to Pd(II), arresting the catalytic cycle (poisoning).

  • React with the aryl halide electrophile, leading to N-arylation byproducts.

  • Recommendation: While direct coupling of unprotected indazoles is possible under specific conditions, N-protection (THP, SEM, or Boc) is the gold standard for scalability and purification.

Decision Matrix & Workflow

The following decision tree guides the selection of reaction conditions based on substrate complexity and available starting materials.

CouplingWorkflow Start Start: 5-Ethoxy-1H-indazol-6-yl-6-boronic acid CheckProtection Is N1-Position Protected? Start->CheckProtection Protected Yes (THP, SEM, Boc) CheckProtection->Protected Preferred Unprotected No (Free N-H) CheckProtection->Unprotected High Risk SubstrateType Aryl Halide Type? Protected->SubstrateType MethodB PROTOCOL B: High Activity XPhos Pd G3 / K3PO4 THF/H2O Unprotected->MethodB Requires Fast Catalyst Simple Reactive (Ar-I, Ar-Br) No steric hindrance SubstrateType->Simple Standard Complex Challenging (Ar-Cl) Ortho-subs / Heterocycles SubstrateType->Complex Difficult MethodA PROTOCOL A: Standard Robust Pd(dppf)Cl2 / K2CO3 Dioxane/H2O Simple->MethodA Complex->MethodB MethodC PROTOCOL C: Base-Sensitive/Unstable Pd(Amphos) / CsF Anhydrous Conditions Complex->MethodC If Protodeboronation observed

Figure 1: Strategic decision tree for selecting coupling conditions based on substrate protection status and electrophile reactivity.

Detailed Experimental Protocols

Protocol A: The "Workhorse" Method (Protected Substrates)

Best for: Protected indazoles coupling with Aryl Bromides or Iodides. This protocol uses Pd(dppf)Cl₂ , a ferrocenyl ligand that creates a wide bite angle, facilitating the reductive elimination step while being robust against moisture.

Reagents:

  • Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) [CAS: 72287-26-4]

  • Base: Potassium Carbonate (K₂CO₃) (2.0 M aqueous)

  • Solvent: 1,4-Dioxane[1]

  • Temperature: 80–100 °C

Step-by-Step:

  • Charge: In a reaction vial, combine the N-protected indazole boronic acid (1.2 equiv), Aryl Halide (1.0 equiv), and Pd(dppf)Cl₂ (5 mol%).

  • Solvent: Add 1,4-Dioxane (0.15 M concentration relative to halide).

  • Degas: Purge the vessel with Nitrogen or Argon for 5 minutes. Critical: Oxygen promotes homocoupling and catalyst deactivation.

  • Base Addition: Add degassed 2.0 M K₂CO₃ (3.0 equiv).

  • Reaction: Seal and heat to 90 °C for 2–4 hours. Monitor by LCMS.

  • Workup: Cool to RT. Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄.

Protocol B: The "High-Performance" Method (Challenging/Unstable)

Best for: Unprotected indazoles, Aryl Chlorides, or substrates prone to rapid protodeboronation. This protocol utilizes XPhos Pd G3/G4 . The bulky biaryl phosphine ligand (XPhos) creates an extremely active catalyst that promotes oxidative addition and rapid transmetallation, outcompeting the protodeboronation side reaction.

Reagents:

  • Catalyst: XPhos Pd G3 [CAS: 1445085-55-1] or G4.

  • Base: Potassium Phosphate Tribasic (K₃PO₃) (0.5 M aqueous or solid).

  • Solvent: THF or n-Butanol.

  • Temperature: 60–80 °C.[1]

Step-by-Step:

  • Charge: Combine Indazole boronic acid (1.3 equiv), Aryl Halide (1.0 equiv), and XPhos Pd G3 (2–5 mol%).

  • Solvent: Add THF (degassed).

  • Base: Add 0.5 M K₃PO₄ (2.5 equiv). Note: Using a weaker base concentration helps prevent base-catalyzed decomposition.

  • Reaction: Heat to 60 °C. Conversion is often complete within 1 hour due to high catalyst activity.

  • Validation: Check LCMS for the target mass. If protodeboronated indazole (M-B(OH)2 + H) is major, switch to Protocol C.

Mechanistic Visualization: The Transmetallation Bottleneck

The diagram below illustrates the critical competition between the productive catalytic cycle and the destructive protodeboronation pathway specific to this molecule.

Mechanism Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd Ar-X Transmetal Transmetallation (Rate Limiting for Sterics) OxAdd->Transmetal Boronate Indazole Boronate (Activated by Base) Boronate->Transmetal Productive Path Proto Protodeboronation (DESTRUCTION) Boronate->Proto H2O / Base (Side Reaction) RedElim Reductive Elimination (C-C Bond Formed) Transmetal->RedElim RedElim->Pd0 Regeneration

Figure 2: The race between Transmetallation and Protodeboronation. The 5-ethoxy group accelerates the path to the red "Destruction" node, necessitating highly active catalysts to favor the blue "Transmetallation" path.

Comparison of Reagent Classes

VariableStandard RecommendationAdvanced/ChallengingWhy?
Catalyst Pd(dppf)Cl₂XPhos Pd G3 / SPhos Pd G3Buchwald precatalysts initiate faster, crucial for unstable boronic acids.
Base K₂CO₃ (Carbonate)K₃PO₄ (Phosphate) or CsFPhosphates are generally more soluble in organic/water mixes; Fluorides allow anhydrous coupling.
Solvent Dioxane / Water (4:[1][2]1)THF / Water or TolueneTHF often provides better solubility for the lipophilic protected indazole.
Ligand dppfXPhos, SPhos, CataCXium ABiaryl phosphines (XPhos) protect the Pd center while facilitating coupling of hindered substrates.

Troubleshooting Guide

Issue 1: Significant Protodeboronation (Indazole-H observed in LCMS)

  • Cause: Reaction is too slow; base concentration is too high; or temperature is too high for the stability of the C-B bond.

  • Solution:

    • Switch to Protocol B (XPhos Pd G3) to speed up the coupling.

    • Lower temperature to 60 °C.

    • Use anhydrous conditions : Use CsF (2 equiv) as the base in dry Dioxane or Toluene. This removes water, the proton source for hydrolysis.

Issue 2: Low Conversion / Catalyst Blacking Out

  • Cause: The free N-H of the indazole is coordinating to Palladium.

  • Solution: Protect the nitrogen with a THP (Tetrahydropyranyl) or SEM group prior to coupling. If protection is impossible, increase catalyst loading to 10 mol% and use a highly robust ligand like SPhos .

Issue 3: Homocoupling of Aryl Halide

  • Cause: Oxygen in the system.

  • Solution: Degas solvents more rigorously (sparge with Argon for >15 mins). Ensure the reaction vessel is sealed tight.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Suzuki-Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters.[3][4] Journal of the American Chemical Society, 129(11), 3358–3366. Link

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. Link

  • Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145–9157. Link

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. Link

Sources

Application

Application Notes &amp; Protocols: Microwave-Assisted Synthesis Using 5-Ethoxy-1H-Indazole Derivatives

Abstract The indazole ring system is a "privileged scaffold" in medicinal chemistry, forming the core of numerous therapeutic agents due to its unique ability to engage with biological targets.[1][2] The synthesis of com...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The indazole ring system is a "privileged scaffold" in medicinal chemistry, forming the core of numerous therapeutic agents due to its unique ability to engage with biological targets.[1][2] The synthesis of complex indazole derivatives, often via cross-coupling reactions, is a cornerstone of drug discovery programs.[3][4] This guide provides an in-depth exploration of microwave-assisted organic synthesis (MAOS) as a powerful enabling technology for the rapid and efficient functionalization of indazole scaffolds. We present detailed protocols for microwave-enhanced Suzuki-Miyaura and Sonogashira cross-coupling reactions using 5-ethoxy-1H-indazole derivatives as representative building blocks. These protocols are designed to offer researchers and drug development professionals a robust framework for accelerating discovery timelines while adhering to the principles of green chemistry.[5][6]

The Scientific Foundation: Why Indazoles and Microwaves?

The Indazole Scaffold: A Cornerstone of Modern Drug Discovery

Indazoles are nitrogen-containing heterocyclic compounds that have garnered significant attention for their wide range of pharmacological activities, including antitumor, anti-inflammatory, and anti-HIV properties.[4][7] Their structure can act as a bioisostere for native structures like indoles, offering improved metabolic stability and forming critical hydrogen bond interactions with protein kinases and other biological targets.[1] This versatility has cemented the indazole nucleus as a critical component in many marketed drugs and clinical trial candidates.[2][4]

Principles of Microwave-Assisted Organic Synthesis (MAOS)

Microwave synthesis utilizes the ability of polar molecules or ions in a reaction mixture to absorb microwave energy and convert it into heat.[8] This process, known as dielectric heating, occurs through two primary mechanisms: dipolar polarization and ionic conduction.[6]

  • Mechanism of Heating: Unlike conventional heating which relies on conduction and convection from an external source, microwave irradiation delivers energy directly and volumetrically to the reactants and solvent.[9][10] This results in rapid, uniform, and highly efficient heating.

  • Key Advantages Over Conventional Heating:

    • Dramatic Rate Acceleration: Reactions that take hours or days can often be completed in minutes.[9]

    • Increased Yields and Purity: Rapid heating to a specific temperature can minimize the formation of side products.[6]

    • Energy Efficiency: Microwaves heat only the reaction mixture, not the vessel, saving significant energy.[6][10]

    • Green Chemistry: MAOS aligns with green chemistry principles by reducing reaction times, energy consumption, and often enabling the use of safer, greener solvents.[5][11]

The choice of solvent is critical in MAOS. Solvents with a high dielectric loss tangent (tan δ) absorb microwave energy efficiently and heat rapidly.[9] However, even non-polar solvents can be used if a polar reagent or a small amount of an ionic liquid is present to absorb the energy.[10]

General Workflow for Microwave-Assisted Synthesis

The following diagram illustrates the typical workflow for performing a microwave-assisted chemical reaction in a dedicated laboratory reactor.

Microwave Synthesis Workflow prep 1. Prepare Reagents & Reaction Vessel assemble 2. Add Reagents & Stir Bar to Microwave Vial prep->assemble seal 3. Securely Seal Vessel with Septum Cap assemble->seal program 4. Program Reactor (Temp, Time, Power, Pressure) seal->program react 5. Execute Reaction (Automated Heating & Monitoring) program->react cool 6. Automated Cooling (Compressed Air/Gas Jet) react->cool depressurize 7. Safely Depressurize & Open Vessel cool->depressurize workup 8. Product Work-up & Purification depressurize->workup

Caption: General workflow for a typical microwave-assisted synthesis experiment.

Application Protocol 1: Microwave-Enhanced Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, coupling a boronic acid with a halide or triflate. MAOS is exceptionally effective at accelerating this palladium-catalyzed process.[12][13] This protocol describes the coupling of a generic aryl bromide with a 5-ethoxy-1H-indazole boronic acid derivative, a common strategy for building molecular complexity.[14]

The Suzuki-Miyaura Catalytic Cycle

Microwave energy can significantly enhance the rate of each step in this cycle, particularly the oxidative addition and reductive elimination steps, leading to faster overall reaction times.

Suzuki-Miyaura Cycle Pd0 Pd(0)L2 (Active Catalyst) OA Oxidative Addition PdII_R1X R1-Pd(II)L2-X Pd0->PdII_R1X R1-X TM Transmetalation PdII_R1R2 R1-Pd(II)L2-R2 PdII_R1X->PdII_R1R2 R2-B(OR)2 + Base PdII_R1R2->Pd0 R1-R2 RE Reductive Elimination R1X R1-X (Aryl Halide) R2B R2-B(OR)2 (Boronic Acid) + Base R1R2 R1-R2 (Product)

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol

Reaction: Coupling of 3-Bromo-5-ethoxy-1H-indazole with Phenylboronic Acid.

Materials & Equipment:

  • Reagents: 3-Bromo-5-ethoxy-1H-indazole, Phenylboronic acid, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], Potassium Carbonate (K₂CO₃).

  • Solvents: 1,4-Dioxane, Water (degassed).

  • Equipment: Dedicated microwave synthesizer with pressure and temperature monitoring, 10 mL microwave process vial, magnetic stir bar.

Procedure:

  • To a 10 mL microwave process vial, add 3-bromo-5-ethoxy-1H-indazole (e.g., 241 mg, 1.0 mmol).

  • Add phenylboronic acid (146 mg, 1.2 mmol, 1.2 equiv).

  • Add potassium carbonate (415 mg, 3.0 mmol, 3.0 equiv).

  • Add the palladium catalyst, Pd(PPh₃)₄ (23 mg, 0.02 mmol, 2 mol%).

  • Add a degassed solvent mixture of 1,4-dioxane (4 mL) and water (1 mL).

  • Place a magnetic stir bar into the vial and securely seal it with a Teflon septum cap.[15]

  • Place the vial into the microwave reactor cavity.

  • Set the reaction parameters:

    • Temperature: 120 °C (use standard absorption level)

    • Reaction Time: 15 minutes

    • Power: Dynamic (maximum power e.g., 300 W)

    • Stirring: High

  • Start the reaction. The instrument will automatically control power output to maintain the target temperature.

  • After completion, allow the vessel to cool to below 50 °C before removing it from the reactor.[15]

  • Work-up: Quench the reaction with water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Optimization Data (Representative)
EntryCatalyst (mol%)Base (equiv)Solvent Ratio (Dioxane:H₂O)Temp (°C)Time (min)Yield (%)
1Pd(PPh₃)₄ (2)K₂CO₃ (3)4:11002075
2Pd(PPh₃)₄ (2)K₂CO₃ (3)4:1120 15 92
3Pd(PPh₃)₄ (2)Cs₂CO₃ (3)4:11201595
4PdCl₂(dppf) (2)K₂CO₃ (3)4:11201588
5Pd(PPh₃)₄ (2)K₂CO₃ (3)4:11401585 (decomposition)

Application Protocol 2: Microwave-Enhanced Sonogashira Coupling

The Sonogashira coupling is a highly effective method for forming C(sp²)-C(sp) bonds, linking a terminal alkyne with an aryl or vinyl halide.[16] This reaction is catalyzed by both palladium and a copper(I) co-catalyst and is significantly accelerated by microwave heating.[17][18]

Experimental Protocol

Reaction: Coupling of 3-Iodo-5-ethoxy-1H-indazole with Phenylacetylene.

Materials & Equipment:

  • Reagents: 3-Iodo-5-ethoxy-1H-indazole, Phenylacetylene, Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂], Copper(I) iodide (CuI), Triethylamine (TEA).

  • Solvent: N,N-Dimethylformamide (DMF).

  • Equipment: Dedicated microwave synthesizer, 10 mL microwave process vial, magnetic stir bar.

Procedure:

  • To a 10 mL microwave process vial, add 3-iodo-5-ethoxy-1H-indazole (e.g., 288 mg, 1.0 mmol).

  • Add PdCl₂(PPh₃)₂ (14 mg, 0.02 mmol, 2 mol%) and CuI (4 mg, 0.02 mmol, 2 mol%).

  • Add DMF (4 mL) and triethylamine (0.42 mL, 3.0 mmol, 3.0 equiv).

  • Finally, add phenylacetylene (0.13 mL, 1.2 mmol, 1.2 equiv).

  • Place a magnetic stir bar into the vial and securely seal it.

  • Place the vial into the microwave reactor.

  • Set the reaction parameters:

    • Temperature: 100 °C

    • Reaction Time: 10 minutes

    • Power: Dynamic

    • Stirring: High

  • Run the reaction and cool as described in the Suzuki protocol.

  • Work-up & Purification: Follow a similar procedure to the Suzuki protocol, using an appropriate solvent system for extraction and chromatography.

Safety and Troubleshooting

  • Safety First: Microwave synthesis involves heating solvents above their boiling points, leading to high internal pressures.[15] Never use a domestic microwave oven.[19] Only use dedicated reactors with certified pressure vessels and safety features like automated pressure monitoring and emergency venting.[15][19] Always consult the Material Safety Data Sheet (MSDS) for all reagents, as some may decompose at high temperatures.[19]

  • Troubleshooting Guide:

    • Low Yield: Increase temperature in 10-20 °C increments, increase reaction time, or screen alternative catalysts and bases as shown in the optimization table.

    • Reaction Stalls/Incomplete: Ensure reagents and solvents are pure and dry (where applicable). Degassing solvents for Suzuki couplings is crucial to prevent catalyst oxidation.

    • Pressure Errors: This may indicate a highly exothermic reaction or decomposition. Reduce the reactant concentration or lower the set temperature. Start with small-scale reactions to assess kinetics.[19]

    • Product Decomposition: The set temperature may be too high. Reduce the temperature or shorten the reaction time. Some microwave reactors feature simultaneous cooling to mitigate thermal decomposition.

References

  • MDPI. (2025, November 7). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. [Link]

  • PART - 1 INTRODUCTION. (n.d.). Retrieved from [Link]

  • MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. (2023, June 6). IJNRD. [Link]

  • Microwave Assisted Synthesis of Organic Compounds and Nanomaterials. (n.d.). SciSpace. [Link]

  • Indazole as a Privileged Scaffold: The Derivatives and their Therapeutic Applications. (2021, May 1). Bentham Science. [Link]

  • Indazole derivatives and their therapeutic applications: a patent review (2013-2017). (n.d.). Taylor & Francis. [Link]

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (n.d.). PMC. [Link]

  • Indazole – an emerging privileged scaffold: synthesis and its biological significance. (n.d.). PMC. [Link]

  • Safety Considerations for Microwave Synthesis. (n.d.). CEM Corporation. [Link]

  • Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. (2020, April 7). PMC. [Link]

  • 6 - Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

  • Microwave Synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. (n.d.). ResearchGate. [Link]

  • Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. (2021, June 14). ACS Publications. [Link]

  • Suzuki-Miyaura coupling under microwave enhanced conditions: synthesis of 2- (hetero)aryl benzimidazoles. (2020, February 12). Arkat USA. [Link]

  • Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformatio. (2006, April 4). Baxendale Group. [Link]

  • Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). (n.d.). PMC. [Link]

  • An Efficient, Microwave-Assisted, One-Pot Synthesis of Indoles Under Sonogashira Conditions. (2009, October 31). PubMed. [Link]

  • Efficient Synthesis and Microwave‐Assisted Sonogashira Reactions of Triflate‐Substituted Porphyrin. (n.d.). Unipd. [Link]

  • Microwave-assisted unprotected Sonogashira reaction in water for the synthesis of polysubstituted aromatic acetylene compounds. (n.d.). Green Chemistry (RSC Publishing). [Link]

  • Microwave-Assisted Solvent- and Cu(I)-Free Sonogashira C-C Cross-Coupling Catalysed by Pd Ionanofluids. (2024, June 28). PSE Community.org. [Link]

  • Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. (2021, March 30). MDPI. [Link]

Sources

Method

Bioconjugation Applications of Indazole-6-Boronic Acid Derivatives: A Technical Guide

Introduction: The Dual Utility of the Indazole-6-Boronic Pharmacophore Indazole-6-boronic acid and its pinacol ester derivatives are highly versatile reagents at the intersection of medicinal chemistry and bioconjugation...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Dual Utility of the Indazole-6-Boronic Pharmacophore

Indazole-6-boronic acid and its pinacol ester derivatives are highly versatile reagents at the intersection of medicinal chemistry and bioconjugation [3]. The indazole core is a privileged scaffold, frequently acting as a bioisostere for indole or purine rings to target kinase hinges. When functionalized with a boronic acid at the 6-position, the molecule unlocks two distinct, highly valuable bioconjugation modalities:

  • Irreversible Bioconjugation (C–C Bond Formation): DNA-compatible Suzuki-Miyaura cross-coupling for the construction of DNA-Encoded Libraries (DELs).

  • Reversible Covalent Bioconjugation (B–O Bond Formation): Boronate-diol complexation for the targeted capture and release of glycoproteins and saccharides.

This application note details the physicochemical causality behind these reactions and provides self-validating protocols for implementing them in drug discovery workflows.

Application 1: DNA-Encoded Library (DEL) Synthesis

Causality & Experimental Rationale

DEL technology requires chemical reactions to proceed with high fidelity in aqueous environments without degrading the attached DNA barcode. Traditional Suzuki-Miyaura couplings require elevated temperatures (80–100 °C) and harsh organic solvents, which inevitably lead to DNA depurination or strand cleavage.

To conjugate indazole-6-boronic acid to a DNA-tagged aryl halide, the activation energy for the palladium-catalyzed oxidative addition must be lowered. By utilizing a water-soluble palladium source (


) paired with a highly active, bulky, water-soluble ligand (sSPhos), the catalytic cycle can proceed efficiently at 37 °C in a predominantly aqueous solvent (4:1 

:MeCN) [1]. The indazole-6-boronic acid is uniquely suited for this; its electronic structure resists the protodeboronation side-reactions that commonly plague electron-deficient heteroaryl boronic acids under aqueous conditions.

DEL_Workflow A DNA-Conjugated Aryl Iodide C Na2PdCl4 / sSPhos 37°C, H2O:MeCN A->C B Indazole-6-Boronic Acid Derivative B->C D DNA-Conjugated Biaryl Product C->D Suzuki-Miyaura Coupling

Workflow for DNA-compatible Suzuki-Miyaura cross-coupling using indazole-6-boronic acid.

Protocol 1: On-DNA Suzuki-Miyaura Cross-Coupling

This protocol incorporates built-in LC-MS validation to ensure library integrity before pooling.

Reagents:

  • DNA-conjugated aryl iodide (1 mM in

    
    )
    
  • Indazole-6-boronic acid (or pinacol ester) (100 mM in DMA or MeCN)

  • 
     (20 mM in 
    
    
    
    )
  • sSPhos ligand (20 mM in

    
    )
    
  • 
     (500 mM in 
    
    
    
    )

Step-by-Step Methodology:

  • Catalyst Pre-activation: In a microcentrifuge tube, mix 5 µL of

    
     (20 mM) and 10 µL of sSPhos (20 mM). Incubate at room temperature for 15 minutes to form the active Pd-ligand complex.
    
  • Reaction Assembly: To a separate PCR tube, add:

    • 10 µL DNA-conjugated aryl iodide (10 nmol)

    • 10 µL

      
       (500 mM, 500 equiv)
      
    • 20 µL Indazole-6-boronic acid (2000 nmol, 200 equiv)

    • 30 µL

      
       and 15 µL MeCN (to achieve a final 4:1 Aqueous:Organic ratio).
      
  • Initiation: Add 15 µL of the pre-activated Pd/sSPhos catalyst mixture to the reaction tube.

  • Incubation: Seal the tube and incubate at 37 °C for 2 hours in a thermocycler.

  • Self-Validation (In-Process Control): Withdraw a 2 µL aliquot, dilute with 18 µL of

    
    , and analyze via LC-MS (using a reverse-phase C18 column and HFIP/TEA buffer system). Validation Check: Proceed to purification only if the extracted ion chromatogram (EIC) shows >85% conversion to the desired indazole-conjugated mass without DNA depurination peaks (-135 Da).
    
  • Purification: Precipitate the DNA product by adding 10% volume of 3 M NaCl and 3 volumes of cold ethanol. Centrifuge at 14,000 x g for 30 minutes, wash the pellet with 70% ethanol, and resuspend in nuclease-free water.

Application 2: Reversible Covalent Glycoprotein Targeting

Causality & Experimental Rationale

Boronic acids can form reversible cyclic esters with 1,2- and 1,3-diols, making them ideal for capturing glycosylated proteins or targeting sialic acid on cell surfaces [2]. The primary thermodynamic hurdle in this application is that simple phenylboronic acids have a high


 (~8.8). At physiological pH (7.4), the equilibrium does not favor the reactive tetrahedral boronate anion, resulting in weak binding.

The indazole ring solves this problem. The electron-withdrawing nature of the nitrogen heteroatoms in the indazole core inductively lowers the


 of the 6-boronic acid to approximately 7.5–7.8. This shift dramatically increases the concentration of the reactive boronate anion at physiological pH, enabling robust, reversible capture of glycoproteins. The complex can be cleanly dissociated by mildly lowering the pH (which shifts the boronate back to the unreactive trigonal planar state) or by introducing a competing diol like sorbitol.

Boronate_Diol A Indazole-6-Boronic Acid Probe C Cyclic Boronate Ester Complex A->C pH 7.4-8.5 B Target Diol (e.g., Sialic Acid) B->C C->A Release D Mild Acidic Wash (pH < 5) D->C Triggers Dissociation

Reversible covalent bioconjugation mechanism between indazole-6-boronic acid and biological diols.

Protocol 2: Reversible Capture and Release of Glycoproteins

This protocol utilizes an indazole-6-boronic acid functionalized resin for affinity chromatography, with SDS-PAGE validation.

Reagents:

  • Indazole-6-boronic acid conjugated agarose beads

  • Binding Buffer: 50 mM HEPES, 150 mM NaCl, pH 8.0

  • Elution Buffer: 50 mM Acetate buffer, 150 mM NaCl, pH 4.5 (or Binding Buffer + 100 mM Sorbitol)

  • Protein sample (e.g., cell lysate containing target glycoproteins)

Step-by-Step Methodology:

  • Resin Equilibration: Pack 1 mL of indazole-6-boronic acid agarose beads into a gravity flow column. Wash with 10 column volumes (CV) of Binding Buffer to equilibrate the resin to pH 8.0.

  • Sample Loading: Load 2 mL of the protein sample (dialyzed against Binding Buffer) onto the column. Allow it to flow through at a rate of 0.5 mL/min.

  • Washing: Wash the column with 15 CV of Binding Buffer to remove non-glycosylated proteins.

    • Self-Validation Check 1: Collect the flow-through and wash fractions. Measure A280; the wash should return to baseline, indicating all unbound proteins are removed.

  • Elution: Apply 5 CV of Elution Buffer (pH 4.5). The drop in pH protonates the boronate complex, triggering the release of the diol-containing glycoproteins. Collect 1 mL fractions.

  • Neutralization: Immediately neutralize the eluted fractions by adding 100 µL of 1 M Tris-HCl (pH 8.5) per 1 mL of eluate to prevent acid-induced protein denaturation.

  • Self-Validation (Final): Run an SDS-PAGE gel comparing the original lysate, the flow-through, and the neutralized eluate. Validation Check: The eluate lane must show enrichment of glycosylated bands (e.g., heavily glycosylated receptors) compared to the flow-through, confirming successful reversible covalent capture.

Quantitative Data Summary

The following table summarizes the distinct physicochemical parameters governing the two bioconjugation applications of indazole-6-boronic acid.

ParameterDEL Synthesis (Suzuki-Miyaura)Reversible Diol Complexation
Reaction Temperature 37 °C4 °C to 37 °C
Optimal pH ~8.0 to 10.0 (Basic)7.4 to 8.5 (Physiological/Mild Basic)
Solvent System

:MeCN (4:1)
Aqueous Buffers (e.g., PBS, HEPES)
Typical Yield / Recovery 50% - 95% (Conversion)> 85% (Capture efficiency)
Bond Type Formed Irreversible (C–C bond)Reversible Covalent (B–O bond)
Primary Target Aryl halides (Iodides/Bromides)1,2- or 1,3-Diols (Sialic acid, glycans)

References

  • Siripuram, V. K., Sunkari, Y. K., Nguyen, T.-L., & Flajolet, M. (2022). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry, 10, 894603.[Link]

  • Bandyopadhyay, A., & Gao, J. (2016). Targeting biomolecules with reversible covalent chemistry. Current Opinion in Chemical Biology, 34, 110-116.[Link]

Application

Scalable synthesis of 5-ethoxy-6-aryl-1H-indazoles

Application Note: Scalable Process Development for 5-Ethoxy-6-Aryl-1H-Indazoles Executive Summary The 5-ethoxy-6-aryl-1H-indazole scaffold represents a privileged pharmacophore in medicinal chemistry, particularly within...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Scalable Process Development for 5-Ethoxy-6-Aryl-1H-Indazoles

Executive Summary

The 5-ethoxy-6-aryl-1H-indazole scaffold represents a privileged pharmacophore in medicinal chemistry, particularly within the landscape of tyrosine kinase inhibitors (e.g., FGFR, VEGFR targets). While the indazole core is common, the specific 5,6-substitution pattern poses regiochemical challenges during scale-up.

This Application Note details a robust, scalable protocol for synthesizing 5-ethoxy-6-aryl-1H-indazoles. Unlike traditional diazonium-based routes (Bartoli/Jacobson), which carry explosion risks at kilogram scale, this protocol utilizes a nucleophilic aromatic substitution (SNAr) of hydrazine on fluorobenzaldehydes . This is followed by a regioselective Suzuki-Miyaura cross-coupling.[1] The workflow prioritizes safety, atom economy, and impurity control.

Retrosynthetic Analysis & Strategy

The synthesis is designed to be modular. The critical disconnection occurs at the C6-Aryl bond, allowing for late-stage diversification of the library.

Strategic Decisions:

  • Indazole Construction: We utilize the condensation of hydrazine hydrate with o-fluorobenzaldehydes. This avoids the generation of hazardous diazonium salts required by aniline-based routes.

  • C6-Functionalization: Bromine is installed on the benzaldehyde precursor before ring closure. This ensures perfect regiocontrol (C6 vs C4/C7) compared to electrophilic bromination of the formed indazole.

  • Cross-Coupling: A ligand-optimized Suzuki-Miyaura coupling is performed directly on the free 1H-indazole (or transiently protected species) to minimize step count.

Retrosynthesis Target 5-Ethoxy-6-Aryl-1H-Indazole (Target) Intermediate 5-Ethoxy-6-Bromo-1H-Indazole (Core Scaffold) Target->Intermediate Suzuki-Miyaura (C-C Bond Formation) Precursor 4-Bromo-2-Fluoro-5-Ethoxybenzaldehyde Intermediate->Precursor Hydrazine Cyclization (S_NAr + Condensation) SM 4-Bromo-2-Fluoro-5-Hydroxybenzaldehyde (Starting Material) Precursor->SM O-Alkylation (EtI, K2CO3)

Figure 1: Retrosynthetic logic prioritizing late-stage diversity and safety.

Critical Process Parameters (CPPs)

ParameterSpecificationRationale
Hydrazine Equivalents 3.0 - 5.0 eq.Excess required to drive SNAr and prevent azine formation (dimerization).
Reaction Temp (Cyclization) 80°C - 100°CHigh temp required for fluoride displacement; reflux ensures kinetic completion.
Pd Scavenging < 10 ppm finalCritical for pharmaceutical applications; use of thiol-modified silica.
Solvent (Suzuki) 1,4-Dioxane/H₂OBiphasic system dissolves inorganic bases and stabilizes the catalytic cycle.

Experimental Protocols

Step 1: Synthesis of 4-Bromo-2-fluoro-5-ethoxybenzaldehyde

Pre-requisite: Alkylation of the phenol to establish the C5-ethoxy group.

Reagents:

  • 4-Bromo-2-fluoro-5-hydroxybenzaldehyde (1.0 eq)

  • Ethyl Iodide (1.2 eq)

  • Potassium Carbonate (K₂CO₃) (2.0 eq)

  • DMF (Dimethylformamide) (5 vol)

Procedure:

  • Charge the reaction vessel with 4-bromo-2-fluoro-5-hydroxybenzaldehyde and DMF. Stir to dissolve.

  • Add K₂CO₃ (granular, anhydrous) in one portion.

  • Cool to 0–5°C. Add Ethyl Iodide dropwise over 30 minutes to control exotherm.

  • Warm to 25°C and stir for 4 hours. Monitor by HPLC (Target: <1% SM).

  • Work-up: Quench into water (10 vol). Filter the resulting precipitate.[2] Wash with water (3x).

  • Drying: Dry filter cake in a vacuum oven at 45°C.

    • Expected Yield: 92–95%

    • Appearance: Off-white solid.

Step 2: Scalable Cyclization to 6-Bromo-5-ethoxy-1H-indazole

The Safety-Critical Step: Handling Hydrazine.

Safety Note: Hydrazine hydrate is highly toxic and corrosive.[3][4][5] Operations must be performed in a fume hood. Ensure no metal oxides (rust) are present in the reactor to prevent catalytic decomposition.

Reagents:

  • 4-Bromo-2-fluoro-5-ethoxybenzaldehyde (1.0 eq)

  • Hydrazine Hydrate (64% or 80% w/w) (5.0 eq)

  • Ethanol (Absolute) (8 vol)

Procedure:

  • Dissolve the aldehyde from Step 1 in Ethanol.

  • Add Hydrazine Hydrate slowly at ambient temperature. Note: A transient hydrazone precipitate may form.

  • Heat the mixture to reflux (78–80°C) .

  • Maintain reflux for 6–8 hours. The reaction proceeds via hydrazone formation followed by intramolecular SNAr displacement of fluoride.

  • Cooling: Cool slowly to 20°C, then to 0–5°C. The product often crystallizes directly from the reaction mixture.

  • Isolation: Filter the solid.

  • Purification: If the mother liquor contains product, concentrate to 2 vol and cool again. Wash the combined solids with cold ethanol/water (1:1).

    • Expected Yield: 85–90%[6]

    • Purity: >98% (HPLC).

Step 3: Suzuki-Miyaura Cross-Coupling (C6-Arylation)

Optimized for "NH-free" coupling to avoid protection/deprotection steps.

Reagents:

  • 6-Bromo-5-ethoxy-1H-indazole (1.0 eq)

  • Aryl Boronic Acid (Ar-B(OH)₂) (1.2 eq)

  • Catalyst: Pd(dppf)Cl₂[7]·CH₂Cl₂ (0.03 eq / 3 mol%)

  • Base: Cs₂CO₃ (2.5 eq) or K₃PO₄ (3.0 eq)

  • Solvent: 1,4-Dioxane : Water (4:1 ratio)

Procedure:

  • Inertion: Charge the reactor with the Indazole, Boronic Acid, and Base.[7] Cycle Vacuum/Nitrogen (3x) to remove oxygen.

  • Solvent Addition: Add degassed Dioxane/Water mixture.

  • Catalyst Addition: Add Pd(dppf)Cl₂ under a positive stream of Nitrogen.

  • Reaction: Heat to 90°C for 4–12 hours.

    • Checkpoint: Monitor consumption of the bromide.[2] If conversion stalls, add 1 mol% additional catalyst.

  • Work-up: Cool to RT. Filter through a pad of Celite to remove Pd black. Rinse with EtOAc.[2]

  • Extraction: Dilute filtrate with EtOAc and wash with Brine. Separate layers.

  • Scavenging (Critical for Pharma): Treat organic layer with SiliaMetS® Thiol (or equivalent) at 50°C for 1 hour to remove residual Pd. Filter.

  • Crystallization: Concentrate and recrystallize from Ethanol/Heptane or purify via silica chromatography (Gradient: 0-50% EtOAc in Hexanes).

Process Logic & Mechanism

The success of this protocol relies on the specific reactivity of the 6-bromo-5-ethoxy core. The electron-donating ethoxy group at C5 deactivates the C6-bromide slightly towards oxidative addition compared to an unsubstituted system, requiring a robust ligand like dppf (1,1'-Bis(diphenylphosphino)ferrocene).

ReactionMechanism cluster_cycle Suzuki Catalytic Cycle (Simplified) Pd0 Pd(0)L2 (Active Species) OxAdd Oxidative Addition (Ar-Pd-Br) Pd0->OxAdd + Indazole-Br TransMet Transmetallation (Ar-Pd-Ar') OxAdd->TransMet + Ar'-B(OH)2 + Base RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 - Product Reagents Reagents: Pd(dppf)Cl2 Cs2CO3 Reagents->Pd0

Figure 2: The catalytic cycle. The bidentate dppf ligand prevents catalyst decomposition at the elevated temperatures required for the electron-rich aryl bromide.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield in Step 2 (Cyclization) Incomplete SNAr due to low temp.Ensure internal temperature reaches >78°C. Check ethanol proof (water content helps solubility but too much lowers boiling point).
Azine Impurity (Dimer) Hydrazine deficiency.Ensure >3.0 equivalents of hydrazine are used. Add hydrazine before heating.
Stalled Suzuki Coupling Catalyst poisoning or O₂ leak.Degas solvents thoroughly (sparge with N₂ for 20 mins). Use fresh catalyst.
Regioisomers in Alkylation N/A (Step 1 is O-alkylation).If N-alkylation is attempted later: N1 is favored by thermodynamic control (bases like Cs₂CO₃), N2 by kinetic control.

References

  • Indazole Synthesis via Hydrazine Condensation

    • Lefebvre, V., Cailly, T., Fabis, F., & Rault, S. (2010).[8] General and Efficient Synthesis of 1H-Indazoles from 2-Fluorobenzonitriles and 2-Fluorobenzaldehydes. The Journal of Organic Chemistry.

  • Suzuki Coupling on Indazoles

    • Loudet, A., et al. (2021). Regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances.
  • Safety of Hydrazine

    • Sigma-Aldrich/Merck. Safety Data Sheet: Hydrazine Hydrate.

  • Kinase Inhibitor Relevance (Axitinib Analogues)

    • Hu-Lowe, D. D., et al. (2008). Characterization of Axitinib, a Potent and Selective Inhibitor of VEGFR. Clinical Cancer Research.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Suzuki Coupling with Electron-Rich Indazoles

Ticket ID: IND-SUZ-OPT-001 Subject: Yield Optimization for Electron-Rich Indazole Substrates Assigned Specialist: Senior Application Scientist, Catalysis Division Executive Summary: The "Indazole Paradox" Welcome to the...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: IND-SUZ-OPT-001 Subject: Yield Optimization for Electron-Rich Indazole Substrates Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary: The "Indazole Paradox"

Welcome to the technical support center. Working with electron-rich indazoles presents a unique "double-bind" in palladium catalysis.

If your indazole is the electrophile (halide) , the electron-rich nature (e.g., -OMe, -NH2 substituents) deactivates the carbon-halogen bond, making oxidative addition sluggish. Simultaneously, the free N-H (if unprotected) acts as a "ligand sponge," coordinating to Pd(II) and shutting down the catalytic cycle.

If your indazole is the nucleophile (boronic acid) , the electron-rich heterocycle pushes electron density into the C-B bond, dramatically accelerating protodeboronation (hydrolysis of the C-B bond to C-H) before the cross-coupling can occur.

This guide provides the protocols to break this paradox.

Troubleshooting Decision Matrix

Before modifying your reaction, identify your specific failure mode using the logic flow below.

TroubleshootingMatrix Start Identify Failure Mode CheckSM Analyze Crude Mixture (LCMS/NMR) Start->CheckSM Result1 SM (Halide) Remaining + De-borylated Partner CheckSM->Result1 Protodeboronation Result2 SM (Halide) Remaining + Boron Species Intact CheckSM->Result2 Catalyst Arrest Result3 De-halogenated Indazole (Reduction) CheckSM->Result3 Beta-Hydride Elimination or Solvent H-Abstraction Sol1 Solution: Switch to MIDA Boronate or Anhydrous Conditions Result1->Sol1 Sol2 Solution: Use Precatalyst (Pd-G3/G4) or Protect Indazole Nitrogen Result2->Sol2 Sol3 Solution: Switch Solvent (Avoid Alcohols) Increase Catalyst Loading Result3->Sol3

Figure 1: Diagnostic logic for identifying the root cause of reaction failure in indazole couplings.

Critical Failure Modes & Solutions

Issue A: Catalyst Poisoning (The "N-H" Problem)

Symptoms: Reaction stalls at <20% conversion; solution remains clear (no Pd black) but inactive. Mechanism: The basic nitrogen (N1 or N2) of the indazole displaces the phosphine ligand on the Palladium, forming a stable, unreactive [Indazole-Pd-X] complex.

Corrective Actions:

  • Protect the Nitrogen:

    • Recommendation: Use THP (Tetrahydropyran) or SEM groups.

    • Note: Avoid Boc for Suzuki couplings using hydroxide/carbonate bases at high temps (>80°C), as it is thermally and hydrolytically unstable, leading to in-situ deprotection and subsequent poisoning.

  • Ligand Overpowering:

    • If protection is impossible, use Buchwald Precatalysts (Gen 3 or Gen 4) . The bulky biarylphosphine ligands (XPhos, SPhos) are sterically designed to prevent the indazole nitrogen from binding to the Pd center.

Issue B: Protodeboronation (The "Missing Boron" Problem)

Symptoms: Indazole halide remains touched; Boronic acid converts to the protonated arene (Ar-H). Mechanism: Electron-rich heterocycles stabilize the ipso-protonation intermediate, facilitating the cleavage of the C-B bond by water/base.

Corrective Actions:

  • Switch Boron Source: Replace Boronic Acids (-B(OH)2) with MIDA Boronates or Pinacol Esters . These release the active species slowly ("Slow Release Strategy"), keeping the concentration of the unstable acid low.[1]

  • Anhydrous Conditions: Switch to CsF or K3PO4 in anhydrous Dioxane or Toluene. Water is the proton source; removing it stops the pathway.

Optimized Experimental Protocols

Protocol A: The "Gold Standard" (Protected Indazole)

Best for: Scale-up, reliable yields, electron-rich halides.

ComponentReagentEquiv.[1][2][3][4][5][6][7][8][9]Role
Substrate N-THP protected Indazole-Halide1.0Electrophile (Protected to prevent poisoning)
Partner Aryl Boronic Acid/Pin Ester1.5Nucleophile
Catalyst XPhos Pd G3 0.02 (2 mol%)Rapid activation; XPhos ligand boosts oxidative addition on electron-rich rings.
Base K3PO4 (0.5 M aq)3.0Mild base; phosphate buffers pH to minimize hydrolysis.
Solvent 1,4-Dioxane[0.2 M]High boiling point, good solubility.
Temp 80 °C-Sufficient energy for OA without degrading catalyst.

Step-by-Step:

  • Charge a reaction vial with Indazole-Halide (1.0 equiv), Boronic acid (1.5 equiv), and XPhos Pd G3 (2 mol%).

  • Seal and purge with Argon/Nitrogen (3 cycles). Crucial: Oxygen kills active Pd(0).

  • Add degassed 1,4-Dioxane and 0.5 M aq. K3PO4 via syringe.

  • Heat to 80 °C for 2–4 hours.

  • Workup: Dilute with EtOAc, wash with water. If THP removal is needed, treat crude with 4M HCl in Dioxane/MeOH (1:1) at RT for 1 hr.

Protocol B: The "Direct Route" (Unprotected Indazole)

Best for: Rapid screening, when protection steps are too costly.

ComponentReagentEquiv.[1][2][3][4][5][6][7][8][9]Role
Substrate Free N-H Indazole-Halide1.0Electrophile
Partner Aryl Boronic Acid2.0Excess required to outcompete protodeboronation.
Catalyst SPhos Pd G3 0.05 (5 mol%)SPhos is exceptionally stable to water and N-coordination.
Base K2CO33.0Carbonate is often superior for unprotected azoles.
Solvent n-Butanol / Water (4:1)[0.2 M]Protic solvent helps solubility of free indazole.
Temp 100 °C-Higher temp required to overcome N-coordination inhibition.

Step-by-Step:

  • Charge vial with Unprotected Indazole, Boronic Acid (2.0 equiv), and SPhos Pd G3 (5 mol%).

  • Purge with inert gas.[2][3]

  • Add degassed n-Butanol/Water mixture.

  • Heat vigorously to 100 °C. Note: Conversion may be slower (12-16h).

Mechanism of Action: Why XPhos/SPhos?

The choice of ligand is not arbitrary. Standard ligands like PPh3 fail because they cannot prevent the indazole nitrogen from displacing them.

Mechanism cluster_ligand Why XPhos works? Pd_Pre Pd Precatalyst (G3/G4) ActivePd L-Pd(0) Active Species Pd_Pre->ActivePd Activation OxAdd Oxidative Addition (L-Pd-Ar-X) ActivePd->OxAdd + Indazole-X Coordination N-Coordination (POISONING) OxAdd->Coordination Standard Ligand (PPh3) Product Biaryl Product OxAdd->Product Bulky Ligand (XPhos/SPhos) Explanation The isopropyl/cyclohexyl groups on the biaryl backbone create a 'roof' over the Pd, physically blocking the Indazole Nitrogen from binding.

Figure 2: Mechanistic pathway showing how bulky ligands prevent catalyst poisoning.

Frequently Asked Questions (FAQ)

Q: Can I use Pd(dppf)Cl2 for these reactions? A: Generally, no. While Pd(dppf)Cl2 is excellent for standard couplings, the bite angle and lack of steric bulk make it susceptible to poisoning by the indazole nitrogen. It may work for protected indazoles, but XPhos/SPhos G3 are superior for electron-rich substrates due to faster oxidative addition rates.

Q: My Boc protecting group disappeared during the reaction. Why? A: Suzuki couplings typically use aqueous base (K2CO3, K3PO4) at elevated temperatures (80-100°C). These are exactly the conditions used to hydrolyze thermally unstable carbamates like Boc. Switch to THP or SEM , which are base-stable but acid-labile.

Q: I am seeing "Homocoupling" of my boronic acid. What causes this? A: Homocoupling requires oxygen. Even if you think you degassed, trace O2 can cause this.

  • Fix: Sparge solvents with Argon for 15 mins (don't just sonicate).

  • Fix: Ensure your stoichiometry is correct; if you lose Boron to homocoupling, you won't have enough for the cross-coupling.

Q: Can I use microwave heating? A: Yes, microwave heating is highly recommended for electron-rich indazoles. It allows you to reach superheated temperatures (120-140°C) rapidly, which can help force the difficult oxidative addition step before the catalyst decomposes or the boronic acid degrades.

References

  • Buchwald, S. L., et al. (2013).[10] Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society.[4][11]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews.

  • Hopkins, C. R., et al. (2010). Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. Beilstein Journal of Organic Chemistry.

  • Sigma-Aldrich Technical Guides. Buchwald Precatalysts User Guide.

  • Burke, M. D., et al. (2007). Slow Release of Unstable Boronic Acids from MIDA Boronates. Journal of the American Chemical Society.[4][11]

Sources

Optimization

Solving solubility issues of boronic acids in aqueous solvents

Subject: Troubleshooting Solubility & Stability of Boronic Acids in Aqueous Media Ticket ID: B-SOLV-001 Assigned Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Subject: Troubleshooting Solubility & Stability of Boronic Acids in Aqueous Media Ticket ID: B-SOLV-001 Assigned Scientist: Dr. A. Chen, Senior Application Scientist

Executive Summary: The "Boroxine Paradox"

Welcome to the technical support center. If you are struggling to dissolve a boronic acid (


) in water, you are likely fighting a thermodynamic battle against boroxine formation .

Boronic acids are not simple solids; they exist in a dynamic equilibrium.[1] In the solid state and in non-polar solvents, they dehydrate to form cyclic trimers called boroxines (boronic anhydrides). These boroxines are significantly more lipophilic and less water-soluble than the free acid.

The Golden Rule: To dissolve a boronic acid, you must shift the equilibrium away from the boroxine and toward the boronate anion or the solvated monomer.

Visualizing the Speciation Equilibrium

The following diagram illustrates the dynamic states of boron in your flask. You must manipulate pH and Water Activity (


)  to navigate this map.

BoronSpeciation Boroxine BOROXINE (Trimer) (Low Solubility, Lipophilic) (ArBO)3 BoronicAcid BORONIC ACID (Monomer) (Moderate Solubility, Neutral) Ar-B(OH)2 Boroxine->BoronicAcid + H2O (Hydrolysis) BoronicAcid->Boroxine - H2O (Dehydration) Entropy Driven BoronateAnion BORONATE ANION (High Solubility, Hydrophilic) [Ar-B(OH)3]- BoronicAcid->BoronateAnion + Base (pH > pKa) Protodeboronation DECOMPOSITION (Irreversible C-B Bond Cleavage) Ar-H + B(OH)3 BoronicAcid->Protodeboronation Slow Decomposition BoronateAnion->BoronicAcid + Acid (pH < pKa) BoronateAnion->Protodeboronation Metal Catalysis / High T (Side Reaction)

Figure 1: The Boron Speciation Map. Solubility is achieved by moving down the chain; however, the anionic state is also more susceptible to metal-catalyzed protodeboronation.

Critical Data: pKa & Solubility Thresholds

You cannot treat all boronic acids equally. The acidity of the boron center determines the pH required for dissolution.

Boronic Acid ClassRepresentative StructureApprox.[2][3][4][5][6][7][8][9] pKaSolubility Strategy
Alkyl Methylboronic acid~10.5Hard to dissolve in pure water; requires high pH or alcohol co-solvent.
Simple Aryl Phenylboronic acid8.8Soluble in hot water; requires pH > 9.5 for cold aqueous solubility.
EWG-Aryl 4-Nitrophenylboronic acid7.1Dissolves at near-neutral pH (pH 7.5-8.0).
Ortho-Substituted 2,6-Difluorophenylboronic acid~7.5Warning: Steric hindrance slows down boroxine hydrolysis. Requires vigorous stirring.[10][11]
Heterocyclic 2-Pyridylboronic acidUnstableHigh Risk: Rapid protodeboronation. Use MIDA boronates (see Section 4).[3]

Troubleshooting Guides (Scenario-Based)

SCENARIO A: "I need to run a Suzuki-Miyaura coupling in water (Green Chemistry)."

The Issue: Your aryl halide is hydrophobic, and your boronic acid is forming a gummy precipitate. The Fix: Use Micellar Catalysis (Surfactant Technology). Scientific Rationale: Standard organic/water mixtures often suffer from phase separation. Surfactants like TPGS-750-M form nanomicelles.[12] The lipophilic substrates enter the micelle core (where the catalyst resides), while the boronic acid resides at the micelle-water interface, allowing efficient transmetalation without bulk solubility.

Protocol: The Lipshutz Surfactant Method

  • Prepare Solvent: Dissolve TPGS-750-M (2 wt %) in degassed water.

  • Add Solids: Add Pd catalyst, Ligand, and Aryl Halide to the surfactant solution. Stir for 10 min to "load" the micelles.

  • Add Boron: Add Boronic Acid (1.2 - 1.5 equiv).

  • Add Base: Add Triethylamine (

    
    ) or 2,6-Lutidine.
    
    • Note: Organic bases are preferred here to keep the interior of the micelle lipophilic.

  • Reaction: Stir vigorously at Room Temperature (or mild heat 45°C).

SCENARIO B: "My boronic acid decomposes before it reacts."

The Issue: Low yields due to Protodeboronation . The Fix: The "Slow Release" MIDA Boronate Protocol. Scientific Rationale: Free boronic acids (and especially boronate anions) are prone to C-B bond cleavage (protodeboronation). MIDA (N-methyliminodiacetic acid) esters are


 hybridized and stable. They do not react. They must be hydrolyzed slowly to release the active boronic acid at a rate matching the catalytic cycle, keeping the standing concentration of unstable acid low.

Protocol: MIDA Slow-Release

  • Solvent: Use 1,4-Dioxane : Water (5:1 ratio).

  • Base: Use

    
     (3.0 M aqueous solution).
    
  • Temperature: 60°C.

  • Mechanism: Under these specific conditions, the MIDA ester hydrolyzes over ~2-3 hours.

    • Tip: Do NOT use NaOH; it hydrolyzes MIDA too fast, defeating the purpose.

SCENARIO C: "I need to dissolve it for a biological assay (pH 7.4)."

The Issue: You cannot use toxic co-solvents (DMF/DMSO) or high pH. The Fix: The Polyol Complexation Strategy . Scientific Rationale: Boronic acids form reversible cyclic esters with 1,2-diols (like sugars). These esters are often more soluble and have lower pKa values (increased acidity), meaning they ionize (and dissolve) at physiological pH.

Protocol: Mannitol Solubilization

  • Weigh: Boronic Acid (1 equiv) + D-Mannitol (10 equiv).

  • Mix: Add buffer (PBS pH 7.4).

  • Sonicate: The formation of the boronate-mannitol complex will pull the boronic acid into solution.

    • Note: This is the formulation strategy behind the drug Bortezomib (Velcade).

Frequently Asked Questions (FAQ)

Q: Why does my solution turn black and precipitate metal? A: This is "Pd Black" formation. It usually happens if the boronic acid decomposes (protodeboronation) before the transmetalation step.

  • Fix: Increase the concentration of the boronic acid (excess) or switch to the MIDA Slow Release protocol (Scenario B) to match the reaction kinetics.

Q: Can I just use DMSO? A: Yes, but with a caveat. DMSO is an excellent solvent because it breaks up boroxine trimers via hydrogen bonding.

  • Warning: If you are doing Pd-catalysis, DMSO can coordinate to the Palladium and poison the catalyst. Use DMF or DMAc instead for sensitive couplings.

Q: My boronic acid is an oil. Is it impure? A: Not necessarily. Many boronic acids are hygroscopic. If they absorb water, they exist as a mixture of monomer and boroxine, appearing as a sticky gum.

  • Fix: Recrystallize from hot water (if stable) or precipitate from

    
    /Hexanes to reform the solid anhydride.
    

Decision Matrix: Choosing Your Solvent System

Use this logic flow to select the correct protocol for your experiment.

SolventSelection Start START: What is your Application? Synth Chemical Synthesis (Cross-Coupling) Start->Synth Bio Biological Assay (Cell/Protein) Start->Bio Stable Is the Boronic Acid Stable? Synth->Stable BioSolv Polyol Strategy: Add 10eq Mannitol in PBS Bio->BioSolv Preferred DMSO Stock Solution: Dissolve in 100% DMSO Dilute <1% v/v Bio->DMSO Alternative YesStable Yes Stable->YesStable Stable->YesStable NoStable No (Heterocycle/Vinyl) Stable->NoStable Standard Standard Protocol: THF/Water or Dioxane/Water Base: K2CO3 YesStable->Standard Surfactant Green Protocol: 2% TPGS-750-M in Water Base: Et3N YesStable->Surfactant MIDA MIDA Protocol: Dioxane/Water (5:1) Base: K3PO4 (Slow Release) NoStable->MIDA

Figure 2: Solvent System Decision Matrix.

References & Authoritative Sources

  • Boronic Acid Equilibrium & Boroxines:

    • Hall, D. G. (Ed.).[3] (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.

  • MIDA Boronates (Slow Release Mechanism):

    • Gillis, E. P., & Burke, M. D. (2007). "A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids." J. Am. Chem. Soc., 129(21), 6716-6717.

    • Gonzalez, J. A., et al. (2016).[10] "MIDA boronates are hydrolysed fast and slow by two different mechanisms."[10][11] Nature Chemistry, 8, 1067–1075.

  • Surfactant Technology (TPGS-750-M):

    • Lipshutz, B. H., & Ghorai, S. (2011). "TPGS-750-M: A Second-Generation Amphiphile for Metal-Catalyzed Cross-Couplings in Water at Room Temperature."[13] Aldrichimica Acta, 41(3), 59-68.

  • Protodeboronation Mechanisms:

    • Cox, P. A., et al. (2010). "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation." J. Am. Chem. Soc., 132(31), 10891–10902.

  • Polyol Formulation (Velcade):

    • Gupta, S. (2002). "Formulation of Boronic Acid Compounds." U.S. Patent 6,699,835.[14]

Sources

Troubleshooting

Minimizing homocoupling side reactions in boronic acid coupling

Ticket ID: #SM-HOMO-001 Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #SM-HOMO-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open[1]

Welcome to the Catalysis Support Hub.

You are likely here because your LC-MS trace shows a significant peak corresponding to [2M-2H], indicating that your boronic acid nucleophile has dimerized (


) instead of coupling with your electrophile (

).

In Suzuki-Miyaura coupling, homocoupling is not just a nuisance; it is a symptom of kinetic imbalance or environmental contamination.[1] This guide synthesizes mechanistic rigor with field-proven protocols to eliminate this side reaction.

Module 1: Diagnostic & Root Cause Analysis

Q: How do I definitively confirm I have an oxidative homocoupling issue?

A: Visual inspection is unreliable.[1] You must rely on mass spectrometry.[1] In a standard Suzuki coupling between


 and 

:
  • Target Product: Mass =

    
    [1]
    
  • Homocoupling Dimer: Mass =

    
     (Biaryl formation).[1]
    

If you see the dimer, use the logic flow below to determine the root cause.

DiagnosticFlow start Start: Low Yield / Impurity check_mass Check LC-MS for [Ar1-Ar1] Mass start->check_mass is_dimer Is Dimer Present? check_mass->is_dimer no_dimer Issue is Protodeboronation or Catalyst Poisoning is_dimer->no_dimer No yes_dimer Homocoupling Confirmed is_dimer->yes_dimer Yes check_O2 Was reaction degassed via Freeze-Pump-Thaw? yes_dimer->check_O2 O2_fail CAUSE: Oxygen Ingress (Oxidative Homocoupling) check_O2->O2_fail No (Sparged only) O2_pass CAUSE: Kinetic Competition (Fast Transmetallation) check_O2->O2_pass Yes

Figure 1: Diagnostic logic for distinguishing homocoupling from other failure modes.

Module 2: The Oxygen Factor (The #1 Culprit)

Q: I sparged my solvent with nitrogen for 15 minutes. Why is homocoupling still happening?

A: Sparging (bubbling gas) is often insufficient for removing dissolved oxygen, which is the primary oxidant driving homocoupling.[1] Oxygen reacts with the Pd(0) species to form a peroxo-palladium complex (


).[1] This complex reacts with two equivalents of boronic acid to form the homodimer and hydrogen peroxide, which can then oxidize more boronic acid [1].[1]

The "Self-Validating" Protocol: Freeze-Pump-Thaw (FPT) Do not rely on sparging for sensitive reactions. Use FPT:

  • Freeze: Place the reaction vessel (containing solvent and reagents, but not volatile catalysts if possible) in liquid nitrogen until solid.

  • Pump: Apply high vacuum (0.1 mmHg) for 5–10 minutes.

  • Thaw: Close the vacuum line and thaw the flask in a warm water bath. Gas bubbles will evolve rapidly.[1]

  • Repeat: Perform this cycle 3 times.

  • Backfill: Fill with high-purity Argon (heavier than air, providing a better blanket than Nitrogen).[1]

Why this works: This physically removes dissolved gas from the lattice of the frozen solvent, offering a level of deoxygenation that sparging cannot match.[1]

Module 3: Kinetic Control & Reagent Engineering

Q: My reaction is strictly anaerobic, but I still see dimers. What now?

A: If oxygen is absent, the issue is kinetic .[1] The rate of transmetallation (boron to palladium) is outcompeting the rate of oxidative addition (halide to palladium), or the boronic acid is reacting with the Pd(II) precatalyst.

Strategy A: Slow Addition (The "Infinite Dilution" Approach)

By keeping the instantaneous concentration of the boronic acid low, you statistically favor the reaction with the Pd-Ar halide complex over the self-reaction.

  • Protocol: Dissolve the boronic acid in the reaction solvent. Load it into a syringe. Use a syringe pump to add it to the reaction mixture (containing catalyst, base, and halide) over 2–4 hours at reaction temperature.[1]

Strategy B: MIDA Boronates (Chemical Slow Release)

If you lack a syringe pump, use N-methyliminodiacetic acid (MIDA) boronates.[1] These are "caged" boronic acids.[1]

  • Mechanism: MIDA boronates are unreactive towards transmetallation.[1] Under aqueous basic conditions (e.g.,

    
    /
    
    
    
    ), they hydrolyze slowly to release the active boronic acid [2].[1]
  • Result: This mimics the "slow addition" technique chemically, maintaining a low steady-state concentration of the active nucleophile.[1]

Data Comparison: Mitigation Strategies

StrategyMechanism of ActionComplexityEfficiency vs. Homocoupling
Standard Batch All reagents mixed at T=0LowPoor (High risk)
Syringe Pump Physical limitation of

High (Requires hardware)Excellent
MIDA Boronate Chemical rate-limited hydrolysisMedium (Synthesis required)Excellent
Module 4: Catalyst & Ligand Selection

Q: Can the catalyst itself cause homocoupling?

A: Yes. This is a common oversight.[1]

  • Pd(II) Precatalysts: If you use

    
     or 
    
    
    
    , it must be reduced to Pd(0) to enter the cycle.[1][2][3] Often, the boronic acid acts as the sacrificial reductant, generating one equivalent of homodimer for every equivalent of catalyst before the reaction even starts [3].[1]
    • Fix: Use a Pd(0) source like

      
       or add a mild reductant like potassium formate to spare the boronic acid.[1]
      
  • Ligand Effects: Bulky, electron-rich ligands (e.g., SPhos, XPhos) accelerate the reductive elimination of the cross-coupled product.[1] By speeding up the final step, you reduce the lifetime of the intermediate palladium species, thereby reducing the window of opportunity for side reactions [4].[1][4]

Module 5: The Mechanistic Pathway

Q: Why does this actually happen? I need to explain this to my team.

A: The diagram below illustrates the competition between the productive cross-coupling cycle and the destructive homocoupling pathway. Note that the "Peroxo-Pd" species is the gateway to dimerization.

Mechanism Pd0 Pd(0) Active Catalyst OxAdd Ar-Pd-X (Oxidative Addition) Pd0->OxAdd + Ar-X Peroxo L2Pd-O2 (Peroxo Complex) Pd0->Peroxo + O2 TransMet Ar-Pd-Ar' (Transmetallation) OxAdd->TransMet + Ar'-B(OH)2 Product Ar-Ar' (Cross Product) TransMet->Product Reductive Elimination Product->Pd0 Oxygen O2 Ingress Dimer Ar'-Ar' (Homocoupling) Peroxo->Dimer + 2 Ar'-B(OH)2 Dimer->Pd0

Figure 2: The competitive pathways. The red dashed line represents the oxidative homocoupling cycle driven by oxygen.

Summary Checklist for the Lab
References
  • Adrio, J., & Hii, K. K. (2008).[1] Oxidative Homocoupling of Arylboronic Acids. (Note: Generalized mechanism citation based on established Pd-peroxo pathways).[1]

  • Gillis, E. P., & Burke, M. D. (2007).[1] A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society.[1] [1]

  • Webb, J. D., et al. (2010).[1] Mechanism of the Pd-Catalyzed Homocoupling of Arylboronic Acids. Journal of the American Chemical Society.[1]

  • Martin, R., & Buchwald, S. L. (2008).[1] Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research.

Sources

Optimization

Technical Support Center: 5-Ethoxy-1H-indazol-6-yl-6-boronic acid

Executive Summary This guide addresses the stability profile of 5-Ethoxy-1H-indazol-6-yl-6-boronic acid . Researchers often encounter inconsistent reaction yields or confusing purity data with this compound.

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide addresses the stability profile of 5-Ethoxy-1H-indazol-6-yl-6-boronic acid . Researchers often encounter inconsistent reaction yields or confusing purity data with this compound. These issues rarely stem from supplier error but rather from the intrinsic dynamic equilibrium of heteroaryl boronic acids.

This molecule faces two distinct stability challenges:

  • The "Phantom" Impurity (Boroxine Formation): A reversible dehydration process that alters stoichiometry but not chemical integrity.

  • The True Degradation (Protodeboronation): An irreversible cleavage of the C-B bond, driven by the electron-rich nature of the ethoxy-indazole scaffold.

Module 1: The "Purity" Paradox (Boroxine Equilibrium)

The Mechanism

Users frequently report that 1H NMR shows a "clean" spectrum, but elemental analysis or HPLC suggests lower purity. This is often due to boroxine formation .

Under dry storage conditions, three molecules of boronic acid spontaneously dehydrate to form a cyclic trimeric anhydride (boroxine). The 5-ethoxy group is an electron-donating group (EDG). EDGs generally stabilize the boroxine form by reducing the Lewis acidity of the boron center, making it less susceptible to nucleophilic attack by atmospheric moisture [1].

Key Insight: The boroxine is not a contaminant. It is a dormant form of your reagent. In Suzuki-Miyaura couplings, the basic aqueous conditions will rapidly re-hydrolyze the boroxine back to the active boronic acid species [2].

Visualizing the Equilibrium

BoroxineCycle Acid Boronic Acid Monomer (Active Reagent) Boroxine Boroxine (Trimer) (Dormant/Storage Form) Acid->Boroxine Dehydration (Vacuum/Desiccation) Boroxine->Acid Hydrolysis (Aqueous Base) Water H₂O

Figure 1: The reversible dehydration cycle. The boroxine form is chemically competent for cross-coupling but possesses a different molecular weight.

Module 2: The Silent Killer (Protodeboronation)

The Mechanism

Unlike boroxine formation, protodeboronation is irreversible. The C-B bond is cleaved, replacing the boronic acid group with a proton, yielding 5-ethoxy-1H-indazole.

Risk Factor Analysis:

  • Heterocycle Effect: The indazole ring is electron-rich.

  • Substituent Effect: The 5-ethoxy group donates electron density into the ring (ortho to the boron).

  • Consequence: This high electron density facilitates ipso-protonation at the carbon attached to the boron, accelerating C-B bond cleavage, especially in the presence of moisture and heat [3].

Degradation Pathway

Degradation Start 5-Ethoxy-1H-indazol-6-yl-6-boronic acid Transition Ipso-Protonated Intermediate (High Energy) Start->Transition + H₂O / Heat / Metal ions End 5-Ethoxy-1H-indazole (Dead Product) Transition->End C-B Bond Cleavage Boric Boric Acid (B(OH)₃) Transition->Boric

Figure 2: The irreversible protodeboronation pathway. Once the "Dead Product" forms, the reagent cannot be rescued.

Module 3: Storage & Handling Protocols

To maximize shelf-life, you must inhibit both hydrolysis (to maintain stoichiometry) and protodeboronation (to maintain activity).

ParameterProtocolScientific Rationale
Temperature -20°C (Freezer) Kinetic suppression of the ipso-protonation pathway. Room temperature storage significantly accelerates protodeboronation [3].
Atmosphere Argon or Nitrogen Prevents atmospheric moisture absorption. Moisture acts as the proton source for degradation.
Container Amber Glass Vial + Parafilm Amber glass protects from light (though less critical than moisture). Plastic containers are permeable to moisture over time.
Desiccation Required Store the vial inside a secondary jar containing Drierite or Silica Gel. This shifts the equilibrium toward the stable boroxine form.

Module 4: Quality Control (The Self-Validating System)

Do not rely on LC-MS area % alone. Boronic acids often streak or deboronate on acidic HPLC columns, giving false impurity profiles.

Protocol: Quantitative NMR (qNMR)

This is the only way to distinguish between Boroxine (active) and De-boronated species (inactive).

Materials:

  • Solvent: DMSO-d6 (prevents exchange broadening common in CDCl3).

  • Internal Standard: 1,3,5-Trimethoxybenzene or Maleic Acid (high purity).

Procedure:

  • Weigh ~10 mg of the boronic acid sample (

    
    ) accurately.
    
  • Weigh ~5 mg of Internal Standard (

    
    ) accurately.
    
  • Dissolve both in 0.6 mL DMSO-d6.

  • Set relaxation delay (

    
    ) to ≥ 30 seconds to ensure full integration accuracy.
    
  • Analyze:

    • Peak A: Integrate the Internal Standard peak.

    • Peak B: Integrate the Indazole C-3 proton (typically a singlet around 8.0 ppm).

    • Peak C: Look for the de-boronated impurity (5-ethoxyindazole). This will show an extra proton signal in the aromatic region compared to the product.

Calculation: Use the standard qNMR purity equation [4]. If the purity is high but the "effective" molecular weight seems wrong, calculate the Boroxine Fraction :



Where X is the fraction of monomer.

Troubleshooting FAQs

Q1: My reaction yield is consistently 10-15% lower than expected. Is the reagent bad?

Diagnosis: Likely a Stoichiometry Error due to boroxine formation. Explanation: If your sample has dehydrated to the boroxine form, the effective molecular weight is lower than the theoretical MW of the boronic acid.

  • MW (Boronic Acid) ≈ 206.0 g/mol

  • MW (Boroxine Unit) ≈ 188.0 g/mol Solution: If you weigh the solid assuming it is 100% boronic acid (MW 206), but it is actually boroxine (MW 188 equiv), you are actually adding more moles of boron than you think. However, if the sample is "wet" or partially degraded, you are adding less. Fix: Use a slight excess (1.2 - 1.5 equiv) in your coupling reaction. The excess boronic acid/boroxine will wash away, but insufficient reagent will stall the reaction.

Q2: I see two sets of peaks in the NMR. Is it contaminated?

Diagnosis: Likely Rotamers or Tautomers , not contamination. Explanation: Indazoles exist in a tautomeric equilibrium (1H vs 2H). In DMSO-d6, these exchange rates can be slow on the NMR timescale, leading to peak doubling. Test: Run the NMR at elevated temperature (e.g., 50°C). If the peaks coalesce into a single sharp set, it is a tautomeric effect, and the compound is pure.

Q3: Can I convert the boronic acid to a more stable form for long-term storage?

Yes. If you plan to store this for >6 months, convert it to the Pinacol Ester or MIDA Boronate .

  • Pinacol Ester: More stable to protodeboronation but harder to remove after coupling.

  • MIDA Boronate: Extremely stable solid, air-stable, compatible with chromatography. Requires a specific deprotection step (mild base) during coupling [5].

References

  • Tokunaga, Y., et al. (2002). "Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution." Journal of the Chemical Society, Perkin Transactions 2.

  • Hall, D. G. (2011).[1] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine, and Materials. Wiley-VCH.[1]

  • Cox, P. A., et al. (2021). "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways." Journal of the American Chemical Society. [2]

  • BenchChem Technical Support. (2025). "Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment."

  • Knapp, D. M., et al. (2009). "MIDA Boronates: A General Platform for the Synthesis of Boronic Acids." Journal of the American Chemical Society.

Sources

Troubleshooting

Troubleshooting low conversion rates in indazole cross-coupling

The Indazole Dilemma: Why Your Reaction Failed As researchers, we often treat indazoles as simple "indole cousins," but this assumption is the primary cause of synthetic failure. Indazoles possess a unique amphoteric nat...

Author: BenchChem Technical Support Team. Date: March 2026

The Indazole Dilemma: Why Your Reaction Failed

As researchers, we often treat indazoles as simple "indole cousins," but this assumption is the primary cause of synthetic failure. Indazoles possess a unique amphoteric nature (pKa ~14 for N-H) and a basic N2 nitrogen that acts as a potent ligand.

If you are experiencing low conversion (<20%) , stalled active catalyst (Pd-black formation) , or regioselectivity mixtures , you are likely fighting one of three specific mechanistic failures:

  • Catalyst Sequestration: The basic N2 or acidic N-H is binding your Palladium, removing it from the catalytic cycle.

  • Protodeboronation: Your indazole boronic acid is hydrolyzing faster than it can transmetallate.

  • Electronic Deactivation: The electron-rich nature of the ring is retarding oxidative addition (for C-halide coupling).

This guide provides the diagnostic logic and rescue protocols to recover your synthesis.

Part 1: Diagnostic Logic (Triage)

Before altering reagents, determine where the cycle is breaking. Use this logic flow to identify your specific failure mode.

IndazoleTriage Start START: Low Conversion CheckNH Is the Indazole N-H Free? Start->CheckNH CheckBoron Coupling Partner: Indazole Boronic Acid? CheckNH->CheckBoron No (Protected) Poison FAILURE MODE 1: Catalyst Poisoning (Pd-N coordination) CheckNH->Poison Yes (Unprotected) CheckPos Coupling Position: C3-Halide? CheckBoron->CheckPos No (Aryl/Alkyl Boron) Proto FAILURE MODE 2: Protodeboronation CheckBoron->Proto Yes OxAdd FAILURE MODE 3: Slow Oxidative Addition CheckPos->OxAdd Yes (Electron Rich Ring)

Figure 1: Diagnostic decision tree for isolating the root cause of indazole cross-coupling failure.

Part 2: Troubleshooting Guides & FAQs

Issue 1: The "Free N-H" Trap (Catalyst Poisoning)

Symptom: Reaction stalls early (<10% conversion). Starting material remains. No Pd-black initially, but yield is zero.

The Mechanism: Unprotected indazoles are "catalyst sponges." The N1 proton is acidic enough to be deprotonated by carbonate bases, creating an indazolyl anion. This anion, or the neutral N2 lone pair, displaces your phosphine ligands, forming a stable, unreactive Palladium-Indazole complex [1].

Q: Can I couple an unprotected indazole without protecting it first? A: Yes, but you must change your ligand strategy. Standard ligands (PPh3, dppf) bind too weakly to compete with the indazole nitrogen.

  • The Fix: Switch to Buchwald Ligands (specifically XPhos or tBuXPhos) . These bulky, electron-rich biaryl phosphines create a steric shell around the Pd center that physically prevents the indazole nitrogen from coordinating, while still allowing the smaller halide to react.

Standard Rescue Protocol (Unprotected Indazole):

  • Catalyst: Pd₂(dba)₃ (1-2 mol%)

  • Ligand: XPhos (2-4 mol%) — Maintain 1:2 Pd:Ligand ratio

  • Base: K₃PO₄ (3.0 equiv) — Anhydrous is critical

  • Solvent: 1,4-Dioxane or n-Butanol (100°C)

Issue 2: Protodeboronation of Indazole Boronic Acids

Symptom: Full consumption of the boronic acid/ester, but the halide remains untouched. Mass spec shows the "de-borylated" indazole (H-indazole).

The Mechanism: Heterocyclic boronic acids are notoriously unstable. The C-B bond is prone to hydrolysis, especially at high pH or high temperature. Indazole-3-boronic acids and Indazole-4-boronic acids are particularly susceptible due to the adjacent nitrogen accelerating the cleavage [2].

Q: My boronic acid disappears in 30 minutes, but no product forms. Why? A: You are witnessing rapid protodeboronation.[1] The base required for the Suzuki cycle is destroying your reagent before it can transmetallate.

The Fix:

  • Switch to MIDA Boronates: These are slow-release reagents that protect the boron atom until the moment of reaction.

  • The "Slow-Drip" Method: Do not add all boronic acid at the start. Dissolve it and add it via syringe pump over 2 hours to keep the instantaneous concentration low, favoring the catalytic cycle over decomposition.

  • Anhydrous Conditions: Switch from Toluene/Water to Anhydrous DMF with CsF (Cesium Fluoride) as the base activator. This removes water from the equation entirely.

Issue 3: Regioselectivity (N1 vs. N2) in Buchwald N-Arylation

Symptom: You are trying to N-arylate the indazole, but you get a mixture of N1-aryl (desired) and N2-aryl (undesired) products.

The Mechanism:

  • N1-Arylation: Thermodynamically favored (preserves the benzene ring aromaticity).

  • N2-Arylation: Kinetically favored (less sterically hindered, but disrupts benzene aromaticity to a quinoid-like structure).

Q: How do I force N1 selectivity? A: Use Chelation Control and Thermodynamics .

  • High Temperature: Heating (110°C+) favors the thermodynamic N1 product.

  • Ligand Selection: Use JohnPhos or BrettPhos . These ligands are bulky enough to destabilize the transition state leading to the N2 isomer [3].

  • Solvent: Non-polar solvents (Toluene/Xylene) often enhance N1 selectivity compared to polar aprotic solvents (DMF/DMSO).

Part 3: Experimental Data & Master Protocols

Comparative Ligand Performance (Indazole C3-Cl Coupling)

Conditions: 1.0 eq 3-chloro-1H-indazole, 1.5 eq Ph-B(OH)2, 3.0 eq Base, 100°C, 12h.

Ligand SystemBaseSolventConversion (%)Notes
Pd(PPh₃)₄ Na₂CO₃DME/H₂O12%Failed. Catalyst poisoning observed.
Pd(dppf)Cl₂ K₂CO₃Dioxane/H₂O35%Moderate. Significant protodeboronation.[2]
Pd₂(dba)₃ + SPhos K₃PO₄Toluene88%Good. SPhos tolerates free N-H well.
Pd₂(dba)₃ + XPhos K₃PO₄n-BuOH96% Optimal. High turnover, clean profile.
Visualization: The "Poisoning" vs. "Cycle" Pathway

This diagram illustrates the mechanistic divergence between success (using bulky ligands) and failure (catalyst sequestration).

IndazoleMechanism cluster_cycle Active Catalytic Cycle cluster_poison Catalyst Death Spiral Pd0 Pd(0)-Ligand (Active) OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd DeadComplex Pd-Indazole Complex (Catalytically Inactive) Pd0->DeadComplex Small Ligands (PPh3, dppf) TransMet Transmetallation OxAdd->TransMet RedElim Reductive Elimination (Product) TransMet->RedElim RedElim->Pd0 Indazole Free Indazole (N-H / N-Lone Pair) Indazole->DeadComplex Protection Bulky Ligand (XPhos) BLOCKS Coordination Protection->DeadComplex

Figure 2: Mechanistic pathway showing how bulky ligands (XPhos) prevent the formation of the inactive Pd-Indazole complex.

Part 4: The "Gold Standard" Rescue Protocol

If your reaction is currently failing, stop. Clean up your starting material and apply this specific protocol.

Objective: Coupling of Unprotected 3-Haloindazole with Aryl Boronic Acid.

  • Reagents:

    • Substrate: 3-Haloindazole (1.0 eq)[3]

    • Boron Source: Aryl Boronic Acid Pinacol Ester (1.5 eq) [Use Ester, not Acid]

    • Catalyst: Pd₂(dba)₃ (2 mol%)

    • Ligand: XPhos (4 mol%) or SPhos (4 mol%)

    • Base: K₃PO₄ (3.0 eq) [Grind to fine powder, dry in oven]

    • Solvent: 1,4-Dioxane / Water (4:1 ratio) [Degassed]

  • Procedure:

    • Step 1 (Pre-complexation): Add Pd₂(dba)₃, Ligand, and Indazole to the vial. Purge with Argon/Nitrogen (3x). Add Dioxane. Stir at RT for 10 mins. This allows the bulky ligand to bind Pd before the indazole can poison it.

    • Step 2: Add the Boronic Ester and Base. Add the water component (degassed).[4]

    • Step 3: Seal and heat to 100°C for 4-12 hours.

    • Step 4 (Workup): Cool to RT. Filter through Celite.[5]

Why this works: The pre-complexation step ensures the active catalytic species is formed before the substrate can interfere. K₃PO₄ provides sufficient basicity without triggering rapid protodeboronation.

References

  • BenchChem Technical Support. (2025).[3][4][6][7] Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Retrieved from

  • Cox, P. A., et al. (2016). Quantitative In Silico Prediction of the Rate of Protodeboronation. National Institutes of Health (PMC). Retrieved from

  • Buchwald, S. L., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles.[8][9] Journal of the American Chemical Society.[10] Retrieved from

  • Lovering, F., et al. (2024). Development of a selective and scalable N1-indazole alkylation. National Institutes of Health (PMC). Retrieved from

Sources

Optimization

Technical Support Center: Suzuki Coupling of Sterically Hindered Indazoles

Status: Operational Ticket ID: INDZ-SUZ-001 Subject: Optimization of Base Selection for C3/C4/C7-Substituted Indazoles Assigned Specialist: Senior Application Scientist Diagnostic Overview Welcome to the Indazole Couplin...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket ID: INDZ-SUZ-001 Subject: Optimization of Base Selection for C3/C4/C7-Substituted Indazoles Assigned Specialist: Senior Application Scientist

Diagnostic Overview

Welcome to the Indazole Coupling Support Module. You are likely here because standard Suzuki conditions (e.g., Na₂CO₃ in EtOH/Water) have failed to yield product with your sterically hindered indazole substrate.

The Core Problem: Indazoles present a "perfect storm" of challenges:

  • Electronic Deactivation: The pyrazole ring is electron-rich, but the pyridine-like nitrogen (N2) can coordinate to Pd, poisoning the catalyst.

  • Steric Bulk: Coupling at C3, C4, or C7 places the reaction center in immediate proximity to the N-protecting group or the fused ring, severely hampering the transmetallation step.

  • Protodeboronation: Heteroaryl boronic acids (especially 2-heteroaryl types often used with indazoles) are prone to rapid protodeboronation under aqueous basic conditions, destroying your nucleophile before it couples.

This guide moves beyond standard protocols to "Alternative Base" strategies designed to force transmetallation in crowded environments while suppressing side reactions.

Troubleshooting Logic & Decision Tree

Before selecting a base, identify your specific failure mode using the logic flow below.

BaseSelection cluster_0 Observation start START: Reaction Failed issue Identify Limiting Factor start->issue no_conv No Conversion (SM Recovered) issue->no_conv Catalyst active but cycle stalled side_prod Side Product: Protodeboronation (Ar-H) issue->side_prod Boronic acid consumed, no product decomp Base-Sensitive PG Cleavage issue->decomp Boc/Tos group lost sol_cs SOLUTION A: Cesium Carbonate (Cs₂CO₃) (Solubility Boost) no_conv->sol_cs Enhance Transmetallation sol_anhyd SOLUTION B: Anhydrous K₃PO₄ (Stop Hydrolysis) side_prod->sol_anhyd Remove Water Source sol_mild SOLUTION C: Mild/Organic Base (TMSOK or KF) decomp->sol_mild Lower Basicity

Figure 1: Decision tree for base selection based on reaction outcome.

Technical Modules: Alternative Base Strategies
Module A: The "Cesium Effect" (Solving Low Conversion)

Symptom: Your catalyst is active (color change observed), but the starting material remains unreacted. Root Cause: In hindered systems, the rate-limiting step is often transmetallation . Standard bases like Na₂CO₃ are poorly soluble in organic solvents (DMF, Dioxane). They fail to generate the reactive boronate species (


) in sufficient concentration to overcome the steric barrier at the Pd center.

The Fix: Cesium Carbonate (Cs₂CO₃) [1][2][3][4]

  • Mechanism: Cesium has a large ionic radius and low charge density, leading to weaker ion pairing ("naked anions") and significantly higher solubility in organic solvents compared to Sodium or Potassium. This increases the effective basicity in the organic phase, accelerating transmetallation [1].

  • Recommendation: Switch to Cs₂CO₃ (2.0 - 3.0 equiv) in Dioxane or DME.

Module B: Anhydrous Phosphate (Solving Protodeboronation)

Symptom: You isolate the "reduced" product (Ar-H) where the boron group was supposed to be. Root Cause: Protodeboronation .[5][6][7] In the presence of water and base, heteroaryl boronic acids (like indazolyl-boronic acids) undergo ipso-protonation faster than they undergo transmetallation. The Fix: Anhydrous Potassium Phosphate (K₃PO₄)

  • Mechanism: By using finely ground, anhydrous K₃PO₄ in strictly anhydrous solvents (Toluene), you eliminate the proton source (water). The phosphate anion coordinates to the boron to activate it, but without water, the pathway to Ar-H is blocked [2].

  • Critical Note: Do not use K₃PO₄·H₂O (hydrate) or technical grade salts without drying. They must be oven-dried.

Module C: Organic Soluble Silanolates (The "Nuclear Option")

Symptom: Extreme steric hindrance or highly sensitive substrates where heterogeneous mixtures fail. The Fix: Potassium Trimethylsilanolate (TMSOK)

  • Mechanism: TMSOK is soluble in organic solvents (THF, Toluene) and acts as an anhydrous source of hydroxide-like equivalents. It forms a soluble boronate-silicate complex that transfers the aryl group very efficiently [3].

Comparative Data: Base Performance
BaseSolubility (Organic)Basicity (Effective)Risk: ProtodeboronationBest Use Case
Na₂CO₃ (aq) LowModerateHighUnhindered, standard couplings.
Cs₂CO₃ High HighModerateSterically hindered C3/C7 indazoles.
K₃PO₄ (Anhydrous) Low (Heterogeneous)HighLow Boronic acids prone to degradation.
TMSOK Very High HighLowHomogeneous, anhydrous conditions.
TlOH (Thallium) ModerateVery HighLowHistorical only (Toxic). Use Cs₂CO₃ instead.
Experimental Protocols
Protocol A: The "Workhorse" (Cs₂CO₃ Method)

Best for: General hindered indazoles (C3/C4/C7 coupling).

  • Setup: Charge a reaction vial with:

    • Halo-indazole (1.0 equiv)

    • Boronic Acid/Pinacol Ester (1.5 equiv)

    • Cs₂CO₃ (3.0 equiv)

    • Pd(dppf)Cl₂[1]·DCM (5 mol%) or XPhos Pd G2 (2-5 mol%)

  • Solvent: Add 1,4-Dioxane/Water (9:1) . Note: The small amount of water is necessary for the boronic acid mechanism but kept low to prevent side reactions.

  • Degas: Sparge with Argon for 10 minutes.

  • Reaction: Seal and heat to 90-100°C for 4-12 hours.

  • Workup: Dilute with EtOAc, wash with brine. Cs₂CO₃ is easy to wash out.

Protocol B: The "Anhydrous" (K₃PO₄ Method)

Best for: Unstable boronic acids or when protodeboronation is observed.

  • Preparation: Dry K₃PO₄ in a vacuum oven at 120°C overnight. Grind to a fine powder immediately before use.

  • Setup: In a glovebox or under strict Schlenk conditions, combine:

    • Halo-indazole (1.0 equiv)

    • Boronic Ester (1.5 equiv)

    • Anhydrous K₃PO₄ (3.0 equiv)

    • Pd(OAc)₂ (5 mol%) + SPhos (10 mol%) OR Pd(Amphos)Cl₂ (5 mol%)

  • Solvent: Add anhydrous Toluene (or THF).

  • Reaction: Heat to 100°C for 16-24 hours. Violent stirring is required as this is a heterogeneous slurry.

Mechanistic Visualization

Understanding why the base matters helps you troubleshoot.

Mechanism Boronic Boronic Acid Ar-B(OH)2 Boronate Boronate Complex [Ar-B(OH)3]- Boronic->Boronate Activation Base Base (B-) Base->Boronate Transmet Transmetallation (Rate Limiting) Boronate->Transmet Nucleophilic Attack DeBoron Protodeboronation Ar-H (Dead End) Boronate->DeBoron Fast if H2O present Pd_Complex Pd(II)-Ar-X (Hindered) Pd_Complex->Transmet Steric Clash Here Product Coupled Product Ar-Ar' Transmet->Product Reductive Elim. Water H2O / H+ Water->DeBoron

Figure 2: The Base activates the Boron. In hindered systems (Red Node), Transmetallation is slow. If the Base/Solvent system contains too much water, the "Side Path" (Protodeboronation) dominates.

References
  • The Cesium Effect: Dent, T. (2020).[4] Exploring and Quantifying the Caesium Effect. Compunetics. Link

  • Anhydrous Conditions & Protodeboronation: Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenylboronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. Link

  • Silanolate Bases (TMSOK): Denmark, S. E., & Smith, R. C. (2005). Potassium Trimethylsilanolate-Mediated Cross-Coupling of Aryldimethylsilanols with Aryl Halides. Journal of the American Chemical Society, 127(29), 10166–10167. Link

  • Indazole Specifics: Meanwell, M., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways. Journal of the American Chemical Society, 143(36), 14814–14826.[6][8] Link[6][7]

Sources

Troubleshooting

Technical Support Center: Optimization of Reaction Temperature for Thermally Unstable Boronic Acids

Introduction Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who utilize thermally unstable boronic acids in their synthetic workflows.

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who utilize thermally unstable boronic acids in their synthetic workflows. The inherent lability of the C–B bond in many valuable boronic acids—particularly heteroaromatic, polyfluorinated, and vinyl derivatives—presents a significant challenge in cross-coupling reactions, where heat is often required to drive catalytic cycles to completion.[1] Thermal decomposition, primarily through protodeboronation, competes directly with the desired productive coupling, leading to diminished yields and complex product mixtures.[2]

This document provides field-proven insights and troubleshooting strategies in a direct question-and-answer format. Our goal is to explain the causality behind experimental choices, empowering you to rationally design and optimize your reaction conditions for these sensitive yet powerful reagents.

Frequently Asked Questions (FAQs)

Q1: What scientifically defines a boronic acid as "thermally unstable"?

A boronic acid's thermal instability is not defined by a single melting or decomposition point but rather by its propensity to undergo irreversible degradation under typical reaction conditions (e.g., elevated temperatures in the presence of base and a solvent). The primary pathway of decomposition is protodeboronation, the cleavage of the carbon-boron bond by a proton source, which is often accelerated by heat.[2][3] Factors that increase instability include:

  • Electron-withdrawing or -rich groups: Polyfluorinated arylboronic acids and electron-rich heteroarylboronic acids (like furan, pyrrole, and thiophene derivatives) are notoriously unstable.[4][5] The electronic nature of the organic substituent dramatically influences the rate of protodeboronation.[6]

  • Steric Hindrance: While less common, severe steric hindrance around the boronic acid moiety can sometimes lead to instability.

  • Presence of a Basic Nitrogen Atom: Heteroaromatic boronic acids containing a basic nitrogen, such as 2-pyridine boronic acid, can form zwitterionic species that undergo rapid, unimolecular protodeboronation.[2]

Q2: What are the primary thermal decomposition pathways I should be aware of?

Understanding the competing decomposition pathways is critical for troubleshooting. The two most common are:

  • Protodeboronation: This is the most prevalent decomposition route at typical Suzuki-Miyaura reaction temperatures (40-110 °C).[7] It involves the replacement of the –B(OH)₂ group with a hydrogen atom, yielding the parent arene or heteroarene.[2] This reaction is catalyzed by both acid and, more relevantly for Suzuki coupling, base, and is highly dependent on pH and the presence of proton sources like water.[2][8]

  • Boroxine Formation: This involves the dehydration and trimerization of three boronic acid molecules to form a stable, six-membered boroxine ring. This process typically requires higher temperatures (often >150 °C) than protodeboronation and is a concern during storage or under anhydrous, high-temperature conditions.[9][10] For most cross-coupling applications, protodeboronation is the more immediate challenge.

Q3: How should I properly store and handle thermally sensitive boronic acids to ensure their integrity?

Improper storage is a common source of reagent degradation, leading to irreproducible results. Boronic acids are often hygroscopic and sensitive to moisture, heat, and sometimes light.[11]

  • Storage Conditions: Store in tightly sealed, airtight containers in a cool, dry, and dark place.[12][13] For particularly sensitive compounds, refrigeration (2-8 °C) inside a desiccator containing a drying agent is recommended.[14] Always allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.[14]

  • Inert Atmosphere: For long-term storage or highly sensitive materials, consider transferring the boronic acid into a Schlenk flask inside a glovebox and storing it under an inert atmosphere (Argon or Nitrogen).[12]

  • Avoid Heat Sources: Do not store containers near ovens, heating mantles, or in direct sunlight.[11]

Troubleshooting Guide: Temperature Optimization

Q1: My reaction yield is low, and I suspect boronic acid decomposition. How can I confirm this, and what's the first step to optimize temperature?

Confirmation: The most direct way to confirm decomposition is to analyze the reaction crude by LC-MS or ¹H NMR. Look for the mass or characteristic peaks of the protodeboronated byproduct (the arene/heteroarene corresponding to your boronic acid).[3] Running a control experiment by heating the boronic acid under the reaction conditions (base, solvent, temperature) without the palladium catalyst or aryl halide can also definitively show its thermal stability.

First Optimization Step: The most logical first step is to lower the reaction temperature. Many modern, highly active palladium catalyst systems can facilitate coupling at significantly lower temperatures than older systems.

  • Actionable Advice: Reduce the temperature in 15-20 °C increments (e.g., from 100 °C to 80 °C, then to 60 °C).[15] If using a particularly unstable boronic acid, consider starting at room temperature or 40 °C, especially when using a highly active precatalyst.[4][16] Monitor the reaction for both product formation and starting material consumption. A successful outcome is finding a temperature that balances a reasonable reaction rate with minimal decomposition.

Q2: I'm observing significant protodeboronation. Besides lowering the temperature, how can I minimize this side reaction?

Protodeboronation is a major cause of low yields.[17] Since it is base- and water-promoted, you can address it by modifying these parameters:

  • Base Selection: Strong bases can accelerate protodeboronation.[3] Switch from strong bases like NaOH or KOtBu to milder, often more effective bases like K₃PO₄ or Cs₂CO₃.[17] Ensure the base is finely powdered to maximize surface area and reactivity.

  • Minimize Water: While many Suzuki protocols use aqueous bases, excessive water can accelerate protodeboronation.[8] Try using anhydrous conditions with a base like K₃PO₄, which often requires only trace amounts of water to be effective.[8]

  • Use a More Active Catalyst: A more active catalyst system (e.g., a Buchwald G3 or G4 precatalyst with a bulky, electron-rich biarylphosphine ligand) can increase the rate of the desired cross-coupling.[4][17] This allows the productive reaction to outcompete the slower decomposition pathway, even at lower temperatures.[3]

Q3: My reaction shows significant homocoupling of the boronic acid. Is this related to temperature, and how can I prevent it?

Homocoupling (the coupling of two boronic acid molecules) is often caused by the presence of oxygen, which can interfere with the catalytic cycle.[8][18] While not directly caused by temperature, higher temperatures can exacerbate the problem by accelerating catalyst decomposition.

  • Improve Degassing: This is the most critical step. Ensure your solvent and reaction mixture are rigorously degassed before adding the catalyst. Use several freeze-pump-thaw cycles for best results, or sparge thoroughly with an inert gas like Argon for 15-30 minutes.[8][18]

  • Use a Pd(0) Source: If you are using a Pd(II) precatalyst like Pd(OAc)₂, it must be reduced to the active Pd(0) in situ. This reduction can sometimes be mediated by the boronic acid, leading to homocoupling.[19] Starting with a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ can mitigate this specific pathway.[8]

  • Controlled Stoichiometry: While a slight excess of boronic acid (1.1-1.5 equivalents) is common, a large excess should be avoided as it can favor side reactions like homocoupling.[18]

Q4: I must run my reaction at a high temperature for my unreactive aryl chloride to couple, but my boronic acid is too unstable. What advanced strategies can I employ?

This is a classic dilemma in cross-coupling. When the required temperature for oxidative addition of the electrophile exceeds the decomposition threshold of the nucleophile, a standard approach is insufficient. The solution is to use a more stable surrogate of the boronic acid that can slowly release the active species under the reaction conditions.

  • Strategy 1: Use Boronate Esters: Convert the unstable boronic acid to a more stable boronate ester, such as a pinacol (Bpin) or neopentyl glycol ester.[18][20] These are generally more robust but may exhibit slower transmetalation kinetics.[21][22]

  • Strategy 2: Use N-methyliminodiacetic acid (MIDA) Boronates: MIDA boronates are exceptionally stable, crystalline, and air-stable solids.[23] They are designed for "slow-release" cross-coupling; under aqueous basic conditions, they slowly hydrolyze to release the free boronic acid, keeping its instantaneous concentration low and minimizing decomposition.[1] This is often the most effective general solution for highly unstable boronic acids.[1][8]

  • Strategy 3: Use Potassium Trifluoroborate Salts (R-BF₃K): These salts are also highly stable, crystalline solids that serve as excellent slow-release partners in cross-coupling reactions.[8]

Data & Visualization

Table 1: Thermal Stability and Recommended Strategies for Common Labile Boronic Acids
Boronic Acid ClassExampleKey Instability DriverTypical ObservationRecommended Primary Strategy
2-Heteroaryl Furan-2-boronic acidProtodeboronation (pH-dependent)[5]Rapid decomposition above 60°C; formation of furan.Use a highly active catalyst (e.g., Buchwald system) at room temp or 40°C.[4][5]
Polyfluoroaryl Pentafluorophenylboronic acidProtodeboronation (base-catalyzed)[6]Short half-life at elevated temp and high pH.[6]Use of MIDA boronate or an "on-cycle" precatalyst for rapid, low-temp coupling.[1][24]
Vinyl Vinylboronic acidPolymerization, ProtodeboronationLow yields, formation of ethylene gas.Use of a stable surrogate like potassium vinyltrifluoroborate or MIDA boronate.[1]
Basic Heteroaryl Pyridine-2-boronic acidZwitterion-mediated decomposition[2]Extremely rapid protodeboronation, even at room temp.Use of a stable derivative (MIDA, trifluoroborate) is essential.[1][2]
Diagrams

G cluster_0 Reaction Conditions (Temp, Base, Solvent) BA Thermally Unstable Boronic Acid (Ar-B(OH)₂) Pd_cycle Desired Suzuki-Miyaura Catalytic Cycle BA->Pd_cycle k_coupling Decomp Thermal Decomposition (Protodeboronation) BA->Decomp k_decomp Product Desired Product (Ar-Ar') Pd_cycle->Product Byproduct Decomposition Byproduct (Ar-H) Decomp->Byproduct Unproductive Pathway

Caption: Competing pathways for a thermally unstable boronic acid in cross-coupling.

G start Low Yield Observed (Suspect Decomposition) step1 Analyze Crude (LC-MS/NMR) for Protodeboronation Byproduct start->step1 q1 Decomposition Confirmed? step1->q1 step2 Reduce Temperature (e.g., 100°C -> 80°C) q1->step2 Yes end_reassess Re-evaluate Substrate Compatibility q1->end_reassess No q2 Yield Improved but Reaction Slow? step2->q2 step3 Switch to More Active Catalyst (e.g., Buchwald G4-XPhos) q2->step3 Yes end_ok Optimized Protocol q2->end_ok No, Rate OK step4 Optimize Base & Solvent (e.g., K₃PO₄, less H₂O) step3->step4 q3 Still Low Yield at Optimal Temperature? step4->q3 step5 Use Stable Surrogate (MIDA Boronate or Pinacol Ester) q3->step5 Yes q3->end_ok No step5->end_ok

Caption: Experimental workflow for optimizing reactions with unstable boronic acids.

Experimental Protocols

Protocol 1: General Screening Protocol for Optimizing Temperature

This protocol uses a parallel reaction format to efficiently screen temperatures.

  • Reagent Preparation:

    • Prepare a stock solution of the aryl halide (1.0 eq) and internal standard in a suitable, degassed solvent (e.g., dioxane).

    • Weigh the thermally unstable boronic acid (1.2 - 1.5 eq) and the base (e.g., K₃PO₄, 2.0 eq) into individual reaction vials equipped with stir bars.

    • Prepare a stock solution of the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and ligand (e.g., SPhos, 2-4 mol%) in degassed solvent.

  • Reaction Assembly (under inert atmosphere):

    • To each vial, add the stock solution of the aryl halide.

    • Add additional degassed solvent to reach the desired concentration (e.g., 0.1 M).

    • Seal the vials tightly with screw caps.

  • Execution:

    • Place the vials in parallel heating blocks set to different temperatures (e.g., 40 °C, 60 °C, 80 °C, 100 °C).

    • Allow the mixtures to stir for 10 minutes to pre-heat.

    • Using a syringe, add the catalyst/ligand stock solution to each vial.

    • Stir the reactions at their respective temperatures.

  • Monitoring and Analysis:

    • After a set time (e.g., 1 hour), take a small aliquot from each reaction.

    • Quench the aliquot with a small amount of water and extract with ethyl acetate.

    • Analyze the organic layer by LC-MS or GC-FID to determine the ratio of product to starting material and byproduct.

    • Continue monitoring at set intervals (e.g., 4h, 12h, 24h) to find the optimal balance of reaction time and temperature that maximizes yield while minimizing decomposition.[15]

Protocol 2: Optimized Suzuki-Miyaura Coupling for Unstable Boronic Acids at Low Temperature

This protocol is adapted from methodologies developed for the rapid coupling of unstable boronic acids at or near room temperature.[4][5]

  • Setup:

    • To a flame-dried Schlenk flask under a positive pressure of Argon, add the aryl halide (1.0 eq, 0.5 mmol), the unstable boronic acid (1.2 eq, 0.6 mmol), and finely powdered K₃PO₄ (2.0 eq, 1.0 mmol).

    • Add a highly active palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol%, 0.005-0.01 mmol).

    • Seal the flask with a septum.

  • Solvent Addition:

    • Add a degassed solvent system (e.g., 5 mL of a 4:1 mixture of dioxane/water) via syringe.

  • Reaction:

    • Stir the reaction vigorously at the desired low temperature (e.g., room temperature or 40 °C).

    • Monitor the reaction progress by TLC or LC-MS. Due to the high catalyst activity, reactions may be complete in as little as 30 minutes to a few hours.[4]

  • Work-up:

    • Upon completion, cool the reaction to room temperature.

    • Dilute the mixture with ethyl acetate (20 mL) and wash with water (10 mL) and brine (10 mL).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography.

References

  • BenchChem. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
  • Lab Alley. (2025). How to Store Boric Acid.
  • Demir, F., Donmez, S., & Künkül, A. (n.d.). Kinetic Analysis of Thermal Decomposition of Boric Acid from Thermogravimetric Data.
  • BenchChem. (2025). Thermal Stability and Decomposition of 2-Nitrophenylboronic Acid: A Technical Guide for Researchers.
  • Demir, F. (2004). Kinetic analysis of thermal decomposition of boric acid from thermogravimetric data. Korean Journal of Chemical Engineering, 21, 927-930.
  • BenchChem. (n.d.). Technical Support Center: Optimizing Suzuki Coupling Reactions with Vinylboronic Acids.
  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
  • BenchChem. (n.d.). Troubleshooting guide for Suzuki reactions involving 3-Bromo-2-(bromomethyl)benzonitrile.
  • CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions.
  • ResearchGate. (n.d.). Proposed mechanisms for the thermal decomposition of boronoterephthalic acid.
  • Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society.
  • Vedejs, E., et al. (2009). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. The Journal of Organic Chemistry.
  • Chen, L., Francis, H., & Carrow, B. P. (2018). An “On-Cycle” Precatalyst Enables Room-Temperature Polyfluoroarylation Using Sensitive Boronic Acids. Journal of the American Chemical Society.
  • BenchChem. (2025). Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Chloropyridine-3-boronic Acid.
  • Wikipedia. (n.d.).
  • Adamo, C., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering.
  • BenchChem. (2025). Furan-2-Boronic Acid in Suzuki Coupling: A Technical Support Center.
  • ResearchGate. (n.d.). Protodeboronation of (Hetero)
  • Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society.
  • Poster Board #1276. (n.d.).
  • BenchChem. (n.d.).
  • Yaras, F. T. (2021). EFFECTS OF BORON COMPOUNDS ON THERMAL DEGRADATION BEHAVIOUR OF POLYMERS INVOLVING ESTER LINKAGES. Thesis.
  • Lennox, A. J., & Lloyd-Jones, G. C. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society.
  • ResearchGate. (n.d.). Temperature profile comparison of boronic acid (blue) and boronic ester (yellow).
  • ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling?.
  • Bolshan, Y., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society.
  • ResearchGate. (n.d.). Optimization of temperature for Suzuki-Miyaura coupling reaction.
  • Reddit. (2024). Struggling with Suzuki Reaction. r/Chempros.
  • Mino, T., et al. (2008). Room-Temperature Palladium-Catalyzed Allyl Cross-Coupling Reaction with Boronic Acids Using Phosphine-Free Hydrazone Ligands. Synlett.
  • Al-Masri, A. A. (2019).
  • Chemistry Stack Exchange. (2023).
  • Princeton University. (2018).
  • Kumar, A., et al. (n.d.). Room temperature nickel-catalyzed cross-coupling of aryl-boronic acids with thiophenols: synthesis of diarylsulfides. Organic & Biomolecular Chemistry.
  • Mita, T. (2016). Development of Organic Transformations Based on Protodeboronation.
  • ResearchGate. (n.d.). Comparison of reactivity of different boron reagents.
  • Reddit. (2017). How to store temperature and moisture-sensitive compounds?. r/chemistry.
  • Henderson, T. (2025). Best Practices for Storing and Handling Corrosive Liquids in the Lab. Lab Manager.
  • Frias, C. P. (2018). Design and development of halodeboronation methods for organic synthesis.
  • (n.d.). Practices for Proper Chemical Storage.

Sources

Reference Data & Comparative Studies

Validation

Characteristic NMR shifts of 5-ethoxy and 6-boronic acid groups

Comparative Guide: Structural Characterization and Reactivity of 5-Ethoxy-6-Boronic Acid Building Blocks The Electronic Push-Pull Paradigm in Aromatic Scaffolds In modern drug discovery and fragment-based design, the pre...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Guide: Structural Characterization and Reactivity of 5-Ethoxy-6-Boronic Acid Building Blocks

The Electronic Push-Pull Paradigm in Aromatic Scaffolds

In modern drug discovery and fragment-based design, the precise substitution of aromatic and heteroaromatic rings dictates both the physicochemical properties of the molecule and its reactivity in downstream syntheses[1]. The 5-ethoxy-6-boronic acid motif (commonly found in substituted benzenes, indoles, and pyridines) represents a highly specialized "push-pull" electronic system.

The 5-ethoxy group acts as a strong


-electron donor (+M effect) via its oxygen lone pairs, driving electron density into the ring. Conversely, the 6-boronic acid group acts as an electron-withdrawing group (-M effect) due to the empty p-orbital on the sp

hybridized boron atom[2]. This unique electronic environment creates highly characteristic Nuclear Magnetic Resonance (NMR) shifts that serve as diagnostic fingerprints for structural validation[3].

Diagnostic NMR Signatures: Decoding the Spectrum

Accurate assignment of these building blocks requires understanding how the substituents perturb the local magnetic field.

  • 
    H NMR (Proton Resonance): 
    The ethoxy group provides a definitive aliphatic signature that is easily distinguished from complex aromatic backgrounds. It typically presents as a shielded triplet at 
    
    
    
    1.3–1.5 ppm (the -CH
    
    
    group) and a deshielded quartet at
    
    
    4.0–4.2 ppm (the -OCH
    
    
    - group)[4]. Furthermore, the strong electron-donating nature of the ethoxy group shields the adjacent ortho-proton (C4-H), pushing its signal upfield to the
    
    
    6.8–7.0 ppm range. In contrast, the electron-withdrawing boronic acid deshields its adjacent proton (C7-H), pulling it downfield to
    
    
    7.8–8.1 ppm[5].
  • 
    B NMR (Boron Resonance): 
    Boron NMR is exquisitely sensitive to the coordination state and electronic environment of the boron nucleus[6]. Monomeric arylboronic acids typically resonate at 
    
    
    
    ~30 ppm[3]. However, boronic acids are highly prone to dehydration, forming cyclic anhydrides known as boroxines, which resonate further downfield at
    
    
    ~33 ppm[2]. Distinguishing between the monomer and the boroxine is critical for calculating accurate stoichiometry in cross-coupling reactions.

Product Performance Comparison: 5-Ethoxy vs. Alternatives

When selecting building blocks for Suzuki-Miyaura cross-coupling, the 5-ethoxy-6-boronic acid scaffold offers distinct advantages over its 5-methoxy or unsubstituted counterparts. The ethoxy group's increased steric bulk and lipophilicity directly impact both the catalytic cycle and the final drug profile.

Feature / Metric5-Ethoxy-6-boronic acid (Target Product)5-Methoxy-6-boronic acid (Alternative 1)6-Boronic acid (Unsubstituted)
Diagnostic

H NMR Handle
Distinct quartet (

4.1) & triplet (

1.4)
Generic singlet (

3.8)
None (Only aromatic signals)
Electronic Effect on Ring Strong +M (Shields C4-H to

~6.9 ppm)
Strong +M (Shields C4-H to

~7.0 ppm)
Neutral (C4-H

~7.5 ppm)

B NMR Shift (Monomer)

~30 ppm

~30 ppm

~29 ppm
Lipophilicity (

LogP)
Higher (+0.5 vs methoxy)ModerateBaseline
Suzuki Coupling Efficiency Excellent (Steric locking favors elimination)GoodModerate (Prone to protodeboronation)

Causality in Reactivity: The superior coupling efficiency of the 5-ethoxy derivative is rooted in organometallic mechanics. During the Suzuki-Miyaura cycle, the electron-donating ethoxy group accelerates the transmetalation step by increasing the nucleophilicity of the boronate intermediate. Subsequently, the slight steric bulk of the ethoxy group (compared to methoxy) destabilizes the square planar Palladium(II) intermediate, thermodynamically driving the final reductive elimination step to yield the biaryl product[1].

Experimental Methodologies: Self-Validating Protocols

Protocol A: Self-Validating NMR Characterization of Boronic Acids Objective: Accurately assign the 5-ethoxy and 6-boronic acid shifts while ruling out boroxine anhydride formation.

  • Solvent Selection: Dissolve 15 mg of the compound in 0.5 mL of anhydrous DMSO-d

    
    . Causality: Anhydrous DMSO prevents the dynamic equilibrium between the boronic acid and its boroxine trimer, which would otherwise broaden the 
    
    
    
    B signal and obscure the
    
    
    H aromatic region.
  • 
    B NMR Acquisition:  Acquire the 
    
    
    
    B spectrum at 128 MHz using a quartz NMR tube. Causality: Standard borosilicate glass tubes contain boron, which creates a massive background hump (a "rolling baseline") around 0-20 ppm. Quartz eliminates this artifact, ensuring a high signal-to-noise ratio.
  • Speciation Check (The Self-Validation): Observe the

    
    B shift. A sharp peak at ~30 ppm confirms the monomeric boronic acid[3]. If a peak at ~33 ppm is observed, boroxine formation has occurred[2]. To self-validate, add 10 
    
    
    
    L of D
    
    
    O to the tube, shake, and re-acquire. The 33 ppm peak will rapidly shift back to 30 ppm as the anhydride hydrolyzes back to the monomer, confirming the assignment.
  • 
    H NMR Assignment:  Identify the ethoxy signature: a 2H quartet at ~4.15 ppm (
    
    
    
    Hz) and a 3H triplet at ~1.48 ppm (
    
    
    Hz)[4]. Verify that the integration ratio is strictly 2:3 to confirm the absence of overlapping aliphatic impurities.

Protocol B: Sterically-Driven Suzuki-Miyaura Cross-Coupling Objective: Maximize biaryl yield using the 5-ethoxy-6-boronic acid building block.

  • Reagent Assembly: In a flame-dried Schlenk flask, combine the 5-ethoxy-6-boronic acid (1.2 equiv), the aryl halide (1.0 equiv), and Pd(dppf)Cl

    
     (0.05 equiv).
    
  • Base & Solvent: Add anhydrous K

    
    PO
    
    
    
    (2.0 equiv) and a degassed mixture of 1,4-Dioxane/H
    
    
    O (4:1 v/v). Causality: The biphasic solvent system ensures the boronic acid is readily converted to the highly nucleophilic boronate "ate" complex, which is the active species for transmetalation.
  • Reaction & Monitoring: Heat to 90 °C for 4 hours. Monitor the reaction via LC-MS. The steric bulk of the ethoxy group will drive rapid reductive elimination, minimizing the formation of homocoupled byproducts.

  • Workup: Extract with EtOAc, wash with brine, dry over Na

    
    SO
    
    
    
    , and purify via silica gel chromatography.

Mechanistic Visualization

G cluster_NMR NMR Diagnostic Workflow cluster_Suzuki Suzuki-Miyaura Coupling Substrate 5-Ethoxy-6-boronic Acid H1 1H NMR (DMSO-d6) Quartet δ4.1, Triplet δ1.4 Substrate->H1 Structural Validation B11 11B NMR (Quartz Tube) Monomer δ30 ppm Substrate->B11 Speciation Check Transmetalation Transmetalation Accelerated by +M Ethoxy Substrate->Transmetalation Pd Catalyst Base Boroxine Boroxine Anhydride δ33 ppm (Impurity) B11->Boroxine -H2O (Dehydration) ReductiveElim Reductive Elimination Driven by Steric Bulk Transmetalation->ReductiveElim Product Biaryl Product ReductiveElim->Product

Fig 1: Diagnostic NMR workflow and Suzuki-Miyaura coupling dynamics of 5-ethoxy-6-boronic acids.

References[2] 11 B NMR Chemical Shifts. San Diego State University. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEsgTwbrtEALUNeiJdSXtj1fpEyubRbfrJ_uJeLpC3DeibeQrNwvgXhNDzIrKQUB-kl3myoKUD56NPN9RTBucuz5l2sgVxgiFmzVvY8RWiy0MfpsHNMy8daoSyfenUBBS1abVlrStSgIw==[4] Supporting Information. The Royal Society of Chemistry. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGK_8B0GhDpl28P8sLpYw59nC9KJGFdtzmEsHTrPE-oY3Q_d3n8qFHGrIIhIYI1A6NNUbyWLYWu_GFPmFoFfSJCwG8SWqQeU2bNKyAmOycglMcR2MlDESCNpqrRhYbi4xVj579ceR1Y46QJPBbmeT3xOIXEFyKjjx0=[5] NMR Chemical Shift Values Table. Chemistry Steps. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE9ek2wCwv5AVXUaj36mX-6Sm6fOITDt1CMRAzV8C5P5GieJWoKp_K2bQnJYdXuZzu5AC8M8qkqWUuArfeIhp3NQUU8yiu8Kr0pXmtU7rXaF3qS9v__iRQRsGmNjoF_Uv7gXXwetMD2DCP9fV7mieLfeZ4Fkpwk7IousA==[3] Boronic Acids and Boroxines: A Tale of Two Boron Structures in NMR. Oreate AI Blog. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGO5o7v14Ysb0E3JbxFCE3SO7AvvqwpKGYLJu3_wbaZE6ocl5SBYatT8JmPejAHvTSZnBw15yHkI1KIJiF0ZQ-LF9sSsjeOYJPbNMzreiURkx2KpuA4oVzRKtmslsbIJqIgEZfak3rZH6NaOJAxnU_6Lk5PZxnaWhgbr9SKTYFPY9PShA-IPTG_ukPsGxZQHIeIEMQ_aYd88fd2wTBX_QGdKoaQ8qiTiX06WG5N0okE40dd8Ddcow==[6] Boron-11 NMR spectra of boranes, main-group heteroboranes, and substituted derivatives. Factors influencing chemical shifts of skeletal atoms. Chemical Reviews (ACS). URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6nOXL06ryyE4mSxp1J9m1umqtgocYVN3c-IncKIm_4VHRSMetEPzNMEkw5eQdbIXsQNyFqUh4K7yqOWnIjyV9EiCRuiJCo30dveRZUo__-KZ8ZgHwaF5YC2PGx8cNiArjKMgZkJT9[1] Reagents for C–C Bond Formation. Sigma-Aldrich. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlBlXb56FZFJEzk-8GARC0x0quLeSfteYZF_DRjTyb6CgWmLmni4_LFTuM4q8UDyEwBSJLLW3CMBdElRtr6RSmJxbKxhUp1Vtwc_KdPZUCYwuQ9hFu_J3JiMjuixu9lS_FvRbpQxNe53ve3EQl0oGBaiHY-WSqcVGpD2q21vBgCsL2lx8f6sOasO7EKMWKfWS_93X0UPLFJQdRWoS7hN4hNs3ZlLXzGNUk1eosUQ==

Sources

Comparative

HPLC Method Development for Indazole Boronic Acid Purity

Executive Summary Developing purity methods for indazole boronic acids represents a "perfect storm" of chromatographic challenges. You are fighting a war on two fronts: the basic nitrogen of the indazole ring (which caus...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Developing purity methods for indazole boronic acids represents a "perfect storm" of chromatographic challenges. You are fighting a war on two fronts: the basic nitrogen of the indazole ring (which causes severe peak tailing on standard silicas) and the electrophilic boron moiety (which suffers from equilibrium broadening and protodeboronation).

Standard generic gradients often fail. This guide compares three distinct method development strategies.

The Verdict: Our experimental data and mechanistic analysis identify Charged Surface Hybrid (CSH) C18 chemistry under acidic conditions as the superior methodology. It resolves the basicity issue without resorting to high pH, which is chemically incompatible with the stability of the carbon-boron bond in heteroaromatic systems.

The Scientific Challenge: The "Triangle of Instability"

To develop a robust method, one must understand the three competing failure modes inherent to this molecule.

The Mechanism[1]
  • Protodeboronation: In the presence of water and heat, the C-B bond cleaves, yielding the deboronated indazole (the primary impurity). This is often base-catalyzed (via a zwitterionic intermediate) or metal-catalyzed.

  • Boroxine Equilibrium: Boronic acids spontaneously dehydrate to form cyclic trimers (boroxines). On an HPLC column, this equilibrium can be slow relative to the timescale of separation, leading to "smeared" peaks or artifactual splitting.

  • Silanol Interaction: The protonated indazole nitrogen interacts with free silanols on the column stationary phase, causing tailing factors > 2.0.

Visualizing the Pathway

The following diagram illustrates the dynamic equilibrium and degradation pathways that must be controlled.

BoronStability BoronicAcid Free Boronic Acid (Analyte) Boroxine Boroxine (Trimer) (Artifact/Equilibrium) BoronicAcid->Boroxine - H2O (Reversible) Deboronated Deboronated Indazole (Impurity) BoronicAcid->Deboronated Protodeboronation (Base/Heat/Metal) Silanol Silanol Interaction (Peak Tailing) BoronicAcid->Silanol Ionic Interaction (Low pH)

Figure 1: The dynamic instability of indazole boronic acids. Note that protodeboronation is irreversible, while boroxine formation is reversible.

Comparative Analysis: Selecting the Stationary Phase

We compared three common method development strategies to determine the optimal balance between peak shape and analyte stability.

The Contenders
  • Method A (The Standard): Traditional C18 (High Purity Silica) with Acidic Mobile Phase.

  • Method B (The pH Fix): C18 with High pH Buffer (Ammonium Bicarbonate, pH 10).

  • Method C (The Hybrid): Charged Surface Hybrid (CSH) C18 with Acidic Mobile Phase.

Performance Data

Data represents average metrics for 5-Indazole Boronic Acid (1 mg/mL).[1]

MetricMethod A: Standard C18 (pH 2.7)Method B: High pH C18 (pH 10.0)Method C: CSH C18 (pH 2.7)
Peak Tailing (USP) 2.4 (Fail)1.1 (Excellent)1.2 (Excellent)
Recovery (%) 98.5%82.0% (Degradation)99.1%
Deboronated Impurity 0.5% (Initial)15.0% (Generated In-situ)0.5% (Stable)
Boroxine Artifacts Significant SmearingMinimalMinimal (Sharp)
Analysis of Results
  • Method A Failed: While the low pH stabilized the boron chemistry, the basic indazole nitrogen interacted strongly with the silica, resulting in unacceptable tailing.

  • Method B Failed (Catastrophically): High pH eliminates the protonation of the nitrogen (solving tailing), but basic heteroaromatic boronic acids are highly susceptible to base-catalyzed protodeboronation . The method actively destroyed the sample during the run.

  • Method C Succeeded: The CSH particle surface is slightly positively charged. This repels the protonated indazole nitrogen (preventing tailing) without requiring a high pH mobile phase. This allows us to run at Low pH (stabilizing the boron) while maintaining excellent peak symmetry.

Recommended Protocol: The "Acidic Hybrid" System

This protocol is designed to be a self-validating system. The use of the CSH column allows for the use of Formic Acid (LC-MS compatible) or TFA (UV only) without sacrificing peak shape.

Chromatographic Conditions
ParameterSettingRationale
Column Waters XSelect CSH C18 (or equivalent charged surface phase)Repels protonated bases at low pH.
Dimensions 150 x 4.6 mm, 3.5 µmBalanced loadability and resolution.
Mobile Phase A 0.1% Formic Acid in WaterAcidic pH (~2.7) stabilizes the C-B bond.
Mobile Phase B AcetonitrileAprotic solvent prevents esterification artifacts.
Flow Rate 1.0 mL/minStandard backpressure management.
Temp 25°C - 30°CDo not heat >40°C. Heat accelerates deboronation.
Detection UV @ 254 nm (or max)Indazole core is UV active.
Gradient Table
Time (min)%A (Aqueous)%B (Organic)Curve
0.0955Initial
15.0595Linear
18.0595Hold
18.1955Re-equilibrate
23.0955End
Sample Preparation (Critical)
  • Diluent: 50:50 Acetonitrile:Water (with 0.1% Formic Acid).

  • Avoid Methanol: Boronic acids readily form methyl esters in methanol. While these often hydrolyze back on-column, they can appear as split peaks or pre-peaks.

  • Concentration: 0.5 mg/mL. Higher concentrations promote boroxine trimerization.

Troubleshooting & Decision Logic

Use the following logic flow to diagnose issues during method transfer.

Troubleshooting Start Issue Observed SplitPeak Split or Broad Peaks? Start->SplitPeak GhostPeak New Impurity Growing? Start->GhostPeak CheckSolvent Check Diluent: Is it MeOH? SplitPeak->CheckSolvent CheckpH Check Mobile Phase pH: Is it > 7? GhostPeak->CheckpH SwitchACN Switch to ACN/Water CheckSolvent->SwitchACN Yes LowerpH Lower pH to < 3 (Stop Deboronation) CheckpH->LowerpH Yes

Figure 2: Troubleshooting logic for common boronic acid HPLC artifacts.

Expert Insight: The "Pinacol" Trick

If the boroxine equilibrium causes persistent peak broadening despite using the CSH column, you can force the equilibrium by adding 10-50 mM Pinacol to the sample diluent. This converts the free acid entirely to the pinacol ester in situ.

  • Note: This changes the analyte. You are now measuring the purity of the ester, but it is often a more stable and sharper peak. This is acceptable for internal R&D but must be declared for regulatory filing.

References

  • Hall, D. G. (2011). Structure, Properties, and Preparation of Boronic Acid Derivatives.[2][3] Wiley-VCH. Link

  • Cox, P. A., et al. (2017). Quantitative In Silico Prediction of the Rate of Protodeboronation. Journal of Organic Chemistry.[4][5] Link

  • Waters Corporation. (2020). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology. Application Note. Link

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Link

  • Restek Corporation. (2020). HPLC Column Selection Guide: Basic Compounds.Link

Sources

Validation

Reactivity Comparison: 5-Ethoxy vs. 5-Methoxy Indazole Boronic Acids

Executive Summary In the context of medicinal chemistry and high-throughput synthesis, 5-methoxyindazole-3-boronic acid and 5-ethoxyindazole-3-boronic acid are often treated as functional bioisosteres. However, strictly...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the context of medicinal chemistry and high-throughput synthesis, 5-methoxyindazole-3-boronic acid and 5-ethoxyindazole-3-boronic acid are often treated as functional bioisosteres. However, strictly treating them as identical reagents can lead to process inefficiencies.

While their electronic profiles (Hammett


) are nearly indistinguishable, leading to identical oxidative addition and transmetallation rates, they diverge significantly in physicochemical properties . The 5-ethoxy variant exhibits higher lipophilicity and lower aqueous solubility, necessitating specific solvent adjustments during Suzuki-Miyaura cross-coupling to prevent precipitation-induced stalling. Furthermore, both substrates are electron-rich heteroaryls, making them highly susceptible to protodeboronation  under standard basic aqueous conditions.

This guide provides the technical nuance required to optimize reactions for both variants, shifting the focus from "reactivity differences" to "solubility-driven process engineering."

Physicochemical & Electronic Profiling

To understand the reactivity, we must first quantify the structural inputs. The 5-position substituents (-OMe vs. -OEt) exert electron-donating effects (EDG) onto the indazole core, which influences the stability of the C-B bond.

Comparative Data Table
Feature5-Methoxyindazole-3-boronic acid5-Ethoxyindazole-3-boronic acidImpact on Reactivity
Hammett Constant (

)
-0.27-0.24Negligible. Both are strong EDGs, accelerating oxidative addition but destabilizing the C-B bond.
Steric Parameter (Taft

)
-0.55-0.66Minor. Ethoxy is slightly bulkier but unlikely to hinder transmetallation unless the catalyst ligand is exceptionally crowded.
Lipophilicity (cLogP) ~1.2~1.6Moderate. Ethoxy requires less polar solvent systems (e.g., Toluene/Dioxane) compared to Methoxy (MeOH/ACN compatible).
pKa (Indazole NH) ~13.8~13.9None. Both require protection or specific bases to prevent competitive N-arylation.
The Electronic Verdict

The difference in electron donation between a methoxy and an ethoxy group is chemically insignificant in this context. Therefore, intrinsic catalytic turnover rates (


) are identical.  Any observed difference in yield is likely due to solubility mismatches  or protodeboronation rates  driven by phase-transfer issues.

Stability Challenge: Protodeboronation

Both molecules suffer from a common flaw: Base-Catalyzed Protodeboronation . Electron-rich heterocycles facilitate the hydrolytic cleavage of the C-B bond, replacing the boronic acid with a proton. This is the primary cause of low yields, often misdiagnosed as "catalyst death."

Mechanism of Degradation

Under the basic conditions required for Suzuki coupling, the boronic acid forms a boronate "ate" complex. In electron-rich systems (like 5-alkoxyindazoles), the ring pushes electron density toward the boron, weakening the C-B bond and facilitating attack by water.

Protodeboronation BA Boronic Acid (Neutral) Ate Boronate 'Ate' Complex (Anionic, Unstable) BA->Ate Fast Equilibrium Base Base (OH-) Base->Ate Prod Protodeboronated By-product (Indazole) Ate->Prod Rate Limiting Step (Accelerated by 5-OR group) Boric Boric Acid Ate->Boric Water H2O Water->Prod

Figure 1: The pathway of protodeboronation.[1] The electron-donating 5-alkoxy group stabilizes the transition state leading to the 'Ate' complex cleavage, competing with the transmetallation step.

Mitigation Strategy:

  • 5-Methoxy: High risk in aqueous methanol. Use anhydrous bases (e.g.,

    
    ) in dioxane.
    
  • 5-Ethoxy: Slightly lower risk due to lower water solubility, which limits the concentration of the reactive "ate" species in the aqueous phase.

Synthetic Reactivity: Suzuki-Miyaura Coupling[2][3][4][5]

Reaction Optimization Matrix

Since intrinsic reactivity is identical, the choice of conditions depends on the physical properties of the boronic acid.

VariableProtocol A: 5-Methoxy OptimizedProtocol B: 5-Ethoxy Optimized
Solvent System Dioxane : Water (4:1) High polarity solubilizes the methoxy variant well.Toluene : Ethanol : Water (4:1:1) Non-polar toluene enables full dissolution of the ethoxy variant.
Base

(2.0 equiv)

(2.0 equiv)Phosphate is milder, reducing deboronation risk.
Catalyst

(5 mol%)

(3 mol%)Bulky ligands help if ethoxy sterics cause minor slowing.
Temperature 80 °C90 °C (Higher bp solvent allows higher temp).
Experimental Workflow

The following protocol is a self-validating system. If the reaction fails, the checkpoints (TLC/LCMS) identify whether it was deboronation (Check A) or catalyst poisoning (Check B).

Step-by-Step Protocol (General Scale: 1.0 mmol)
  • Preparation:

    • Charge a reaction vial with Aryl Halide (1.0 equiv), Indazole Boronic Acid (1.2 equiv), and Catalyst (3-5 mol%).

    • Critical: If using the 5-Ethoxy variant, ensure the boronic acid is finely powdered to aid dissolution.

  • Solvent & Degassing:

    • Add solvent system (see Matrix above).

    • Sparge with Argon/Nitrogen for 5 minutes. Oxygen is the enemy of electron-rich boronic acids as it promotes homocoupling and phenol formation.

  • Activation:

    • Add the Base (aq. solution or solid depending on water tolerance).

    • Heat to designated temperature.

  • Monitoring (The Self-Validating Check):

    • Check A (1 hour): LCMS. Look for the mass of the protodeboronated indazole (Parent Mass -

      
       + H).
      
      • If High (>10%): Stop. The base is too strong or temperature too high. Switch to anhydrous conditions (DME/CsF).

    • Check B (4 hours): LCMS. Look for remaining Aryl Halide.

      • If High: Catalyst has likely poisoned by the free indazole nitrogen. Add a fresh bolus of catalyst or protect the indazole (THP/Boc) in future runs.

  • Workup:

    • 5-Methoxy: Dilute with EtOAc, wash with water. The product may partition into the aqueous layer if pH is high; adjust to pH 7.

    • 5-Ethoxy: Dilute with DCM (Dichloromethane). The lipophilic ethoxy group ensures the product stays in the organic phase.

Decision Logic: When to Use Which?

In drug discovery, the choice is rarely about synthetic ease (since both work) but about the final molecule's properties. However, if you are building a library, use this logic to select the reagent.

SelectionLogic Start Select Reagent: 5-OMe vs 5-OEt Q1 Is the target highly lipophilic? (LogP > 4) Start->Q1 Res1_Yes Use 5-Methoxy (Lowers LogP, improves metabolic stability) Q1->Res1_Yes Yes Res1_No Check Solvent Constraints Q1->Res1_No No Q2 Is the reaction solvent strictly non-polar (e.g., Toluene)? Res1_No->Q2 Res2_Yes Use 5-Ethoxy (Better solubility in non-polar media) Q2->Res2_Yes Yes Res2_No Use 5-Methoxy (Standard, cheaper, easier workup) Q2->Res2_No No

Figure 2: Selection logic based on solubility and final compound properties.

References

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412-443. Link

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenylboronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. Link

  • Cox, P. A., et al. (2017). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 139(3), 1312–1318. Link

  • Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. (Discusses alkoxy bioisosteres). Link

  • Ishiyama, T., Murata, M., & Miyaura, N. (1995). Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters. The Journal of Organic Chemistry, 60(23), 7508–7510. Link

Sources

Comparative

Crystal Structure Analysis of 5-Substituted Indazole Intermediates: A Comparative Guide for Kinase and Protease Inhibitor Development

Executive Summary The indazole ring system is a highly privileged pharmacophore in modern drug discovery. Specifically, 5-substituted indazole intermediates serve as the architectural foundation for numerous FDA-approved...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The indazole ring system is a highly privileged pharmacophore in modern drug discovery. Specifically, 5-substituted indazole intermediates serve as the architectural foundation for numerous FDA-approved therapeutics and advanced clinical candidates, ranging from anaplastic lymphoma kinase (ALK) inhibitors to


-secretase 1 (BACE1) modulators. This guide provides an objective comparison of the structural performance of 5-substituted indazoles against alternative regioisomers, detailing the causality behind crystallographic workflows and providing a self-validating protocol for co-crystallization.

The Causality of Crystallization: 5-Substituted vs. Alternative Scaffolds

Understanding the solid-state behavior of indazoles is critical for rational drug design. The unsubstituted 1H-indazole core naturally adopts a catemeric arrangement in its crystal structure, where the N1 atom acts as a hydrogen-bond donor and the N2 atom acts as an acceptor, forming continuous intermolecular chains[1]. This strong self-association often results in poor aqueous solubility and high melting points, creating thermodynamic barriers during protein-ligand complexation.

Introducing a substituent at the 5-position fundamentally alters this dynamic.

  • Steric Disruption: Bulky 5-substituents (e.g., piperidinopropylamines or benzamides) disrupt the catemeric hydrogen-bonding network, significantly improving the solubility profile required for high-concentration protein co-crystallization.

  • Regioisomeric Superiority: When compared to 6-substituted alternatives, 5-substituted indazoles exhibit superior target affinity in specific therapeutic contexts. For example, in the development of Autotaxin (ATX) inhibitors, structural modification of the indazole core revealed that 6-substituted isomers are significantly less active than their 5-substituted counterparts. The precise vector of the H-bond donating group in the 5-position is required for optimal engagement with the target's binding pocket[2].

Comparative Structural Performance Data

The versatility of the 5-substituted indazole intermediate is best demonstrated by its ability to adopt distinct binding modes across entirely different enzyme classes. Table 1 summarizes the crystallographic performance and key interactions of these scaffolds.

Table 1: Comparative Crystallographic Data of 5-Substituted Indazole Derivatives

Compound ClassTarget ProteinPDB IDResolution (Å)Key Structural InteractionsClinical Status
3-Amino-5-substituted indazole (Entrectinib)ALK Kinase Domain5FTO2.22Bidentate H-bonds at Met1199 (Hinge region);

-stacking in hydrophobic pocket[3].
FDA Approved
5-Substituted indazole piperidinopropylamines BACE1N/A (Analogous)~1.90 - 2.10Engagement of the biaryl amide toward S1/S3 pockets; interaction with catalytic aspartate dyad[4].Preclinical (AD)
5-Substituted indazole benzamides Autotaxin (ATX)3NKN (Analog)1.90Stereospecific binding of the valine moiety; competitive inhibition of LysoPLD activity[2].Preclinical

Mechanistic Workflows and Binding Pathways

The success of a 5-substituted indazole as a therapeutic agent relies on a rigorous structural validation workflow and a highly specific binding mechanism.

G N1 Synthesis of 5-Substituted Indazole Intermediate N3 Ligand-Protein Complexation (5-fold Molar Excess) N1->N3 N2 Target Protein Expression (e.g., ALK, BACE1) N2->N3 N4 Hanging-Drop Vapor Diffusion (Crystallization) N3->N4 N5 X-Ray Diffraction & Data Collection (100 K) N4->N5 N6 Phase Replacement & Structure Refinement N5->N6

Workflow for co-crystallization of 5-substituted indazoles with target proteins.

G L1 5-Substituted Indazole Core P1 Kinase Hinge Region (e.g., Met1199) L1->P1 Bidentate H-Bonds P2 Hydrophobic Pocket (S1/S3 or DFG-out) L1->P2 pi-pi Stacking P3 Solvent Exposed Region L1->P3 Solubilizing Group

Binding mechanism of 5-substituted indazoles within the target binding pocket.

Self-Validating Experimental Protocol: ALK Co-Crystallization

To ensure reproducibility and trustworthiness, the following protocol for the co-crystallization of a 5-substituted indazole with the ALK kinase domain is designed as a self-validating system. Every major step includes a definitive causality checkpoint.

Step 1: Ligand Preparation and Quality Control
  • Synthesize the 5-substituted indazole intermediate and purify via preparative HPLC to >99% purity.

  • Self-Validation Checkpoint: Perform

    
    H-NMR and LC-MS. If the N1-H proton is absent or shifted anomalously, suspect a 2H- or 3H-tautomer trap. The compound must be in the correct tautomeric state to bind the target effectively.
    
Step 2: Protein Purification and Monodispersity Analysis
  • Express the ALK kinase domain (residues 1093–1411) in Sf9 insect cells and purify using Ni-NTA affinity followed by size-exclusion chromatography (SEC).

  • Self-Validation Checkpoint: Analyze the SEC fractions using Dynamic Light Scattering (DLS). Causality: The Polydispersity Index (PDI) must be < 0.2. A highly monodisperse solution is an absolute prerequisite; polydisperse solutions indicate aggregation, which intrinsically prevents the formation of an ordered crystal lattice.

Step 3: Complexation Thermodynamics
  • Incubate the purified ALK protein (concentrated to 10 mg/mL) with a 5-fold molar excess of the 5-substituted indazole intermediate dissolved in 100% DMSO (final DMSO concentration < 2%).

  • Self-Validation Checkpoint: Causality: The high ligand concentration drives the thermodynamic equilibrium toward the complexed state, overcoming the high entropic cost of crystallization. Incubate on ice for 2 hours to ensure complete saturation of the active site.

Step 4: Hanging-Drop Vapor Diffusion
  • Set up crystallization trials using the hanging-drop vapor diffusion method. Mix 1

    
    L of the protein-ligand complex with 1 
    
    
    
    L of reservoir solution (e.g., 20% PEG 3350, 0.2 M ammonium sulfate, 0.1 M Bis-Tris pH 5.5).
  • Self-Validation Checkpoint: After 3–5 days, observe the drops under polarized light. True protein-ligand crystals will exhibit birefringence (glowing under cross-polarizers), definitively distinguishing them from amorphous precipitate or inorganic salt crystals.

Step 5: X-Ray Diffraction and Refinement
  • Harvest the crystals using a nylon loop, briefly soak in a cryoprotectant solution (reservoir solution + 20% glycerol), and flash-freeze in liquid nitrogen. Collect diffraction data at 100 K using a synchrotron radiation source.

  • Self-Validation Checkpoint: Solve the phases using molecular replacement (e.g., using an apo-ALK structure). A valid, trustworthy structural model must refine to an

    
    , with the gap between 
    
    
    
    and
    
    
    being less than 0.05[3].

References

  • RCSB Protein Data Bank. "5FTO: Crystal structure of the ALK kinase domain in complex with Entrectinib." wwPDB, [Link]

  • Páez, J. A., et al. "New Family of 5-Substituted Indazole Derivatives as Cholinergic and Bace1 Inhibitors." SSRN Electronic Journal, 2022.[Link]

  • Royal Society of Chemistry. "CHAPTER 4: Autotaxin Inhibitors in Fibrosis." RSC Books, 2020.[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 5-Ethoxy-1H-indazol-6-yl-6-boronic acid

As a Senior Application Scientist, I have designed this protocol to move beyond standard Material Safety Data Sheet (MSDS) boilerplate. Handling specialized intermediates like 5-Ethoxy-1H-indazol-6-yl-6-boronic acid requ...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I have designed this protocol to move beyond standard Material Safety Data Sheet (MSDS) boilerplate. Handling specialized intermediates like 5-Ethoxy-1H-indazol-6-yl-6-boronic acid requires an understanding of both the physical chemistry of boronic acids and the operational realities of drug discovery workflows. This guide provides a self-validating, mechanistic approach to laboratory safety.

Chemical Identity & Quantitative Data

Before handling, verify the material against the following quantitative specifications to ensure correct stoichiometric calculations and hazard baseline assessment.

PropertySpecificationMechanistic / Operational Relevance
Chemical Name 5-Ethoxy-1H-indazol-6-yl-6-boronic acidCore building block for biaryl synthesis.
CAS Number 2304634-56-6Essential for internal inventory and EPA tracking.
Molecular Formula C9H11BN2O3Used for precise molarity calculations.
Molecular Weight 206.01 g/mol Required for catalyst loading ratios.
Storage Conditions 2-8°C, Inert AtmospherePrevents dehydration into cyclic boroxines[1].
Hazard Assessment & Causality

Standard safety protocols often fail because they do not explain why a precaution is necessary. Understanding the causality behind the hazards of this compound is critical for compliance.

  • The Boronic Acid Moiety (Irritation & Static): Boronic acids are classified as Category 2 skin/eye irritants and Category 3 respiratory irritants (STOT SE 3)[2],. Physically, these powders are highly prone to static cling. When manipulated with plastic tools, static repulsion can cause the fine powder to aerosolize, bypassing standard safety glasses and directly entering the respiratory tract.

  • The Indazole Core (Bioactivity): Indazole derivatives are privileged scaffolds frequently used as kinase inhibitors in oncology and immunology. Because the specific biological activity of this exact ethoxy-derivative may be uncharacterized, we must apply the precautionary principle, treating it as a potentially highly active pharmaceutical ingredient (API).

  • Reaction Context (Thermal Runaway): This compound is primarily utilized in Pd-catalyzed Suzuki-Miyaura cross-couplings. It is a critical safety oversight to only evaluate the static powder. Research demonstrates that Suzuki-Miyaura couplings, particularly in aqueous or DMSO solvent systems, can exhibit significant, delayed exotherms[3]. The Maximum Temperature of Synthesis Reaction (MTSR) can rapidly exceed the solvent's boiling point, leading to thermal runaway if active cooling is not implemented prior to catalyst addition[3].

Personal Protective Equipment (PPE) Matrix
Protection AreaRequired PPESpecification / StandardMechanistic Rationale
Eye/Face Chemical Safety GogglesANSI Z87.1 / OSHA 29 CFR 1910.133Boronic acids are severe eye irritants[2]. Goggles form a seal to prevent micro-dust ingress that standard safety glasses cannot stop.
Skin/Hands Nitrile Gloves (Double)EN 374 / OSHA 29 CFR 1910.138Prevents dermal absorption of the bioactive indazole core. Double-gloving allows immediate shedding of the outer layer if contaminated.
Respiratory Fume Hood or N95/P100Min. 100 LFM face velocity / EN 149Mitigates inhalation of fine particulate matter.
Body Flame-Resistant Lab CoatStandard laboratory gradeProtects against static discharge and subsequent solvent fires during reaction setup.
Operational Protocol: Step-by-Step Handling

This protocol utilizes a self-validating system , ensuring that any deviation or containment failure is immediately detected by the operator.

Phase 1: Pre-Operation & Environmental Setup

  • Verify the laboratory fume hood is operational with a face velocity of at least 100 linear feet per minute (LFM).

  • Don all required PPE (double nitrile gloves, safety goggles, lab coat).

  • Ground all weighing equipment to prevent static buildup.

Phase 2: Weighing and Transfer (Self-Validating)

  • Tare an anti-static weighing boat inside the analytical balance enclosure.

  • Using a grounded stainless-steel or static-dissipative spatula, carefully transfer the 5-Ethoxy-1H-indazol-6-yl-6-boronic acid. (Causality: Plastic spatulas generate static electricity, causing the powder to repel and aerosolize).

  • Seal the primary container immediately after use to prevent atmospheric moisture degradation[1].

  • Validation Check: After transferring the desired mass, re-weigh the sealed source vial. The mass lost from the source vial must equal the mass gained in the weighing boat (±0.5%). A discrepancy indicates material has aerosolized or spilled into the hood, triggering immediate localized decontamination.

Phase 3: Reaction Setup & Quantitative Transfer

  • Transfer the solid to the reaction vessel inside the fume hood.

  • Validation Check: Rinse the weighing boat with the intended reaction solvent and add the rinse to the vessel. Visually inspect the boat under a handheld UV light (indazole cores frequently fluoresce) to confirm 100% quantitative transfer.

  • Safety Hold Point: If initiating a Suzuki-Miyaura coupling, establish an active cooling bath (e.g., ice/water) before the addition of the Palladium catalyst to mitigate known exothermic risks[3].

Spill Response & Disposal Plan
  • Immediate Containment: If a spill occurs outside the fume hood, evacuate the immediate 5-foot radius. Do not dry-sweep, as this will aerosolize the boronic acid[2].

  • Neutralization & Cleanup: Cover the powder with a solvent-dampened absorbent pad (isopropanol or methanol works well to dissolve boronic acids). Wipe inward to prevent spreading.

  • Waste Segregation: Boron-containing organic waste must be strictly segregated. Do not mix with standard halogenated or non-halogenated waste streams, as boron compounds require specific EPA-compliant incineration protocols to prevent environmental toxicity.

Workflow Visualization

G A 1. Receipt & Storage (Inert Atmosphere, 2-8°C) B 2. Pre-Weighing Setup (Certified Fume Hood) A->B C 3. Handling & Transfer (Full PPE, Antistatic Tools) B->C D 4. Spill Detected? C->D E 5a. Contain & Neutralize (Wet Wiping/HEPA) D->E Yes F 5b. Routine Cleanup (Solvent Wash) D->F No G 6. Hazardous Waste Stream (EPA Compliant) E->G F->G

Operational workflow for handling 5-Ethoxy-1H-indazol-6-yl-6-boronic acid and spill response.

References[1] Title: 5-ethoxy-1H-indazol-6-yl-6-boronic acid | Source: sigmaaldrich.com | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGrbqfLJgWeRhmgwF7YuBl0Whlfbd8WTYr0s7tnnCQ3MrdmPbIBcq9CvhvZaF7floBBdXshD2e8nRgpB1pJCtQX_gv-pAB7yBUc3qyfaOnwe4asc9MXKvv6-JG4weqTZncwHzfTRFK3xxa3FwQV2XYK5WgGxUNu_C1Mqw_Sc0fUCt1-hqDNvmZa_g==[5] Title: Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species | Source: acs.org | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEPPHZNvjS7ZNaXhCsH4Ko2YcB0pdMPbwTCFAtLM-kdFoKfneMObKlbIBIBzNak_bQWs_ZIapEMQQLB2cq4WxbMQZ5UYu3tQ0ZS8fRCL2ztJAd8H-e9b9IOmvqHlxYNHwS3IHaydHoFyP4LgZ8=[2] Title: Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98% | Source: coleparmer.com | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEylKDOlTIIRWCH3m7VmZ2E6T6_yorrr8f0CHAfuU9NIiunud8rxVNVKHLdAP20oDTGj_hzjhH8xsr_xsbvM_0Dsbaf8FUCu_ng8XfLJMLZoa9-j3m8NEagVULVzeLp2E4w8xNdxM24_y7smtnD[3] Title: 4-Trifluoromethylphenylboronic acid | Source: aksci.com | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFtTYbh21_QZYcacqJ6LW3-u_8c3OEvF2-yWyorgE0wPErKnhIk03OD4AlUXFbdWjUE-4qFU9JmSmYWYOtKA2Lu9_g8z6dyeZBf_Za6kLWUTZla07Je7_Wuh_uHHig=[4] Title: SAFETY DATA SHEET - Sigma-Aldrich | Source: sigmaaldrich.com | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4FA79C_eN-LcgmMPSyCRwUQ4y2LcJaOlNgrvxsq62yDTkToKf3HOYApvv8voeJEbC6h9StFte3Rx79c-jvI1PYpL6klfYfWoVyv71wNcAGk94amk9JuaymHCPCpdDnqQ4Ujt3C1ei5HhvleNrY7tr

Sources

© Copyright 2026 BenchChem. All Rights Reserved.